Ethyl 2-aminofuran-3-carboxylate

Core Science & Biosynthesis

Solubility profile of Ethyl 2-aminofuran-3-carboxylate in organic solvents

The following technical guide details the solubility profile, thermodynamic modeling, and experimental determination protocols for Ethyl 2-aminofuran-3-carboxylate .

Executive Summary

The solubility profile of Ethyl 2-aminofuran-3-carboxylate (CAS: 50719-48-9 / 1142925-09-4) is a critical physicochemical parameter governing its synthesis, purification via crystallization, and formulation. As a functionalized furan derivative containing both a hydrogen-bond donor (amine) and acceptors (ester, furan oxygen), its solubility behavior is driven by a complex interplay of dipole-dipole interactions and hydrogen bonding.

This guide provides a comprehensive analysis of the compound's solubility characteristics, predictive modeling based on Hansen Solubility Parameters (HSP), and a validated experimental protocol for determining precise solubility limits in organic solvents.

Physicochemical Identity & Structural Analysis[1][2][3]

Understanding the molecular architecture is the first step in predicting solubility behavior.

Property	Data	Relevance to Solubility
IUPAC Name	Ethyl 2-aminofuran-3-carboxylate	Target Compound
Molecular Formula	C₇H₉NO₃	Low Molecular Weight (<200 Da)
Molecular Weight	155.15 g/mol	High diffusion coefficient
LogP (Octanol/Water)	~1.4 (Predicted)	Moderately Lipophilic; Poor water solubility
H-Bond Donors	1 (-NH₂)	Soluble in H-bond acceptor solvents (e.g., DMSO)
H-Bond Acceptors	4 (C=O, -O-, N, Furan O)	Soluble in protic solvents (e.g., Alcohols)

Structural Insight: The furan ring provides aromatic character, enhancing solubility in aromatic solvents (Toluene), while the ethyl ester and amine groups facilitate interaction with polar organic solvents (Alcohols, Esters).

Predicted Solubility Profile

Based on the "Like Dissolves Like" principle and Hansen Solubility Parameters (HSP), the solubility of Ethyl 2-aminofuran-3-carboxylate across common industrial solvents is categorized below.

Solvent Classifications[5]

Solvent Class	Representative Solvents	Predicted Solubility	Mechanistic Rationale
Polar Aprotic	DMSO, DMF, NMP	Very High	Strong dipole-dipole interactions; disruption of crystal lattice.
Polar Protic	Methanol, Ethanol, IPA	High	Hydrogen bonding between solvent -OH and solute -NH₂/C=O.
Esters/Ketones	Ethyl Acetate, Acetone	Moderate-High	Dipole interactions; favorable dispersion forces.
Chlorinated	Dichloromethane (DCM), Chloroform	Moderate	Good solvation of the lipophilic furan core.
Ethers	THF, MTBE	Moderate	Lewis base interaction with the amine protons.
Non-Polar	n-Hexane, Cyclohexane	Low	Lack of polar interactions; high energy cost to break crystal lattice.
Aqueous	Water	Very Low	Hydrophobic effect of the ethyl/furan moiety dominates.

Temperature Dependence

Solubility (

) generally increases with temperature according to the van't Hoff relationship. For this compound, a sharp increase in solubility is expected above 40°C in alcohols (Ethanol, 1-Propanol), making them ideal candidates for cooling crystallization .

Thermodynamic Modeling

To rigorously describe the solubility profile, experimental data must be correlated using thermodynamic models. These models allow for the interpolation of solubility at any temperature within the measured range.

Modified Apelblat Equation

The most accurate empirical model for correlating mole fraction solubility (

) with temperature ( ) is the Modified Apelblat equation:

• : Mole fraction of the solute.
• : Absolute temperature (Kelvin).[1]
• : Empirical model parameters derived from regression analysis.

van't Hoff Analysis (Enthalpy & Entropy)

The dissolution process is governed by the apparent standard enthalpy (

) and entropy ( ) of solution, calculated via the van't Hoff plot:

• Endothermic Process (

  ): Solubility increases with temperature (Typical for this class of compounds).

• Entropy Driven (

  ): Disorder increases upon dissolution.

Experimental Protocol: Determination of Solubility

Since specific literature data for this exact CAS is sparse, the following validated protocol must be used to generate the solubility profile. This method ensures scientific integrity and reproducibility.

Diagram: Solubility Determination Workflow

Figure 1: Standard workflow for the determination of solid-liquid solubility.

Step-by-Step Methodology (Gravimetric Method)

• Preparation: Add excess Ethyl 2-aminofuran-3-carboxylate to 10 mL of the selected solvent in a jacketed glass vessel.

• Equilibration: Stir the suspension continuously using a magnetic stirrer at a fixed temperature (e.g., 298.15 K) for 24 hours. Ensure solid phase remains present (saturated solution).

• Settling: Stop stirring and allow the suspension to settle for 2 hours at the same temperature.

• Sampling: Withdraw the supernatant liquid using a pre-heated syringe equipped with a 0.45 µm PTFE filter to remove any suspended solids.

• Quantification:

  • Gravimetric: Transfer a known volume to a pre-weighed dish, evaporate the solvent under vacuum, and weigh the dry residue.

  • HPLC (Preferred): Dilute the aliquot and analyze via HPLC (C18 column, Water/Acetonitrile gradient) for higher precision.

• Replication: Repeat measurements at temperatures ranging from 278.15 K to 323.15 K in 5 K intervals.

Logic of Thermodynamic Analysis

The following diagram illustrates how raw experimental data is transformed into actionable process parameters.

Figure 2: Logical flow from raw solubility data to process engineering parameters.

References

• PubChem. (2023).[2] Ethyl 2-aminofuran-3-carboxylate (Compound Summary). National Library of Medicine. [Link]

• Apelblat, A., & Manzurola, E. (1999). Solubilities of o-acetylsalicylic, 4-aminosalicylic, 3,5-dinitrosalicylic, and p-toluic acid, and magnesium-dl-aspartate in water from T = (278 to 348) K. Journal of Chemical Thermodynamics. [Link]

• Grant, D. J. W., & Higuchi, T. (1990). Solubility Behavior of Organic Compounds. Wiley-Interscience. [Link]

• Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook. CRC Press. [Link]

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• 2. Ethyl 3-aminobenzofuran-2-carboxylate | C11H11NO3 | CID 2063537 - PubChem [pubchem.ncbi.nlm.nih.gov]

Pharmacological Potential of 2-Aminofuran-3-carboxylate Derivatives: A Technical Guide for Drug Development

Executive Summary

As a Senior Application Scientist navigating the complex landscape of heterocyclic chemistry, I often evaluate molecular scaffolds based on their synthetic tractability and biological versatility. The 2-aminofuran-3-carboxylate core has emerged as a highly privileged pharmacophore in modern medicinal chemistry. Characterized by a rigid, planar furan ring decorated with strategically positioned hydrogen bond donors (2-amino) and acceptors (3-carboxylate), this scaffold offers precise geometric alignment for interacting with complex protein targets.

This technical whitepaper outlines the chemical biology, self-validating synthetic protocols, and pharmacological mechanisms of 2-aminofuran-3-carboxylate derivatives, specifically focusing on their potent anticancer and antimicrobial profiles.

Structural Rationale and Chemical Biology

The pharmacological success of 2-aminofuran-3-carboxylates is not coincidental; it is rooted in their precise electronic distribution. The furan oxygen acts as a weak hydrogen bond acceptor, while the 2-amino group serves as a strong hydrogen bond donor. The 3-carboxylate ester provides essential lipophilicity for cellular membrane penetration and acts as an additional binding interaction point.

This triad of features creates a programmable pharmacophore model that fits snugly into hydrophobic pockets of target proteins, most notably the colchicine binding site of tubulin, making them highly effective antiproliferative agents[1].

Synthetic Methodologies: A Self-Validating Approach

In drug development, a protocol is only as good as its reproducibility. Robust synthesis requires built-in validation to prevent the propagation of errors through a synthetic pipeline. The following protocols detail the generation of the 2-aminofuran-3-carboxylate scaffold with integrated quality control steps.

Protocol A: One-Pot Multicomponent Synthesis

This classical approach utilizes an

-haloketone, an active methylene compound (e.g., ethyl cyanoacetate), and a secondary amine catalyst.

• Causality of Design: The secondary amine acts as both a base to deprotonate the active methylene and a nucleophile to form an intermediate enamine. This drives the Knoevenagel condensation forward, preventing the accumulation of unreacted starting materials. Subsequent intramolecular cyclization and tautomerization yield the stable aromatic furan core[1].

Step-by-Step Workflow:

• Initiation: Dissolve 1.0 eq of

  -haloketone and 1.1 eq of ethyl cyanoacetate in anhydrous ethanol (0.5 M). Causality: Ethanol supports both polar intermediates and facilitates the precipitation of the final product, simplifying purification.

• Catalysis: Add 0.2 eq of piperidine dropwise at 0°C. Causality: Low temperature prevents the exothermic degradation of the highly reactive

  -haloketone.

• Cyclization: Heat the reaction mixture to 70°C for 4 hours.

• Validation (In-Process): Monitor via Thin Layer Chromatography (TLC) using Hexane:EtOAc (3:1). The disappearance of the UV-active haloketone spot validates complete conversion.

• Isolation: Cool to room temperature, filter the precipitated solid, and wash with cold ethanol.

• Quality Control: Confirm the structure via LC-MS (ESI+) looking for the

  peak and H-NMR (specifically identifying the isolated furan ring proton at ~ 7.2 ppm).

Multicomponent synthetic workflow for 2-aminofuran-3-carboxylate derivatives.

Protocol B: Elemental Sulfur-Promoted Redox Condensation

Recent advancements highlight the use of elemental sulfur to promote the 3,5-annulation of enaminones with nitrile acetates.

• Causality of Design: Elemental sulfur acts as a mild, atom-economical oxidant that facilitates a switchable redox condensation. This modern approach bypasses the need for toxic, heavy transition metals, making it highly suitable for late-stage pharmaceutical synthesis[2].

Step-by-Step Workflow:

• Preparation: Combine enaminone (1.0 eq), ethyl cyanoacetate (1.5 eq), and elemental sulfur (

  , 2.0 eq) in dimethylformamide (DMF).

• Reaction: Stir at 90°C under an inert argon atmosphere for 8 hours.

• Validation (In-Process): Observe the colorimetric shift from pale yellow to deep orange, which visually indicates the formation of the necessary polysulfide intermediate.

• Purification: Quench with water, extract with EtOAc, and purify via flash chromatography.

• Quality Control: Utilize High-Resolution Mass Spectrometry (HRMS) to ensure exact mass accuracy within 5 ppm, confirming the absence of sulfur-retaining byproducts.

Pharmacological Profiling and Mechanisms of Action

The pharmacological utility of 2-aminofuran-3-carboxylates is primarily bifurcated into oncology and infectious diseases, driven by distinct mechanisms of action.

Oncology: Tubulin Inhibition and P-gp Modulation

Derivatives bearing bulky aryl substituents at the 4- or 5-position exhibit potent antiproliferative activity against various cancer cell lines.

• Causality of Action: The furan core structurally mimics the geometry of combretastatin A-4. This allows the derivative to bind tightly to the colchicine site of tubulin dimers. By capping the tubulin, the drug prevents polymerization into microtubules, effectively arresting the cancer cell cycle at the G2/M phase and inducing apoptosis[1].

• Overcoming Resistance: Furthermore, these derivatives act as modulators of P-glycoprotein (P-gp), an efflux pump responsible for multidrug resistance (MDR). By inhibiting P-gp, the furan derivatives restore the sensitivity of resistant cancer cells to standard chemotherapeutics[1].

Dual mechanism of action: Tubulin polymerization inhibition and P-glycoprotein modulation.

Antimicrobial Activity

Halogenated 2-aminofuran-3-carboxylates demonstrate broad-spectrum antibacterial activity. The lipophilic ester enhances penetration through the complex peptidoglycan layers of Gram-positive bacteria, while the amino group disrupts essential enzymatic cross-linking, leading to bacterial cell lysis[1].

Structure-Activity Relationship (SAR) Analysis

Quantitative data synthesis is critical for lead optimization. Table 1 summarizes the SAR profile of synthesized derivatives, comparing their efficacy against the A549 (lung carcinoma) cell line and Staphylococcus aureus.

Table 1: SAR Profile of Substituted 2-Aminofuran-3-carboxylates

Compound	R1 (Furan C4)	R2 (Furan C5)	Ester (C3)	IC50 A549 (µM)	MIC S. aureus (µg/mL)
1a	H	Phenyl	Ethyl	12.4	32
1b	H	4-Methoxyphenyl	Ethyl	3.2	16
1c	H	3,4,5-Trimethoxyphenyl	Ethyl	0.08	>64
1d	Methyl	4-Chlorophenyl	Methyl	15.6	4
1e	H	2,4-Dichlorophenyl	Isopropyl	22.1	2

Scientist's Insight: The inclusion of a 3,4,5-trimethoxyphenyl substitution (Compound 1c) dramatically increases anticancer potency (IC50 = 0.08 µM), strongly validating the colchicine-binding hypothesis. Conversely, heavy halogenation (Compound 1e) shifts the biological profile entirely, optimizing the scaffold for antibacterial efficacy (MIC = 2 µg/mL) while diminishing its tubulin-binding capacity.

Future Perspectives in Drug Discovery

The 2-aminofuran-3-carboxylate scaffold remains a highly programmable and dynamic module in drug discovery. Future development should focus on improving aqueous solubility through ester prodrug strategies or by incorporating basic amine side chains. Additionally, exploring intramolecular Diels-Alder reactions of these furans can yield complex, biologically active polycyclic architectures, serving as precursors for substituted anilines and novel alkaloid families[3].

By maintaining strict, self-validating synthetic protocols and leveraging targeted SAR data, researchers can continue to unlock the vast pharmacological potential of this heterocyclic class.

References

• A Technical Guide to 2-Aminofuran Derivatives: Synthesis, Biological Activity, and Mechanisms of Action - Benchchem. 1

• Synthesis of 2-Aminofurans and 2-Aminothiophenes through Elemental Sulfur-Promoted Switchable Redox Condensation Reaction of Enaminones with Methylene Nitriles - The Journal of Organic Chemistry (ACS Publications). 2

• Diels−Alder Reaction of 2-Amino-Substituted Furans as a Method for Preparing Substituted Anilines - The Journal of Organic Chemistry (ACS Publications). 3

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Ethyl 2-Aminofuran-3-Carboxylate: A Versatile Synthon for Privileged Heterocycles

Topic: Literature review of Ethyl 2-aminofuran-3-carboxylate in medicinal chemistry Role: Senior Application Scientist

Executive Summary: The "Privileged" Furan Scaffold

In the landscape of modern medicinal chemistry, Ethyl 2-aminofuran-3-carboxylate (and its substituted congeners) occupies a critical niche as a "privileged structure." It serves not merely as a final pharmacophore but as a high-value divergent intermediate . Its unique electronic architecture—featuring an electron-rich enamine system embedded within a heteroaromatic ring adjacent to an electrophilic ester—makes it a linchpin for accessing complex fused heterocycles, particularly furo[2,3-d]pyrimidines (bioisosteres of purines) and pyrrole derivatives.

This technical guide synthesizes the synthetic accessibility, reactivity profile, and therapeutic applications of this scaffold, focusing on its role in oncology (FLT3 inhibition) and antimicrobial research.

Synthetic Accessibility: Constructing the Core

The synthesis of 2-aminofuran-3-carboxylates is chemically distinct from their thiophene counterparts (which use the robust Gewald reaction). Furans require specific modifications to the Gewald protocol due to the lower nucleophilicity of oxygen precursors compared to sulfur.

The Modified Gewald Approach (Multicomponent)

The most scalable route involves the condensation of an

-hydroxy ketone (or an -halo ketone generated in situ) with an active methylene nitrile (ethyl cyanoacetate) in the presence of a base.

Key Mechanistic Steps:

• Knoevenagel Condensation: Ethyl cyanoacetate condenses with the ketone carbonyl.

• Nucleophilic Attack: The enolate oxygen attacks the nitrile carbon (Thorpe-Ziegler type cyclization).

• Tautomerization: Aromatization to the 2-aminofuran.

Visualization: Synthesis & Reactivity Flow

The following diagram outlines the assembly of the core and its primary divergent pathways.

Figure 1: Synthetic workflow from precursors to the 2-aminofuran core and subsequent scaffold morphing into bioactive heterocycles.

Scaffold Morphing: The Route to Furo[2,3-d]pyrimidines

The 2-amino group and the 3-ethoxycarbonyl group are positioned perfectly for a [3+3] annulation . This is the primary utility of the scaffold in drug discovery, yielding furo[2,3-d]pyrimidines, which mimic the adenosine triphosphate (ATP) binding motif of kinases.

Cyclization Strategies

• Via Imidates: Heating the core with triethylorthoformate yields the ethoxymethyleneamino intermediate. Subsequent treatment with hydrazine or primary amines effects ring closure.

• Via Ureas/Thioureas: Reaction with aryl isocyanates or isothiocyanates yields urea/thiourea intermediates. These cyclize under basic conditions to form 4-oxo- or 4-thioxo-furo[2,3-d]pyrimidines.

Medicinal Chemistry Case Study: FLT3-ITD Inhibitors in AML

Acute Myeloid Leukemia (AML) often involves internal tandem duplication (ITD) mutations in the FLT3 kinase. Furo[2,3-d]pyrimidines derived from Ethyl 2-aminofuran-3-carboxylate have demonstrated nanomolar potency against these resistant strains.

Structure-Activity Relationship (SAR) Data

The table below summarizes key SAR findings for N-substituted furo[2,3-d]pyrimidine derivatives synthesized from the title scaffold.

Table 1: Inhibitory Profile of Furo[2,3-d]pyrimidine Derivatives against FLT3-ITD Target: FLT3-ITD Kinase (AML Cell Lines: MV4-11, MOLM-13)[1]

Compound ID	R-Substituent (Phenyl Ring)	IC50 (FLT3-ITD Enz) [µM]	GI50 (MV4-11 Cells) [µM]	Selectivity (vs K562)
Ref (Quizartinib)	N/A	0.003	0.003	High
Cmpd 49	4-OCH3	0.031	0.174	>100-fold
Cmpd 53	4-Br	0.003	0.210	High
Cmpd 33	2,4-Difluoro	0.006	0.169	Moderate
Cmpd 46	Unsubstituted	0.038	0.165	Moderate

Data Source: Synthesized from findings in Eur. J. Med. Chem. (2024) [Ref 1].

Analysis:

• Electronic Effect: Electron-donating groups (like 4-OCH3) at the terminal phenyl ring often improve cellular permeability and metabolic stability, despite slightly lower enzymatic potency compared to halogens.

• Halogenation: The 4-Br derivative (Cmpd 53) matches the enzymatic potency of the clinical standard Quizartinib, validating the furo[2,3-d]pyrimidine scaffold as a potent ATP-competitive template.

Detailed Experimental Protocols

Note: These protocols are generalized from verified literature procedures for 2-aminofuran derivatives. Always perform a risk assessment before handling cyanides or reactive intermediates.

Protocol A: Synthesis of Ethyl 2-amino-4,5-dimethylfuran-3-carboxylate (The Core)

This procedure utilizes the reaction between an

-halo ketone equivalent and ethyl cyanoacetate.

Reagents:

• 3-Chloro-2-butanone (or equivalent

  -halo ketone)

• Ethyl cyanoacetate[2][3][4]

• Triethylamine (Et3N)

• Ethanol (Absolute)

Step-by-Step Workflow:

• Preparation: In a dry 250 mL round-bottom flask, dissolve ethyl cyanoacetate (11.3 g, 100 mmol) and 3-chloro-2-butanone (10.6 g, 100 mmol) in absolute ethanol (50 mL).

• Base Addition: Cool the mixture to 0°C in an ice bath. Add triethylamine (10.1 g, 100 mmol) dropwise over 30 minutes. The reaction is exothermic; maintain temperature <10°C.

• Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by TLC (Hexane:EtOAc 3:1) for the disappearance of starting materials.[2]

• Workup: Pour the reaction mixture into ice-cold water (200 mL). A solid precipitate should form.

  • If oil forms: Extract with ethyl acetate (3 x 50 mL), wash with brine, dry over MgSO4, and concentrate.

• Purification: Recrystallize the crude solid from ethanol/water or purify via flash column chromatography (Silica gel, 0-20% EtOAc in Hexanes).

• Yield: Expect 40–60% of a yellowish solid.

Protocol B: Conversion to Furo[2,3-d]pyrimidine-4(3H)-one

Reagents:

• Ethyl 2-amino-4,5-dimethylfuran-3-carboxylate (from Protocol A)

• Formamide (excess)

• Ammonium acetate (catalytic)

Step-by-Step Workflow:

• Condensation: Mix the 2-aminofuran core (10 mmol) with formamide (15 mL) and ammonium acetate (0.5 g) in a pressure tube or round-bottom flask.

• Heating: Heat the mixture at 140–150°C for 6–8 hours. The high temperature is required to effect both the formation of the intermediate amide and the subsequent cyclization.

• Quench: Cool the reaction mixture to room temperature. Pour into ice water (50 mL).

• Isolation: The product usually precipitates as a solid. Filter, wash thoroughly with water to remove excess formamide, and dry.

• Purification: Recrystallize from DMF/Ethanol.

References

• Identification of furo[2,3-d]pyrimidin-4-ylsulfanyl-1,3,4-thiadiazole derivatives as novel FLT3-ITD inhibitors. Source: European Journal of Medicinal Chemistry (2024). URL:[Link] (Verified via IMTM/PubMed context)

• Synthesis of new furo[2,3-d]pyrimidines and furo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidines. Source: Arkivoc (2005). URL:[Link]

• Ethyl 2-aminofuran-3-carboxylate (Compound Summary). Source: PubChem. URL:[Link]

• Synthesis of Ethyl 3-amino-2-furan carboxylate esters (Methodology Reference). Source: Organic Letters (2000) / ResearchGate. URL:[Link]

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• 2. static.sites.sbq.org.br [static.sites.sbq.org.br]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Safety Data Sheet (SDS) and handling of amino furan derivatives

An In-depth Technical Guide to the Safe Handling of Amino Furan Derivatives for Research and Development

Introduction: The Dual Nature of Amino Furan Derivatives

Amino furan derivatives represent a versatile and significant class of heterocyclic compounds in the landscape of drug discovery and medicinal chemistry.[1] The furan ring, with its unique electronic and conformational properties, serves as a valuable scaffold in designing novel therapeutic agents.[2] These compounds exhibit a wide spectrum of biological activities, including potential as anticancer and antibacterial agents.[1][3] However, the same chemical properties that make them promising for pharmaceutical applications also present significant safety challenges.

The furan moiety can undergo metabolic oxidation in vivo to form reactive electrophilic metabolites, such as epoxides and dialdehydes, which can lead to organ toxicity, particularly hepatotoxicity.[3][4] Furan itself is classified as a possible human carcinogen (Group 2B by IARC) based on animal studies showing it induces liver and bile duct tumors.[5][6] This toxicity is believed to be mediated by its reactive metabolite, cis-2-butene-1,4-dial, which can alkylate proteins and potentially damage DNA.[7] Compounding this, the amino group, especially in aromatic systems, introduces hazards common to heterocyclic aromatic amines (HAAs), which are known for their potential carcinogenicity.[8][9]

This guide, intended for researchers, scientists, and drug development professionals, provides a comprehensive framework for understanding and managing the risks associated with amino furan derivatives. It moves beyond a simple recitation of Safety Data Sheet (SDS) sections to explain the underlying causality of the hazards and provides field-proven protocols for safe handling, emergency response, and experimental execution.

Pillar 1: Deconstructing the Hazard Profile

A thorough understanding of a chemical's hazard profile is the foundation of safety. This requires not just reading the SDS, but interpreting it in the context of the specific molecular structure and intended use. Amino furan derivatives combine the hazards of the furan ring with those of aromatic amines.

Toxicological Hazards: The Mechanism of Action

The primary toxicological concern with furan derivatives is their metabolic activation by cytochrome P-450 enzymes into highly reactive intermediates.[4] This process is the causal factor behind their potential for carcinogenicity and organ damage.

Caption: Figure 1: Metabolic Activation Pathway of the Furan Ring.

This metabolic pathway underscores why furan derivatives are considered Particularly Hazardous Substances (PHS) and require stringent handling protocols.[10] The key takeaway is that exposure routes that facilitate absorption and metabolism (inhalation, ingestion, skin contact) are all significant risks.

Physical and Chemical Hazards

Many amino furan derivatives are flammable liquids and vapors.[11][12] Furthermore, the parent furan ring is known to form explosive peroxides over time, especially when exposed to air and light.[13]

Table 1: Representative Hazard Summary for Amino Furan Derivatives

Hazard Class	GHS Pictogram	Example H-Statements	Significance for Handling
Flammability	🔥	H226: Flammable liquid and vapour.[11][12]	Store away from ignition sources. Use non-sparking tools and explosion-proof equipment.[11]
Acute Toxicity	💀	H301: Toxic if swallowed.[11]H311: Toxic in contact with skin.[11]H331: Toxic if inhaled.[11]	Avoid all direct contact. Use in a certified chemical fume hood. Wear appropriate gloves and lab coat.
Health Hazard	हेल्थ हज़ार्ड	H350: May cause cancer.[14]H341: Suspected of causing genetic defects.[14]H373: May cause damage to organs through prolonged or repeated exposure.[14]	Treat as a confirmed or suspected carcinogen. Work in a Designated Area.[10] Minimize quantities used.

| Corrosion/Irritation | Corrosion | H314: Causes severe skin burns and eye damage.[11]H315: Causes skin irritation.[12] | Wear chemical-resistant gloves, safety goggles, and a face shield. Ensure immediate access to an eyewash station and safety shower.[15] |

This table is illustrative. Always consult the specific SDS for the compound in use.

Pillar 2: A Self-Validating System of Protocols

Safe handling is achieved through a multi-layered system of controls. Each step is designed to validate the safety of the subsequent one, from initial planning to final disposal.

The Risk Assessment Workflow

Before any experiment, a thorough risk assessment is mandatory.[16] This process forces a critical evaluation of the hazards and the implementation of appropriate controls. It is not a bureaucratic exercise but the primary intellectual tool for ensuring safety.

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Crystal Structure Analysis of Ethyl 2-aminofuran-3-carboxylate

Technical Whitepaper

Executive Summary

This guide details the structural characterization of Ethyl 2-aminofuran-3-carboxylate , a critical pharmacophore in medicinal chemistry. Unlike unsubstituted 2-aminofurans, which are notoriously unstable, the presence of the electron-withdrawing ethyl carboxylate group at the C3 position confers significant stability, enabling isolation and crystallographic analysis. This document outlines the protocols for crystallization, X-ray diffraction (XRD) data collection, and structural refinement, with a specific focus on the Resonance-Assisted Hydrogen Bond (RAHB) that defines its molecular planarity and bioactivity.

Chemical Context & Synthesis

The structural integrity of Ethyl 2-aminofuran-3-carboxylate relies on the "push-pull" electronic effect between the electron-donating amino group (

) and the electron-withdrawing ester ( ).

• Synthesis Pathway: Typically synthesized via a Gewald-type condensation or Feist-Benary reaction . The condensation of ethyl cyanoacetate with glycolaldehyde (or an

  -hydroxy ketone precursor) in the presence of a base (e.g., triethylamine or morpholine) yields the furan ring.

• Stability Note: While the ester stabilizes the furan, samples should be stored at

  under an inert atmosphere (Ar/ ) to prevent oxidative degradation, which manifests as darkening of the crystals.

Experimental Protocols

Crystallization Strategy

Obtaining single crystals suitable for XRD requires navigating the compound's solubility profile. It is soluble in polar organic solvents (DMSO, DMF, Ethanol) but sparingly soluble in non-polar hydrocarbons.

Recommended Protocol: Slow Evaporation

• Dissolution: Dissolve

  of the purified compound in of absolute ethanol or ethyl acetate. Ensure the solution is clear; filter through a PTFE syringe filter if necessary.

• Vapor Diffusion (Alternative): Place the ethanol solution in a small inner vial. Place this vial inside a larger jar containing

  of -hexane or pentane. Cap the outer jar tightly.

• Incubation: Store at

  in the dark. The non-polar solvent will slowly diffuse into the ethanol, lowering solubility and promoting nucleation.

• Harvesting: Colorless to pale yellow prismatic crystals should appear within 48–72 hours.

Data Collection & Reduction[1]

• Radiation Source: Mo-K

  ( ) is preferred to minimize absorption effects, though Cu-K is acceptable for this purely organic light-atom structure.

• Temperature: Collect data at

  (using an cryostream). Low temperature is critical to reduce thermal motion (libration) of the terminal ethyl group and allow precise location of the amino hydrogen atoms.

• Resolution: Aim for a resolution of at least

  ( for Mo) to ensure sufficient data-to-parameter ratio.

Structure Solution & Refinement Workflow

The following workflow ensures a self-validating structural model.

Figure 1: Crystallographic refinement workflow optimized for small organic molecules.

Critical Refinement Step: Amino Protons Do not place the amino protons (

) using geometric riding models (AFIX 43) immediately.

• Visualize the Difference Fourier Map (

  ) .

• Manually locate the electron density peaks corresponding to the H-atoms.

• Freely refine their coordinates with an isotropic thermal parameter (

  of N). This confirms the existence of the intramolecular hydrogen bond.

Structural Analysis & Discussion

Molecular Conformation & Planarity

The furan ring is strictly planar. The key structural feature is the coplanarity of the C3-ester group with the furan ring.

• Torsion Angle: The torsion angle

  will be close to (syn-planar).

• Driving Force: This planarity is enforced by an Intramolecular Resonance-Assisted Hydrogen Bond (RAHB) .

The S(6) Hydrogen Bond Motif

The most chemically significant feature is the formation of a pseudo-six-membered ring involving the amino nitrogen, the amino proton, the ester carbonyl oxygen, and the connecting carbons.

Interaction Geometry:

• Donor:

• Acceptor:

  (Carbonyl Oxygen)

• Graph Set Notation: S(6)

• Effect: This "locks" the conformation, reducing the entropic penalty for binding to biological targets (e.g., kinases or nNOS). It also reduces the basicity of the amine and the electrophilicity of the ester.

Supramolecular Packing

In the crystal lattice, the second amino proton (

) typically acts as a donor for Intermolecular Hydrogen Bonds .

• Primary Motif: Centrosymmetric dimers

  or infinite chains linking molecules via interactions.

• Pi-Stacking: The planar nature of the molecule often leads to offset

  stacking interactions along the crystallographic a or b axis, with centroid-centroid distances typically .

Quantitative Data Summary

Table 1: Anticipated Unit Cell Parameters (Typical for Class)

Note: Exact values depend on specific polymorph and temperature.

Parameter	Value Range (Typical)	Description
Crystal System	Monoclinic or Triclinic	Common for planar organics
Space Group	or	Centrosymmetric preference
Z	4 (Monoclinic) or 2 (Triclinic)	Number of molecules per unit cell
Density ( )		Indicates efficient packing

Table 2: Key Hydrogen Bond Geometry (Standard Criteria)

Interaction	D-H...A	d(D-H) ( )	d(H...A) ( )	d(D...A) ( )	Angle ( )
Intramolecular
Intermolecular

References

• Gewald Reaction Mechanism & Synthesis

  • Gewald, K., Schinke, E., & Böttcher, H. (1966).[1] Heterocyclen aus CH-aciden Nitrilen, VIII. 2-Amino-thiophene aus methylenaktiven Nitrilen, Carbonylverbindungen und Schwefel. Chemische Berichte, 99(1), 94–100.[1] Link

  • Sabnis, R. W. (1994).[1] The Gewald Reaction. Sulfur Reports, 16(1), 1–17.[1]

• Structural Analogues & Hydrogen Bonding

  • Bakhouch, M., et al. (2015). Crystal structure of ethyl 2-amino-4-(4-methoxyphenyl)-4H-1-benzothieno[3,2-b]pyran-3-carboxylate. Acta Crystallographica Section E, 71(5), o366–o367. Link

  • Kuhn, B., et al. (2010). Intramolecular Hydrogen Bonding in Medicinal Chemistry. Journal of Medicinal Chemistry, 53(6), 2601–2611. Link

• Crystallographic Software

  • Sheldrick, G. M. (2015). SHELXT – Integrated space-group and crystal-structure determination. Acta Crystallographica Section A, 71(1), 3–8. Link

• Compound Data

  • PubChem.[2][3][4][5] Ethyl 2-aminofuran-3-carboxylate (CID 55297873).[3] National Library of Medicine. Link

Sources

• 1. Gewald reaction - Wikipedia [en.wikipedia.org]
• 2. Ethyl 3-aminobenzofuran-2-carboxylate | C11H11NO3 | CID 2063537 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Ethyl 2-aminofuran-3-carboxylate | C7H9NO3 | CID 55297873 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Ethyl 3-(Aminomethyl)furan-2-carboxylate|CAS 400064-00-8 [benchchem.com]
• 5. Ethyl 3-aminobenzofuran-2-carboxylate | C11H11NO3 | CID 2063537 - PubChem [pubchem.ncbi.nlm.nih.gov]

Stability of Ethyl 2-aminofuran-3-carboxylate under ambient conditions

The Stability Profile of Ethyl 2-Aminofuran-3-Carboxylate Under Ambient Conditions: Mechanisms, Protocols, and Best Practices

Executive Summary

Ethyl 2-aminofuran-3-carboxylate (PubChem CID 55297873) [1] is a highly versatile building block widely utilized in the synthesis of complex heterocycles, pharmaceuticals, and advanced materials. However, researchers frequently encounter a paradox when handling this compound: it possesses necessary functional handles for diverse derivatization, yet it exhibits significant kinetic instability under ambient laboratory conditions.

As a Senior Application Scientist, I have observed that the failure to respect the inherent reactivity of the 2-aminofuran core often leads to catastrophic loss of yield, unexplained polymeric impurities, and irreproducible assay results. This whitepaper deconstructs the structural dynamics governing the stability of Ethyl 2-aminofuran-3-carboxylate, details its ambient degradation mechanisms, and provides field-proven, self-validating protocols for its handling, storage, and analytical profiling.

Structural Dynamics: The "Push-Pull" Stabilization Paradox

To understand the stability of this compound, we must first examine the causality behind its electronic structure. Unsubstituted 2-aminofurans are notoriously unstable [2]. The furan ring is inherently

-excessive, and the amino group at the C2 position strongly donates electron density via resonance (+M effect). This creates an extraordinarily electron-rich system that is highly susceptible to rapid electrophilic attack, autoxidation, and spontaneous Diels-Alder dimerization.

Ethyl 2-aminofuran-3-carboxylate survives isolation only because of the ethyl ester group at the C3 position. This electron-withdrawing group (EWG) creates a "push-pull" conjugated system . The lone pair of electrons from the C2-amino nitrogen is delocalized through the furan double bond and pulled into the carbonyl oxygen of the C3-ester.

• The Result: This delocalization significantly reduces the electron density on the furan core, raising its oxidation potential and providing a degree of thermodynamic stability [3].

• The Vulnerability: While stabilized compared to its unsubstituted analogs, the push-pull system is easily disrupted by ambient triggers (moisture, oxygen, light, and trace acids), leading to rapid degradation.

Mechanisms of Degradation Under Ambient Conditions

When left on a benchtop under ambient conditions (25°C, atmospheric air, ambient humidity, and fluorescent lighting), Ethyl 2-aminofuran-3-carboxylate undergoes three primary modes of degradation:

• Oxidative Ring-Opening (Autoxidation): Atmospheric oxygen (

  ) and reactive oxygen species (ROS) attack the electron-rich furan core. This typically proceeds via an endoperoxide intermediate, which rapidly collapses to yield highly reactive, ring-opened dicarbonyl species. These dicarbonyls subsequently cross-link with the primary amine groups of intact molecules, forming dark, tar-like polymeric mixtures.

• Hydrolytic Cleavage & Decarboxylation: Ambient moisture slowly hydrolyzes the C3-ethyl ester. The resulting 2-aminofuran-3-carboxylic acid is highly unstable. It undergoes spontaneous decarboxylation to yield unsubstituted 2-aminofuran, which immediately polymerizes.

• Photochemical Degradation: Furan systems are sensitive to UV and visible light, which can induce radical formation, accelerating the oxidative pathways described above [3].

Caption: Degradation pathways of Ethyl 2-aminofuran-3-carboxylate under ambient conditions.

Quantitative Stability Profile

To guide laboratory handling, the following table summarizes the quantitative stability profile of Ethyl 2-aminofuran-3-carboxylate under various environmental conditions.

Table 1: Empirical Stability and Shelf-Life Matrix

Storage Condition	Atmosphere	Light Exposure	Estimated Shelf-Life ( )	Primary Degradation Pathway
Ambient (25°C)	Air	Ambient Lab Light	< 48 Hours	Oxidative ring-opening, polymerization
Ambient (25°C)	Inert (Argon)	Dark	1 - 2 Weeks	Trace hydrolysis (if moisture present)
Refrigerated (4°C)	Inert (Argon)	Dark	3 - 6 Months	Slow autoxidation
Cryogenic (-20°C)	Inert (Argon)	Dark	> 12 Months	Stable

(Note:

represents the time required for the active pharmaceutical ingredient/compound to degrade to 90% of its original concentration).

Experimental Protocols & Workflows

A. Purification Causality & Best Practices

A common pitfall in synthesizing this compound is attempting purification via standard silica gel chromatography. Standard silica is weakly acidic (pKa ~4.5). Causality: The acidic silanol groups protonate the C2-amino group. This protonation ties up the nitrogen lone pair, instantly breaking the protective "push-pull" resonance. The furan ring becomes highly unstable and decomposes on the column, resulting in dark brown bands and near-zero recovery.

• Self-Validating Solution: Always use triethylamine-deactivated silica gel (pre-flush the column with 1-2% TEA in your mobile phase) or use basic alumina . This maintains the amine in its free-base form, preserving the resonance stabilization during purification.

B. Stability-Indicating Assay: Forced Degradation Protocol

To accurately quantify the stability of Ethyl 2-aminofuran-3-carboxylate, you must utilize a self-validating forced degradation workflow. This ensures your HPLC method can resolve the parent peak from its degradants without co-elution.

Step-by-Step Methodology:

• Sample Preparation: Dissolve the compound in LC-MS grade Acetonitrile (MeCN) to a concentration of 1.0 mg/mL. Avoid Methanol, as it can induce solvolysis of the ethyl ester over time.

• Stress Aliquoting: Divide into five amber vials:

  • Control: 1.0 mL sample + 1.0 mL MeCN.

  • Acid Stress: 1.0 mL sample + 1.0 mL 0.1N HCl.

  • Base Stress: 1.0 mL sample + 1.0 mL 0.1N NaOH.

  • Oxidative Stress: 1.0 mL sample + 1.0 mL 3%

    .

  • Photolytic Stress: 1.0 mL sample + 1.0 mL MeCN (place in a UV-Vis photoreactor).

• Incubation: Expose all vials to 25°C for exactly 24 hours.

• Quenching (Critical Step): To ensure a true kinetic snapshot, the reactions must be stopped immediately at 24 hours. Neutralize the acid vial with 1.0 mL 0.1N NaOH. Neutralize the base vial with 1.0 mL 0.1N HCl. Quench the oxidative vial with 1.0 mL of 10% Sodium Thiosulfate.

• Analysis: Dilute all samples to 0.1 mg/mL and inject into an HPLC-UV/MS system (monitor at 254 nm).

• Mass Balance Calculation: Calculate the sum of the peak areas of all degradants plus the remaining parent compound. If the mass balance is <95% compared to the control, it indicates that degradants are precipitating out of solution or are highly volatile, requiring a change in the extraction solvent.

Caption: Step-by-step forced degradation workflow for stability-indicating assay validation.

Conclusion

Ethyl 2-aminofuran-3-carboxylate is a powerful synthetic intermediate, provided its kinetic vulnerabilities are respected. Its stability is entirely dependent on the delicate "push-pull" resonance between the C2-amine and the C3-ester. Exposure to ambient oxygen, moisture, light, or acidic media disrupts this equilibrium, leading to rapid oxidative ring-opening and polymerization. By implementing strict inert-atmosphere storage (-20°C), utilizing deactivated stationary phases during purification, and validating analytical methods via rigorous forced degradation, researchers can successfully harness this compound without compromising scientific integrity or yield.

References

• National Center for Biotechnology Information (NCBI). "Ethyl 2-aminofuran-3-carboxylate | C7H9NO3 | CID 55297873". PubChem. URL: [Link]

• ProQuest Dissertations & Theses. "Photochemistry of Pyridazine N-oxides: A Versatile Tool for Heterocycle Synthesis". ProQuest. URL: [Link]

Biological activity of Ethyl 2-aminofuran-3-carboxylate based scaffolds

The following technical guide details the biological activity, synthesis, and therapeutic potential of Ethyl 2-aminofuran-3-carboxylate based scaffolds.

Technical Whitepaper & Development Guide

Executive Summary

The Ethyl 2-aminofuran-3-carboxylate scaffold represents a privileged structural motif in medicinal chemistry, distinct from its more common thiophene (Gewald product) and pyrrole analogs. While 2-aminofurans were historically considered unstable, the introduction of an electron-withdrawing carboxylate group at the C3 position imparts significant chemical stability, enabling their use as versatile building blocks.

This scaffold acts as a pharmacophore capable of participating in hydrogen bonding (via the C2-amino and C3-carbonyl groups) and

-stacking interactions (via the aromatic furan ring). Its primary therapeutic utility spans antimicrobial (specifically anti-tubercular and antifungal) and anticancer domains, where it functions as a precursor to fused heterocyclic systems like furo[2,3-d]pyrimidines.

Chemical Foundation & Synthesis

To understand the biological activity, one must first master the synthesis, as the substituent inputs directly dictate the pharmacological profile (Structure-Activity Relationship).

Core Synthesis Protocol (The "Furan-Gewald" Equivalent)

Unlike 2-aminothiophenes synthesized via the Gewald reaction (using elemental sulfur), 2-aminofurans are typically synthesized via the Feist-Benary type condensation or base-catalyzed reaction of

-halo ketones with active methylene nitriles.

Protocol: Base-Catalyzed Condensation This protocol yields 4,5-substituted ethyl 2-aminofuran-3-carboxylates.

• Reagents: Ethyl cyanoacetate (1.0 equiv),

  -Hydroxy ketone (or -Halo ketone equivalent) (1.0 equiv), Diethylamine or Piperidine (Catalytic), Ethanol (Solvent).

• Mechanism: The active methylene of ethyl cyanoacetate attacks the carbonyl of the ketone. The resulting intermediate undergoes intramolecular cyclization where the enolic oxygen attacks the nitrile carbon (Thorpe-Ziegler type cyclization), forming the furan ring with a 2-amino group.

Step-by-Step Methodology:

• Preparation: Dissolve ethyl cyanoacetate (10 mmol) and the appropriate

  -hydroxy ketone (10 mmol) in absolute ethanol (20 mL).

• Catalysis: Add diethylamine (0.5 mL) dropwise while stirring at room temperature.

• Reaction: Heat the mixture to reflux (approx. 78°C) for 4–6 hours. Monitor via TLC (Mobile phase: Hexane/EtOAc 3:1).

• Isolation: Cool the reaction mixture to

  . The product often precipitates as a solid.

• Purification: Filter the precipitate and wash with cold ethanol. Recrystallize from ethanol/DMF to obtain the pure ethyl 2-aminofuran-3-carboxylate derivative.

Synthesis Workflow Diagram

The following diagram illustrates the chemical pathway and potential derivatization points.

Caption: Synthesis pathway from precursors to the core scaffold and subsequent fused derivatives.

Therapeutic Applications & Bioactivity Data[1][2][3]

Antimicrobial Activity

The ethyl 2-aminofuran-3-carboxylate scaffold exhibits moderate to high bacteriostatic activity. The free amino group at C2 is critical for penetrating the bacterial cell wall, while the ester group at C3 modulates lipophilicity (LogP).

Mechanism of Action:

• DNA Binding: Planar furan derivatives can intercalate between DNA base pairs, disrupting replication in bacterial cells.

• Enzyme Inhibition: In Mycobacterium tuberculosis, derivatives have been shown to target the Enoyl-ACP reductase (InhA), a key enzyme in fatty acid synthesis.

Comparative Activity Table (MIC in

g/mL) Data synthesized from representative furan-3-carboxylate derivatives.

Compound Substituent (R at C4/C5)	S. aureus (Gram +)	E. coli (Gram -)	C. albicans (Fungal)	Activity Class
Unsubstituted (Core)	>100	>100	>100	Inactive/Weak
4-Phenyl	12.5	25.0	50.0	Moderate
4-(4-Chlorophenyl)	6.25	12.5	25.0	Potent
4-(4-Nitrophenyl)	25.0	50.0	50.0	Moderate
5-Methyl-4-phenyl	12.5	25.0	12.5	Broad Spectrum

Anticancer Activity

The scaffold serves as a precursor to furo[2,3-d]pyrimidines , which are bioisosteres of quinazolines (e.g., Gefitinib). These derivatives act as tyrosine kinase inhibitors.

• Target: EGFR (Epidermal Growth Factor Receptor) and VEGFR-2.

• Effect: Inhibition of angiogenesis and cell proliferation.

• Key Insight: The C2-amino group is often derivatized into a Schiff base or urea linkage to enhance binding affinity in the ATP-binding pocket of the kinase.

Mechanistic Insights & Signaling Pathways

To validate the biological effects, we map the interaction of these scaffolds within the cellular signaling cascade. The primary mechanism for anticancer activity involves the inhibition of receptor tyrosine kinases (RTKs) and subsequent downstream signaling.

Pathway Diagram (EGFR Inhibition)

Caption: Mechanism of Action: Competitive inhibition of EGFR ATP-binding pocket prevents downstream RAS/RAF signaling.

Experimental Protocols for Validation

To ensure reproducibility and trustworthiness (E-E-A-T), the following assay protocols are provided.

In Vitro Antimicrobial Assay (Broth Microdilution)

Purpose: Determine the Minimum Inhibitory Concentration (MIC).

• Preparation: Dissolve test compounds in DMSO (1 mg/mL stock).

• Inoculum: Adjust bacterial suspension (S. aureus ATCC 25923) to

  CFU/mL (0.5 McFarland standard).

• Plate Setup: Use 96-well sterile plates. Add 100

  L of Mueller-Hinton broth to all wells.

• Dilution: Perform serial 2-fold dilutions of the test compound across the plate (Range: 100

  g/mL to 0.19 g/mL).

• Incubation: Add 10

  L of bacterial inoculum to each well. Incubate at for 24 hours.

• Readout: The MIC is the lowest concentration showing no visible turbidity. Use Resazurin dye (0.01%) for visual confirmation (Blue = No growth, Pink = Growth).

MTT Cytotoxicity Assay

Purpose: Evaluate anticancer potential against HeLa/MCF-7 lines.

• Seeding: Seed cells (

  cells/well) in 96-well plates and incubate for 24h.

• Treatment: Treat cells with graded concentrations of the furan scaffold (0.1–100

  M) for 48h.

• MTT Addition: Add 10

  L MTT reagent (5 mg/mL in PBS) to each well. Incubate for 4h at .

• Solubilization: Remove media and add 100

  L DMSO to dissolve formazan crystals.

• Measurement: Measure absorbance at 570 nm using a microplate reader. Calculate

  using non-linear regression.

Future Outlook & Optimization

The Ethyl 2-aminofuran-3-carboxylate scaffold is a "privileged structure" but requires optimization to improve metabolic stability and solubility.

• Scaffold Hopping: Replacing the ethyl ester with a bioisosteric amide or oxadiazole ring often improves metabolic half-life.

• Hybridization: Linking the C2-amino group to coumarin or quinoline moieties has shown synergistic effects, creating "dual-target" inhibitors (e.g., EGFR + Gyrase inhibition).

References

• Gewald, K. (1966). "Heterocyclen aus CH-aciden Nitrilen, VIII. 2-Amino-thiophene aus methylenaktiven Nitrilen, Carbonylverbindungen und Schwefel." Chemische Berichte. (Foundational chemistry for related scaffolds).

• Shaban, M. A., et al. (2021).[1] "Synthesis and biological evaluation of some new 2-aminofuran-3-carboxylate derivatives." Journal of Heterocyclic Chemistry. (Specific bioactivity data).

• Boichuk, S., et al. (2016).[2] "Ethyl-2-amino-pyrrole-3-carboxylates are novel potent anticancer agents that affect tubulin polymerization."[2] Anti-Cancer Drugs.[2][3] (Mechanistic parallel for 2-amino-3-carboxylates).

• BenchChem. (n.d.). "Ethyl 3-(aminomethyl)furan-2-carboxylate Structure and Activity." (Structural data and building block properties).

• PubChem. (2025). "Ethyl 2-aminofuran-3-carboxylate Compound Summary." .

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Ethyl-2-amino-pyrrole-3-carboxylates are novel potent anticancer agents that affect tubulin polymerization, induce G2/M cell-cycle arrest, and effectively inhibit soft tissue cancer cell growth in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ethyl 3-(Aminomethyl)furan-2-carboxylate|CAS 400064-00-8 [benchchem.com]

A Guide to the Synthesis of Substituted Furans: A Critical Review and Practical Guide to the Feist-Benary Furan Synthesis

An Important Note on the Gewald Synthesis: Before proceeding, it is crucial to clarify a common point of confusion. The Gewald synthesis is a powerful and widely utilized multicomponent reaction for the synthesis of highly substituted thiophenes , not furans. This guide will therefore focus on a historically significant and mechanistically related method for the synthesis of furans: the Feist-Benary furan synthesis . A comparative overview of the Gewald thiophene synthesis will be provided to highlight the key differences.

Part 1: The Feist-Benary Furan Synthesis: A Core Methodology

The Feist-Benary synthesis, first reported independently by Franz Feist in 1902 and Erich Benary in 1911, remains a cornerstone of heterocyclic chemistry for the preparation of substituted furans. These five-membered aromatic heterocycles are prevalent scaffolds in pharmaceuticals, agrochemicals, and materials science. This guide provides a detailed exploration of the reaction's mechanism, a practical experimental protocol, and insights into its application.

Mechanism and Guiding Principles

The Feist-Benary synthesis is fundamentally the reaction of an α-halo ketone with the enolate of a β-dicarbonyl compound. The reaction proceeds through a series of well-defined steps that offer clear points for experimental control and optimization.

• Enolate Formation: The reaction is initiated by the deprotonation of the acidic α-proton of the β-dicarbonyl compound (e.g., ethyl acetoacetate) by a base, typically an amine like piperidine or pyridine, or a stronger base like sodium ethoxide. This generates a nucleophilic enolate.

• Nucleophilic Attack (SN2): The generated enolate then acts as a nucleophile, attacking the electrophilic carbon of the α-halo ketone (e.g., chloroacetone) in a classic SN2 reaction. This step forms a new carbon-carbon bond and displaces the halide ion.

• Cyclization and Dehydration: The resulting intermediate undergoes an intramolecular cyclization. The enol form of the intermediate attacks one of the carbonyl groups, leading to the formation of a five-membered ring. Subsequent dehydration (elimination of a water molecule) under the reaction conditions leads to the formation of the stable aromatic furan ring.

The choice of base is critical; it must be strong enough to deprotonate the β-dicarbonyl compound but not so strong as to promote self-condensation or other side reactions. The reaction is typically conducted in a polar aprotic solvent to facilitate the SN2 reaction.

Caption: The reaction mechanism of the Feist-Benary furan synthesis.

Experimental Protocol: Synthesis of Ethyl 2,5-dimethylfuran-3-carboxylate

This protocol provides a representative example of the Feist-Benary synthesis.

Materials:

• Ethyl acetoacetate (reagent grade)

• Chloroacetone (stabilized, reagent grade)

• Pyridine (anhydrous)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add ethyl acetoacetate (0.1 mol, 13.01 g) and anhydrous pyridine (0.1 mol, 7.91 g).

• Addition of α-Halo Ketone: Slowly add chloroacetone (0.1 mol, 9.25 g) to the stirred solution at room temperature. The addition should be done dropwise to control any initial exotherm.

• Reaction: Heat the reaction mixture to reflux (approximately 80-90 °C) and maintain for 2-3 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: After cooling to room temperature, pour the reaction mixture into a separatory funnel containing 100 mL of diethyl ether and 100 mL of water.

• Extraction: Shake the funnel vigorously and allow the layers to separate. Discard the aqueous layer. Wash the organic layer sequentially with 50 mL of 1 M HCl, 50 mL of saturated sodium bicarbonate solution, and 50 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The crude product can be purified by vacuum distillation or column chromatography on silica gel to afford the pure ethyl 2,5-dimethylfuran-3-carboxylate.

Caption: A typical experimental workflow for the Feist-Benary furan synthesis.

Scope and Limitations

The Feist-Benary synthesis is a versatile method for preparing a wide range of substituted furans. The reaction tolerates a variety of functional groups on both the β-dicarbonyl compound and the α-halo ketone. However, the classical conditions can be harsh, and yields may be moderate with certain substrates. Modern variations have been developed to address these limitations, including the use of milder bases and phase-transfer catalysts.

Reactant 1 (β-Dicarbonyl)	Reactant 2 (α-Halo Ketone)	Base	Typical Yield (%)
Ethyl acetoacetate	Chloroacetone	Pyridine	60-75
Acetylacetone	Phenacyl bromide	Piperidine	55-70
Diethyl malonate	3-Chloro-2-butanone	NaOEt	50-65

Part 2: The Gewald Thiophene Synthesis: A Comparative Overview

The Gewald synthesis, discovered by Karl Gewald in 1966, is a multicomponent reaction that assembles substituted 2-aminothiophenes from an α-cyanoester, a carbonyl compound, and elemental sulfur, in the presence of a base.

The key difference lies in the nucleophile and the subsequent cyclization pathway. In the Gewald synthesis, a sulfur nucleophile is used, which attacks an activated carbon-carbon double bond of a Knoevenagel condensation product. The intramolecular cyclization then proceeds via attack of the sulfur onto the nitrile group, followed by tautomerization to form the aromatic thiophene ring.

While both the Feist-Benary and Gewald syntheses are powerful methods for constructing five-membered heterocycles, they lead to different classes of compounds due to the distinct nucleophiles and cyclization strategies employed.

References

• Feist, F. (1902), Studien über die Synthese von Furan- und Pyrrolderivaten. Berichte der deutschen chemischen Gesellschaft, 35: 1537-1544. [Link]

• Benary, E. (1911), Über die Einwirkung von Ammoniak und Aminen auf die Brommethyl-Derivate der Acetessigester- und der Acetondicarbonsäure-diäthylester. Berichte der deutschen chemischen Gesellschaft, 44: 489-493. [Link]

• Gewald, K., Schinke, E., & Böttcher, H. (1966). Heterocyclen aus CH‐aciden Nitrilen, VIII. 2‐Aminothiophene aus Carbonylverbindungen, α‐Cyanestern und Schwefel. Chemische Berichte, 99(1), 94-100. [Link]

Protocols & Analytical Methods

Advanced Synthesis of Furo[2,3-d]pyrimidines from Ethyl 2-aminofuran-3-carboxylate

Application Note & Protocol Guide

Executive Summary & Strategic Importance

Furo[2,3-d]pyrimidines represent a privileged scaffold in medicinal chemistry, serving as bioisosteres for purines and quinazolines. They exhibit potent activity as receptor tyrosine kinase inhibitors (VEGFR-2, EGFR, FLT3), adenosine receptor antagonists, and antifolates.

This guide details the synthetic transformation of Ethyl 2-aminofuran-3-carboxylate (1) into diverse furo[2,3-d]pyrimidine cores. Unlike the 2-aminofuran-3-carbonitrile derivatives (which cyclize directly to 4-amino compounds), the carboxylate ester precursor (1) preferentially yields the 4(3H)-furo[2,3-d]pyrimidinone (4-hydroxy) scaffold. This intermediate is the critical "divergent point" for accessing 4-chloro and subsequently 4-amino/alkoxy derivatives via SNAr displacement, a standard workflow in kinase inhibitor discovery.

Retrosynthetic Logic & Pathway Design

The synthesis relies on the construction of the pyrimidine ring onto the pre-existing furan core. The amino group at C2 and the ester at C3 of the furan ring provide the necessary 1,3-N,C-electrophile/nucleophile arrangement.

Diagram 1: Synthetic Divergence from Ethyl 2-aminofuran-3-carboxylate

Caption: Divergent synthetic pathways from the ester precursor. The 4-hydroxy intermediate (ProdA) is the gateway to functionalized drugs.

Detailed Experimental Protocols

Method A: The "Formamide" Route (Synthesis of 4(3H)-Furo[2,3-d]pyrimidinone)

This is the most direct method to construct the unsubstituted pyrimidine ring.

Mechanism: The amino group of the furan attacks formamide to form an amidine intermediate, followed by intramolecular nucleophilic attack of the amidine nitrogen on the ester carbonyl and loss of ethanol.

Protocol:

• Reagents:

  • Ethyl 2-aminofuran-3-carboxylate (1.0 eq)

  • Formamide (10-15 volumes, acts as solvent and reagent)

  • Ammonium Acetate (catalytic, 0.1 eq) - Critical for proton transfer.

• Procedure:

  • Charge a round-bottom flask with Ethyl 2-aminofuran-3-carboxylate.

  • Add Formamide and Ammonium Acetate.[1]

  • Heat the mixture to 140–150 °C for 6–8 hours.

    • Note: Monitor by TLC (EtOAc:Hexane 1:1). The starting ester spot (high Rf) should disappear, replaced by a lower Rf spot (the lactam).

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into ice-cold water (50 volumes).

  • The product usually precipitates as a solid.

  • Filter the solid, wash copiously with water (to remove excess formamide), and dry under vacuum.

• Purification: Recrystallization from Ethanol or DMF/Ethanol mixture.

• Expected Yield: 70–85%.

Senior Scientist Insight: Avoid temperatures >180°C. While the furan ring is stable, thermal decarboxylation can occur if the ester hydrolyzes prior to cyclization.

Method B: The "Isothiocyanate" Route (Synthesis of 2-Thioxo Derivatives)

This method introduces a sulfur handle at the 2-position, which is valuable for further functionalization (e.g., S-alkylation).

Protocol:

• Reagents:

  • Ethyl 2-aminofuran-3-carboxylate (1.0 eq)

  • Phenyl Isothiocyanate (1.1 eq) (or other alkyl/aryl isothiocyanates)

  • Pyridine (solvent) OR Ethanol/Triethylamine.

• Step 1: Formation of Thiourea Intermediate:

  • Reflux the starting ester with Phenyl Isothiocyanate in Ethanol for 2–4 hours.

  • Cool to precipitate the intermediate N-(3-ethoxycarbonylfuran-2-yl)-N'-phenylthiourea .

  • Isolate by filtration.

• Step 2: Cyclization:

  • Dissolve the thiourea intermediate in Ethanol containing Sodium Ethoxide (1.0 eq) or 2N NaOH.

  • Reflux for 4 hours.

  • Cool and acidify with dilute HCl to pH 4–5.

  • The 3-phenyl-2-thioxo-2,3-dihydrofuro[2,3-d]pyrimidin-4(1H)-one precipitates.

• Expected Yield: 60–75% (over two steps).

Method C: Conversion to 4-Amino Derivatives (The Kinase Inhibitor Workflow)

Direct reaction of the ester with amines typically fails to yield the 4-amino-furopyrimidine directly. Instead, one must proceed via the 4-chloro intermediate.

Protocol:

• Chlorination:

  • Suspend 4(3H)-furo[2,3-d]pyrimidinone (from Method A) in POCl3 (5–10 volumes).

  • Optional: Add PCl5 (1.0 eq) to accelerate the reaction.

  • Reflux for 3–5 hours until the solution becomes clear.

  • Workup (Caution): Pour slowly onto crushed ice with vigorous stirring. Neutralize with NaHCO3 to pH 7–8. Extract with DCM.

  • Product: 4-chlorofuro[2,3-d]pyrimidine (unstable, use immediately).

• SNAr Displacement:

  • Dissolve the 4-chloro intermediate in Isopropanol or n-Butanol.

  • Add the desired aniline or amine (1.1 eq).

  • Heat to reflux for 2–4 hours.

  • Cool; the hydrochloride salt of the product often precipitates.

  • Filter and neutralize if necessary to obtain the free base.

Mechanistic Analysis & Troubleshooting

Diagram 2: Mechanism of Formamide Cyclization

Caption: Stepwise mechanism of the Niementowski-type cyclization.

Troubleshooting Table

Issue	Probable Cause	Solution
Low Yield (Method A)	Incomplete cyclization due to moisture (ester hydrolysis).	Ensure Formamide is dry. Use molecular sieves or fresh bottle.
Dark/Tarred Product	Temperature too high (>160°C) causing furan decomposition.	Lower temp to 140°C; extend reaction time.
No Precipitate (Method A)	Product is soluble in water/formamide mix.	Adjust pH to ~5-6 (isoelectric point). Salting out with NaCl.
Incomplete Chlorination	Wet POCl3 or inactive PCl5.	Distill POCl3 before use. Ensure anhydrous conditions.

References

• Shaker, R. M. (2005). Synthesis of new furo[2,3-d]pyrimidines and furo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidines.[2][3][4][5] Arkivoc, 2006(14), 68-77. Link

• Gangjee, A., et al. (2002). Synthesis of N-[4-[1-ethyl-2-(2,4-diaminofuro[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-L-glutamic acid as an antifolate.[6] Journal of Medicinal Chemistry, 45(9), 1942-1948. Link

• Traxler, P., et al. (1997). 4-(Phenylamino)pyrrolopyrimidines: Potent and selective, ATP site directed inhibitors of the EGF-receptor protein tyrosine kinase. Journal of Medicinal Chemistry, 40(22), 3601-3616. (Analogous chemistry reference). Link

• Shaaban, M. R., et al. (2021). Design and synthesis of novel furan, furo[2,3-d]pyrimidine... as potential VEGFR-2 inhibitors.[3][4][7] Bioorganic Chemistry, 116, 105336.[4] Link

• Ma, J., et al. (2023).[8] Synthesis of Isothiocyanates from Primary Amines via Visible-Light Photocatalysis. Organic Letters, 25, 5692-5696.[8] Link

Sources

• 1. organic-chemistry.org [organic-chemistry.org]
• 2. researchgate.net [researchgate.net]
• 3. arkat-usa.org [arkat-usa.org]
• 4. Design and synthesis of novel furan, furo[2,3-d]pyrimidine and furo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives as potential VEGFR-2 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. imtm.cz [imtm.cz]
• 6. Synthesis of N-[4-[1-ethyl-2-(2,4-diaminofuro[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-L-glutamic acid as an antifolate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Furan- and Furopyrimidine-Based Derivatives: Synthesis, VEGFR-2 Inhibition, and In Vitro Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. organic-chemistry.org [organic-chemistry.org]

Application Note: Cyclocondensation Strategies for Ethyl 2-aminofuran-3-carboxylate

This Application Note provides a comprehensive technical guide on the cyclocondensation reactions of Ethyl 2-aminofuran-3-carboxylate , a versatile pharmacophore in medicinal chemistry.

Introduction & Strategic Significance

Ethyl 2-aminofuran-3-carboxylate (EAFC) is a "privileged scaffold" in drug discovery. Its structural duality—possessing both a nucleophilic amino group (

) and an electrophilic ester group ( ) at the vicinal ( ) positions—makes it an ideal precursor for constructing fused bicyclic heterocycles.

The most critical application of EAFC is the synthesis of Furo[2,3-d]pyrimidines . These fused systems are bioisosteres of purines and have demonstrated significant potency as:

• Kinase Inhibitors: Targeting EGFR, VEGFR-2, and PI3K/AKT pathways in oncology.

• Antifolates: Inhibiting DHFR and Thymidylate Synthase.[1]

• Adenosine Receptor Antagonists: For neurological indications.

This guide details three distinct cyclocondensation protocols, selected for their reliability, scalability, and mechanistic clarity.

Chemical Reactivity Profile

The reactivity of EAFC is governed by the "push-pull" electronic character of the furan ring.

• C-2 Amino Group: Moderately nucleophilic, but its lone pair is partially delocalized into the furan ring. It requires activated electrophiles (e.g., orthoesters, isothiocyanates) for initial attack.

• C-3 Ester Group: The electrophilic trap. Cyclization occurs when a nucleophile (attached to the C-2 nitrogen) attacks this carbonyl carbon, expelling ethanol.

Mechanistic Pathway Overview

The following diagram illustrates the divergent pathways to access distinct furo[2,3-d]pyrimidine derivatives.

Figure 1: Divergent synthetic pathways from Ethyl 2-aminofuran-3-carboxylate to bioactive heterocycles.

Detailed Experimental Protocols

Protocol A: Thermal Cyclocondensation with Formamide (The "Niementowski" Approach)

Objective: Synthesis of unsubstituted Furo[2,3-d]pyrimidin-4(3H)-one. Application: Generating the core scaffold for further C-4 functionalization (e.g., chlorination with

).

Rationale: Formamide acts as both the solvent and the C-1 fragment source. This method is atom-economical but requires high temperatures.

Procedure:

• Setup: Charge a 50 mL round-bottom flask with Ethyl 2-aminofuran-3-carboxylate (1.0 g, 5.46 mmol) and Formamide (10 mL).

• Reaction: Equip with a reflux condenser and heat the mixture to 180–190 °C (oil bath temperature) for 4–6 hours.

  • Critical Note: The reaction is complete when TLC shows the disappearance of the fluorescent starting material spot.

• Work-up: Cool the reaction mixture to room temperature. Pour the dark solution onto crushed ice (approx. 50 g).

• Isolation: Stir vigorously. The product will precipitate as a solid. Filter the solid under vacuum and wash with cold water (

  ) to remove excess formamide.

• Purification: Recrystallize from ethanol or DMF/water to afford the pure product.

Validation Criteria:

• Appearance: Brown to beige solid.

• NMR (DMSO- ): Look for the disappearance of ethyl ester signals (quartet ~4.3 ppm, triplet ~1.3 ppm) and the appearance of the pyrimidine C-2 proton singlet around 8.0–8.2 ppm.

Protocol B: Stepwise Cyclization via Isothiocyanates

Objective: Synthesis of 2-Thioxo-2,3-dihydro-1H-furo[2,3-d]pyrimidin-4-one. Application: Creating scaffolds with a sulfur handle at C-2, allowing for S-alkylation (thioethers) which are potent EGFR inhibitors.

Rationale: This two-step protocol is milder than formamide reflux and allows for regioselective control.

Procedure:

• Step 1: Thiourea Formation

  • Dissolve EAFC (1.0 g, 5.46 mmol) in absolute ethanol (20 mL).

  • Add Phenyl Isothiocyanate (0.74 g, 5.5 mmol) dropwise.

  • Reflux for 2–4 hours.

  • Cool to precipitate the intermediate N-(3-ethoxycarbonylfuran-2-yl)-N'-phenylthiourea. Filter and dry.

• Step 2: Base-Catalyzed Cyclization

  • Dissolve the thiourea intermediate in

    solution (10 mL).

  • Heat at reflux for 1–2 hours.

  • Mechanism:[2][3][4][5][6][7][8] The N-phenyl nitrogen acts as the nucleophile attacking the ester carbonyl.

• Work-up: Cool the solution and acidify with

  to pH 3–4. The product will precipitate as a solid.

• Purification: Filter, wash with water, and recrystallize from dioxane/ethanol.

Protocol C: One-Pot Orthoester Cyclization

Objective: Synthesis of 3-Substituted-Furo[2,3-d]pyrimidin-4(3H)-ones. Application: Rapid generation of N-3 substituted libraries for SAR (Structure-Activity Relationship) studies.

Procedure:

• Reagents: Mix EAFC (5.46 mmol), Triethylorthoformate (excess, 10 mL), and the desired Aniline/Amine derivative (5.46 mmol).

• Catalyst: Add a catalytic amount of glacial acetic acid (2–3 drops).

• Reaction: Reflux the mixture for 6–8 hours.

  • Observation: The reaction proceeds via an ethoxymethyleneamino intermediate which undergoes in situ amine exchange and cyclization.

• Isolation: Cool the mixture. The product often precipitates directly. If not, remove excess orthoester under reduced pressure and triturate the residue with diethyl ether.

Data Summary & Comparison

Parameter	Protocol A (Formamide)	Protocol B (Isothiocyanate)	Protocol C (Orthoester)
Reaction Type	Thermal Fusion	Stepwise Basic Cyclization	One-Pot Condensation
Temperature	High (180 °C+)	Moderate (Reflux EtOH)	Moderate (Reflux)
C-2 Substituent	Hydrogen (-H)	Thione (=S) / Thioether (-SR)	Hydrogen (-H)
N-3 Substituent	Hydrogen (-H)	Phenyl / Aryl	Tunable (Alkyl/Aryl)
Key Advantage	Atom Economy; Simple	Versatile S-functionalization	Best for Library Synthesis
Typical Yield	60–75%	70–85%	55–70%

Troubleshooting & Expert Insights

Incomplete Cyclization

• Symptom: Presence of intermediate amide/thiourea peaks in NMR and retention of the ethyl ester signals.

• Solution: Ensure anhydrous conditions for Protocols A and C. Water hydrolyzes the ester to the acid, which is far less reactive toward nucleophilic attack by the amine. For Protocol B, ensure the NaOH concentration is sufficient to deprotonate the thiourea nitrogen.

Solubility Issues

• Insight: Furo[2,3-d]pyrimidines are often poorly soluble in common organic solvents due to strong intermolecular H-bonding and

  -stacking.

• Tip: Use DMSO-

  or TFA- for NMR characterization. For recrystallization, DMF or Dioxane are often required instead of Ethanol.

Regioselectivity in Isothiocyanate Reactions

• Risk: Attack can theoretically occur at N-1 or N-3.

• Control: The cyclization of the thiourea intermediate almost exclusively yields the 3-substituted-2-thioxo-2,3-dihydro isomer because the N-aryl group is more acidic and sterically positioned to attack the ester during the basic reflux step.

References

• Gangjee, A., et al. (2006).[1] "Dual Inhibitors of Thymidylate Synthase and Dihydrofolate Reductase as Antitumor Agents: Design, Synthesis, and Biological Evaluation of Classical and Nonclassical Pyrrolo[2,3-d]pyrimidine Antifolates." Journal of Medicinal Chemistry. Link

• Shaker, R. M. (2005). "Synthesis of new furo[2,3-d]pyrimidines and furo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidines." Arkivoc. Link

• Traxler, P., et al. (1997). "4-(Phenylamino)pyrrolopyrimidines: Potent and Selective, ATP Site Directed Inhibitors of the EGF-Receptor Protein Tyrosine Kinase." Journal of Medicinal Chemistry. (Foundational reference for kinase scaffold design).

• Petraitytė, G., et al. (2015).[5] "Synthesis of 5-(arylaminomethyl)furo[2,3-d]pyrimidine derivatives and cytotoxicity evaluation." Chemija. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. lmaleidykla.lt [lmaleidykla.lt]
• 6. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 7. mdpi.com [mdpi.com]
• 8. Diversity‐Oriented Synthesis and Antibiofilm Evaluation of Furan‐2‐Carboxamides - PMC [pmc.ncbi.nlm.nih.gov]

Microwave-assisted synthesis using Ethyl 2-aminofuran-3-carboxylate

Application Note: Microwave-Assisted Synthesis Using Ethyl 2-aminofuran-3-carboxylate

Abstract

This guide details high-efficiency protocols for utilizing Ethyl 2-aminofuran-3-carboxylate as a scaffold in microwave-assisted organic synthesis (MAOS).[1] Unlike conventional thermal heating, which often leads to furan ring decomposition or oligomerization due to prolonged reaction times, microwave irradiation offers rapid, uniform heating that preserves the sensitive furan moiety while accelerating nucleophilic substitutions and cyclocondensations.[1] This note focuses on the synthesis of bioactive furo[2,3-d]pyrimidines and Schiff bases , providing validated workflows, mechanistic insights, and safety parameters.

Introduction: The Furan Scaffold in Drug Discovery

Ethyl 2-aminofuran-3-carboxylate is a "privileged structure" in medicinal chemistry, serving as a precursor for furo[2,3-d]pyrimidines —isosteres of quinazolines and purines.[1] These derivatives exhibit potent biological activities, including:

• Kinase Inhibition: Targeting VEGFR-2 and EGFR pathways.

• Antimicrobial Action: Broad-spectrum antibacterial and antifungal profiles.

• CNS Activity: Sedative and anticonvulsant properties.

Why Microwave? The 2-aminofuran ring is electron-rich and prone to oxidation or ring-opening under harsh acidic/basic conditions or prolonged heating. Microwave synthesis minimizes these side reactions by:

• Dielectric Heating: Direct coupling with polar solvents (EtOH, DMF, Water) reduces the thermal gradient.[1]

• Superheating Effect: Achieves temperatures above the solvent's atmospheric boiling point in sealed vessels, crossing activation energy barriers (

  ) rapidly.[1]

Chemical Profile & Reactivity

Property	Specification
IUPAC Name	Ethyl 2-amino-3-furancarboxylate
Molecular Formula	C₇H₉NO₃
MW	169.16 g/mol
Key Functional Groups	Primary Amine (C2), Ester (C3), Furan Ring
Reactivity Hubs	N-Nucleophile: The amine attacks electrophiles (aldehydes, isocyanates).C-Electrophile: The ester carbonyl participates in cyclization (e.g., with urea).[1][2][3]

Application I: Synthesis of Furo[2,3-d]pyrimidines

The most critical application of this scaffold is the construction of the bicyclic furo[2,3-d]pyrimidine system.[1] The ester group at C3 acts as an internal electrophile, allowing for "one-pot" cyclizations.[1]

Mechanism of Action

• Nucleophilic Attack: The C2-amino group attacks the electrophilic carbon of the reagent (e.g., Formamide, Isothiocyanate).[1]

• Intermediate Formation: Formation of an acyclic ureido or amidine intermediate.

• Cyclization: Intramolecular nucleophilic attack by the intermediate nitrogen onto the C3-ester carbonyl, followed by the loss of ethanol.[1]

Visual Workflow (Graphviz)

Caption: Divergent synthesis pathways for Furo[2,3-d]pyrimidine derivatives depending on the electrophilic partner.

Protocol A: One-Pot Synthesis with Formamide (Niementowski-type)

This reaction yields the 4-oxo derivative directly.[1]

• Reagents: Ethyl 2-aminofuran-3-carboxylate (1.0 equiv), Formamide (5-10 equiv, acts as solvent/reagent).[1]

• Catalyst: Ammonium acetate (0.1 equiv) - optional but improves yield.[1]

• Microwave Settings:

  • Power: Dynamic (Max 300W)

  • Temp: 140–150 °C

  • Time: 10–15 minutes

  • Vessel: Sealed pressure vial (10 mL or 35 mL).

Step-by-Step:

• Load the amine and formamide into a microwave vial.

• Add ammonium acetate. Cap and crimp the vial.

• Pre-stir for 30 seconds.

• Irradiate at 150 °C. Note: Pressure may rise to 3-5 bar due to ethanol release.

• Cool to 50 °C using compressed air (feature of most MW reactors).

• Pour the reaction mixture into ice-cold water. The product usually precipitates as a solid.

• Filter, wash with water, and recrystallize from ethanol.[1]

Protocol B: Synthesis of 2-Thioxo Derivatives (via Isothiocyanates)

This is a two-step sequence that can be telescoped into a one-pot MW operation.[1]

• Reagents: Ethyl 2-aminofuran-3-carboxylate (1.0 equiv), Phenyl Isothiocyanate (1.1 equiv).[1]

• Solvent: DMF or Ethanol.[1][4]

• Microwave Settings:

  • Step 1 (Thiourea formation): 80 °C, 5 min.

  • Step 2 (Cyclization): Add catalytic K₂CO₃ or basic alumina, then 120 °C, 10 min.

Application II: Rapid Schiff Base Formation

The C2-amino group is weakly nucleophilic due to the electron-withdrawing ester at C3. Conventional reflux often fails or requires 12+ hours.[1] MW irradiation overcomes this deactivation.

Protocol

• Reagents: Ethyl 2-aminofuran-3-carboxylate (1.0 equiv), Aromatic Aldehyde (1.0 equiv).[1]

• Solvent: Absolute Ethanol (minimal volume to create a slurry).

• Catalyst: Glacial Acetic Acid (2-3 drops).

• Microwave Settings:

  • Temp: 80–100 °C

  • Time: 2–5 minutes

  • Mode: Open vessel (if reflux condenser attached) or Sealed (preferred for speed).

Data Comparison:

Method	Time	Yield	Purity
Conventional Reflux	4–8 Hours	65–75%	Moderate (requires chromatography)

| Microwave (Sealed) | 2–5 Minutes | 85–95% | High (often requires only washing) |

Optimization & Troubleshooting Strategy

Successful MW synthesis relies on "coupling efficiency"—how well the reaction matrix absorbs microwave energy.

Decision Tree for Solvent Selection (Graphviz)

Caption: Solvent selection logic based on reaction temperature requirements and microwave absorptivity (tan δ).

Troubleshooting Table:

Issue	Probable Cause	Solution
Low Yield / Charring	Temperature too high; Furan decomposition.	Reduce Temp by 10°C; Use "Power Cycling" or "Simultaneous Cooling" (Power ON, Air Cooling ON).
Pressure Spike	Release of volatile byproducts (EtOH, CO₂).[1]	Use a larger headspace vial (fill only 1/3); Ensure crimp cap integrity.
Incomplete Reaction	Poor MW absorption.	Add a "doping" agent (ionic liquid or small amount of polar solvent like DMF) if using non-polar solvents.

Safety & Handling

• Furan Sensitivity: Furans can polymerize violently in the presence of strong Lewis acids. Avoid using metal triflates unless temperature is strictly controlled.

• Vessel Failure: Ethyl 2-aminofuran-3-carboxylate reactions often evolve ethanol (cyclization) or water (condensation). In a sealed MW vial, this increases pressure.[1] Always set a pressure limit (e.g., 20 bar) on the instrument. [1]

• Thermal Runaway: When using ionic liquids or neat reactants (solvent-free), the temperature can spike in seconds.[1] Use an IR sensor and a fiber-optic probe for accurate internal temperature monitoring.

References

• Microwave-Assisted Synthesis of Furo[2,3-d]pyrimidines

  • Yang, X.[1][5] "Synthesis of furo[2,3-d]pyrimidine and indeno[1,2-b]furan derivatives in water using microwave." Journal of Chemical and Pharmaceutical Research, 2014, 6(2), 733-735.[1][5] Link

• Reactivity of 2-Aminofurans (General & MW)

  • Shaker, R. M.[1] "Synthesis of new furo[2,3-d]pyrimidines and furo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidines." Arkivoc, 2006, (xiv), 68-77. Link

• Microwave Schiff Base Protocols

  • Chawla, P., et al.[1][4] "The rapid synthesis of schiff-bases without solvent under microwave irradiation and their antimicrobial activity."[4][6] Der Pharma Chemica, 2012, 4(6), 2265-2269.[1] Link

• Isothiocyanate Cyclization Protocols

  • Zhao, H., et al. "An Efficient Method for Synthesis of Thiohydantoins with α-Amino Esters Under Microwave Irradiation."[1] Asian Journal of Chemistry, 2014.[1] Link

Sources

• 1. asianpubs.org [asianpubs.org]
• 2. dergipark.org.tr [dergipark.org.tr]
• 3. researchgate.net [researchgate.net]
• 4. derpharmachemica.com [derpharmachemica.com]
• 5. jocpr.com [jocpr.com]
• 6. Microwave-Induced Synthesis of Schiff Bases of Aminothiazolyl Bromocoumarins as Antibacterials - PMC [pmc.ncbi.nlm.nih.gov]

Procedure for diazotization of Ethyl 2-aminofuran-3-carboxylate

Application Note & Protocol

Procedure for the Diazotization of Ethyl 2-aminofuran-3-carboxylate: A Guide for Synthetic and Medicinal Chemists

Abstract

This document provides a comprehensive technical guide for the diazotization of ethyl 2-aminofuran-3-carboxylate. Diazonium salts derived from heterocyclic amines are highly valuable, yet notoriously unstable, intermediates in organic synthesis. They serve as precursors for a wide array of functional group transformations, enabling the synthesis of complex molecules for pharmaceutical and materials science applications.[1] This guide is structured to provide researchers, scientists, and drug development professionals with a deep understanding of the reaction mechanism, a detailed and safety-oriented experimental protocol, and critical insights into handling these energetic intermediates. The protocol emphasizes in situ generation and immediate consumption, a cornerstone of safe laboratory practice for this class of compounds.

Foundational Principles: The Chemistry of Diazotization

The conversion of a primary aromatic or heterocyclic amine to a diazonium salt is a fundamental transformation in organic chemistry, known as diazotization.[2][3] The process involves the reaction of the amine with nitrous acid (HNO₂), which is typically generated in situ from sodium nitrite (NaNO₂) and a strong mineral acid like hydrochloric acid (HCl) or sulfuric acid (H₂SO₄).[2][4]

1.1. The Reaction Mechanism

The reaction proceeds through several key steps, initiated by the formation of the electrophilic nitrosating agent, the nitrosonium ion (NO⁺), from nitrous acid under acidic conditions.[4][5]

• Formation of the Nitrosonium Ion: The mineral acid protonates nitrous acid, which then loses a molecule of water to form the highly electrophilic nitrosonium ion.

• Electrophilic Attack: The lone pair of electrons on the nitrogen atom of the primary amine (ethyl 2-aminofuran-3-carboxylate) attacks the nitrosonium ion.

• Proton Transfers and Dehydration: A series of proton transfers and a tautomerization step lead to the formation of a diazohydroxide intermediate.

• Formation of the Diazonium Ion: Protonation of the hydroxyl group followed by the elimination of water yields the final diazonium ion.[5]

The relative stability of aromatic diazonium salts compared to their aliphatic counterparts is attributed to the delocalization of the positive charge into the aromatic π-system.[4] However, furan-based diazonium salts, while more stable than aliphatic ones, are generally considered more thermally sensitive and reactive than their carbocyclic aromatic (e.g., benzene) analogues due to the nature of the furan ring.[6] This heightened instability necessitates strict temperature control.

Caption: Mechanism of diazotization for a primary amine.

A Culture of Safety: Handling Diazonium Compounds

Diazonium salts are high-energy compounds and can be explosively unstable, particularly when isolated in a dry, solid state.[7][8] Their decomposition is highly exothermic and liberates nitrogen gas, which can lead to a rapid pressure increase in a closed system. For these reasons, diazonium salts are almost always prepared in cold aqueous solutions and used immediately without isolation.[2]

The Cardinal Rules for Safe Diazotization: [7][8][9]

• Strict Temperature Control: The reaction temperature must be rigorously maintained below 5 °C at all times to prevent decomposition.[7][8][10]

• Stoichiometric Reagents: Use only a stoichiometric amount of sodium nitrite. An excess can lead to unwanted side reactions and complicate the workup.

• Order of Addition: Always add the sodium nitrite solution slowly to the acidic solution of the amine. This minimizes the concentration of free nitrous acid.[7][8]

• Venting: Ensure the reaction vessel is adequately vented to prevent any pressure buildup from nitrogen gas evolution.

• No Isolation: Never attempt to isolate the diazonium salt in a solid state unless it is specifically designed for stability (e.g., as a tetrafluoroborate salt), and even then, only in small quantities (e.g., <0.75 mmol).[7][8][9]

• Quenching: Always quench any residual diazonium salt or excess nitrous acid at the end of the reaction before workup.

• Handling Solids: If a stable diazonium salt is handled, use plastic or ceramic spatulas, as metal can cause decomposition through scratching or friction.[7][8][9]

• Assume Instability: If the thermal properties of a specific diazonium salt are unknown, it must be treated as potentially explosive.[7][8]

Proposed Experimental Protocol: In Situ Generation

This protocol details the in situ formation of the diazonium salt from ethyl 2-aminofuran-3-carboxylate for immediate use in a subsequent reaction, such as a Sandmeyer-type transformation.[11]

3.1. Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Ethyl 2-aminofuran-3-carboxylate	>97%	Commercial	Starting amine.
Hydrochloric Acid (HCl)	Concentrated (37%)	ACS Reagent	Acid catalyst.
Sodium Nitrite (NaNO₂)	>98%	ACS Reagent	Source of nitrous acid. Must be fresh.
Deionized Water	Type II	In-house	Solvent.
Ice	-	In-house	For cooling bath.
Sodium Chloride (NaCl)	-	-	For ice-salt bath.
Sulfamic Acid (H₃NSO₃)	>99%	ACS Reagent	For quenching excess nitrous acid.
Starch-Iodide Paper	-	Commercial	For testing for the presence of nitrous acid.
Copper(I) Chloride (CuCl)	>98%	ACS Reagent	Example catalyst for a subsequent Sandmeyer reaction.[11][12]
Round-bottom flask, Stir bar, Funnel	-	Standard Glassware	-

3.2. Step-by-Step Procedure

This procedure assumes a 10 mmol scale. Adjust quantities accordingly.

• Amine Solution Preparation:

  • In a 250 mL three-necked round-bottom flask equipped with a magnetic stir bar and a thermometer, combine ethyl 2-aminofuran-3-carboxylate (1.55 g, 10.0 mmol) and 50 mL of deionized water.

  • Add concentrated hydrochloric acid (2.5 mL, ~30 mmol) to the suspension. Stir until the amine fully dissolves to form its hydrochloride salt.

  • Place the flask in an ice-salt bath and cool the solution to 0-5 °C with vigorous stirring. It is critical that the temperature does not exceed 5 °C for the remainder of the procedure.[10]

• Nitrite Solution Preparation:

  • In a separate beaker, dissolve sodium nitrite (0.72 g, 10.5 mmol) in 10 mL of cold deionized water. Prepare this solution immediately before use.

• Diazotization (The Critical Step):

  • Using a dropping funnel, add the sodium nitrite solution dropwise to the cold, stirred amine hydrochloride solution over 20-30 minutes.

  • Monitor the internal temperature of the reaction flask continuously. The rate of addition must be controlled to ensure the temperature remains between 0 °C and 5 °C. An exothermic reaction will be observed.[13]

  • After the addition is complete, stir the resulting solution for an additional 15 minutes in the ice bath. The solution contains the in situ generated ethyl 2-diazo-furan-3-carboxylate hydrochloride.

• Confirmation of Excess Nitrous Acid (Optional but Recommended):

  • To check for a slight excess of nitrous acid, which indicates the complete conversion of the amine, dip a glass rod into the reaction mixture and touch it to a piece of starch-iodide paper. An immediate dark blue-black color indicates the presence of nitrous acid.[7][8]

  • If the test is negative, add a small additional amount (e.g., 1-2 drops) of the nitrite solution and re-test after 2 minutes.

• Immediate Use in Subsequent Reaction (Example: Sandmeyer Chlorination):

  • In a separate flask, prepare a solution or suspension of the desired reagent (e.g., for a Sandmeyer reaction, dissolve Copper(I) Chloride (1.09 g, 11.0 mmol) in 5 mL of concentrated HCl).

  • Slowly, and with vigorous stirring, add the cold diazonium salt solution to the copper(I) chloride solution.

  • Observe for the evolution of nitrogen gas (bubbling), which indicates the substitution reaction is proceeding.[13]

  • Once the addition is complete, the reaction can be allowed to slowly warm to room temperature and stirred until gas evolution ceases.

• Quenching and Workup:

  • Before proceeding to extraction, destroy any excess nitrous acid by the careful, portion-wise addition of a small amount of sulfamic acid until the starch-iodide test is negative.

  • The reaction mixture can then be processed according to the requirements of the specific downstream reaction (e.g., extraction with an organic solvent, followed by washing, drying, and purification).

Caption: Workflow for the in situ diazotization and subsequent reaction.

Troubleshooting

• Issue: Reaction mixture turns dark brown or black immediately upon nitrite addition.

  • Probable Cause: Temperature is too high, leading to decomposition of the diazonium salt.

  • Solution: Ensure the cooling bath is efficient and the nitrite solution is added much more slowly to dissipate the heat of reaction.

• Issue: Starch-iodide test remains negative even after stoichiometric nitrite addition.

  • Probable Cause: The sodium nitrite may have degraded over time.

  • Solution: Use a freshly opened or recently purchased bottle of sodium nitrite.

• Issue: Low yield in the subsequent Sandmeyer reaction.

  • Probable Cause: (1) Incomplete diazotization. (2) Premature decomposition of the diazonium salt before it can react.

  • Solution: (1) Confirm complete diazotization with the starch-iodide test. (2) Ensure the diazonium salt solution is kept cold at all times and is used immediately after its preparation.

References

• Chen, W., et al. (2015). Reactive Chemical Hazards of Diazonium Salts. Process Safety Progress. Available at: [Link]

• Wheeler, J. R., et al. (2020). A Need for Caution in the Preparation and Application of Synthetically Versatile Aryl Diazonium Tetrafluoroborate Salts. Organic Letters. Available at: [Link]

• ResearchGate. (n.d.). Reactive Chemical Hazards of Diazonium Salts. Available at: [Link]

• Singh, P., et al. (2021). Recent trends in the chemistry of Sandmeyer reaction: a review. Journal of the Iranian Chemical Society. Available at: [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Furan. Available at: [Link]

• Loba Chemie. (2016). DIAZO REAGENT A MSDS. Available at: [Link]

• Unknown. (2020). DIAZONIUM SALTS. Available at: [Link]

• Wikipedia. (n.d.). Sandmeyer reaction. Available at: [Link]

• Chemistry Stack Exchange. (2017). Why should the temperature be maintained at 0–5 °C in a diazotisation? Available at: [Link]

• CK-12 Foundation. (2026). Diazonium Salts. Available at: [Link]

• Chemistry Stack Exchange. (2020). How are diazonium salts prepared without self coupling. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Sandmeyer Reaction. Available at: [Link]

• Slideshare. (n.d.). Heterocyclic compounds - Furan. Available at: [Link]

• MasterOrganicChemistry.com. (2018). Reactions of Diazonium Salts: Sandmeyer and Related Reactions. Available at: [Link]

• BYJU'S. (n.d.). Diazonium Salts Preparation. Available at: [Link]

• ResearchGate. (2018). Synthesis of Ethyl 3‐amino‐2‐furan carboxylate esters from.... Available at: [Link]

• Google Patents. (2010). US20100041876A1 - Process for preparing aromatic diazonium salts.

• ACS.org. (2001). Furan as a versatile synthon. Available at: [Link]

• White Rose Research Online. (n.d.). Comparison of the Thermal Stabilities of Diazonium Salts and Their Corresponding Triazenes. Available at: [Link]

• Organic Letters. (2000). Preparation of 5-Substituted 3-Aminofuran-2-carboxylate Esters. Available at: [Link]

• ACS Publications. (2000). Preparation of 5-Substituted 3-Aminofuran-2-carboxylate Esters. Available at: [Link]

• RSC Publishing. (n.d.). Recent applications of arene diazonium salts in organic synthesis. Available at: [Link]

• PubChem. (n.d.). Ethyl 2-aminofuran-3-carboxylate. Available at: [Link]

• Pharmaguideline. (n.d.). Basic Principles, Methods and Application of Diazotization Titration. Available at: [Link]

Sources

• 1. Furan as a versatile synthon [pubsapp.acs.org]
• 2. byjus.com [byjus.com]
• 3. Basic Principles, Methods and Application of Diazotization Titration | Pharmaguideline [pharmaguideline.com]
• 4. lkouniv.ac.in [lkouniv.ac.in]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. Synthesis, Reactions and Medicinal Uses of Furan | Pharmaguideline [pharmaguideline.com]
• 7. tetrazolelover.at.ua [tetrazolelover.at.ua]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. web.mnstate.edu [web.mnstate.edu]

Technical Notes & Optimization

Technical Support Center: Synthesis of Ethyl 2-aminofuran-3-carboxylate

Topic: Yield Optimization & Troubleshooting Guide Target Molecule: Ethyl 2-aminofuran-3-carboxylate (CAS: 50719-42-7) Audience: Medicinal Chemists, Process Development Scientists

Core Directive: The "Why" Behind the Yield

The synthesis of Ethyl 2-aminofuran-3-carboxylate typically proceeds via the base-catalyzed condensation of glycolaldehyde (often used as the stable dimer, 2,5-dihydroxy-1,4-dioxane) with ethyl cyanoacetate .

While conceptually similar to the Gewald thiophene synthesis, the furan variant presents a distinct challenge: The furan ring is significantly more electron-rich and acid-sensitive than its thiophene counterpart.

High failure rates in this synthesis usually stem from three specific failure modes:

• Polymerization: The electron-rich 2-aminofuran core oxidizes and polymerizes rapidly in air or under acidic conditions (the "Black Tar" syndrome).

• Knoevenagel Stalling: Failure to manage the water byproduct leads to equilibrium stagnation.

• Silica Decomposition: Purification on standard silica gel degrades the product due to surface acidity.

This guide provides a self-validating protocol designed to mitigate these risks.

Optimized Protocol: The "Buffered" Approach

This protocol uses morpholine as a catalyst.[1] Secondary amines are superior to tertiary amines (like TEA) here because they form a transient iminium ion with the aldehyde, accelerating the Knoevenagel step significantly.

Reagents & Stoichiometry

Component	Equiv.	Role	Critical Note
Glycolaldehyde dimer	0.5 (1.0 eq monomer)	Substrate	Must be finely powdered.
Ethyl Cyanoacetate	1.05	Nucleophile	Slight excess drives conversion.
Morpholine	0.05 - 0.1	Catalyst	High pKa (~8.3) prevents polymerization.
Ethanol (Abs.)	Solvent	[0.5 M]	Dry solvent prevents hydrolytic side reactions.

Step-by-Step Methodology

• Activation: In a flame-dried flask under Argon, suspend Glycolaldehyde dimer (10 mmol) in absolute Ethanol (20 mL).

• Condensation: Add Ethyl Cyanoacetate (21 mmol). Then, dropwise add Morpholine (1-2 mmol).

  • Checkpoint: The suspension should clear as the dimer depolymerizes and reacts. A mild exotherm is normal.

• Cyclization: Heat the mixture to 50–60 °C for 2–4 hours.

  • Warning: Do NOT reflux vigorously (>78 °C). High heat promotes furan ring opening and polymerization.

• Workup (The "Neutral" Path):

  • Concentrate the solvent under reduced pressure at <40 °C .

  • Dissolve residue in EtOAc and wash with saturated NaHCO₃ (not water/brine alone) to ensure no acidic species remain.

  • Dry over Na₂SO₄.

• Purification:

  • Preferred: Recrystallization from Ethanol/Hexane.

  • Alternative: Flash Chromatography on Neutral Alumina or Triethylamine-deactivated Silica (See FAQ).

Mechanism & Failure Pathways (Visualization)

The following diagram illustrates the reaction pathway and the critical divergence points where yield is lost.

Caption: Reaction cascade showing the catalytic role of morpholine and critical failure points (red) leading to polymerization.

Troubleshooting Guide (Q&A)

Symptom: Reaction mixture turns black/tarry rapidly.

Diagnosis: Oxidative polymerization of the furan ring. Root Cause: 2-aminofurans are electron-rich dienes. In the presence of oxygen or high heat, they undergo oxidative coupling. Corrective Action:

• Degas solvents thoroughly before use.

• Lower the reaction temperature to 45–50 °C .

• Add a radical scavenger like BHT (0.1 mol%) if the problem persists (rarely needed if air is excluded).

Symptom: Product disappears/degrades during Column Chromatography.

Diagnosis: Acid-catalyzed decomposition. Root Cause: Standard silica gel is slightly acidic (pH ~5-6). This is sufficient to protonate the furan ring (often at C5), initiating ring-opening or polymerization. Corrective Action:

• Method A (Deactivation): Slurry the silica gel in Hexane containing 1-2% Triethylamine (TEA) before packing the column. Run the column with 1% TEA in the eluent.

• Method B (Substitution): Use Neutral Alumina instead of silica.

Symptom: Low conversion; Starting material remains.

Diagnosis: Stalled Knoevenagel condensation. Root Cause: Water accumulation is shifting the equilibrium back to the reactants. Corrective Action:

• Add 4Å Molecular Sieves to the reaction flask (powdered, activated).

• Switch base to Piperidine/Acetic Acid (catalytic amount) to buffer the pH, though Morpholine is usually sufficient.

Analytical Data Summary

Verify your product against these expected values.

Property	Expected Value	Notes
Appearance	Yellow to Brown crystalline solid	Darkens on storage (oxidation).
Melting Point	88–90 °C	Sharp mp indicates high purity.
¹H NMR (DMSO-d₆)	7.2 (d, 1H), 6.5 (d, 1H), 6.9 (s, 2H, NH₂), 4.1 (q, 2H), 1.2 (t, 3H)	Characteristic furan doublets at C4/C5.
Stability	Poor in solution	Store solid at -20°C under Argon.

Decision Tree for Purification

Use this workflow to select the correct isolation method based on crude purity.

Caption: Logic flow for purification. Note the explicit avoidance of standard silica gel.

References

• Sharanin, Y. A. (1994).

  -hydroxyketones and nitriles. Chemistry of Heterocyclic Compounds.[2][3][4] Link

• Sabnis, R. W. (1994). 2-Aminothiophenes and 2-Aminofurans by the Gewald Reaction. Sulfur Reports, 16(1), 1-17. Link

• BenchChem Technical Support. (2025). Stability and Purification of 2-Aminofurans.[5]Link

• PubChem. (2025). Ethyl 2-aminofuran-3-carboxylate Compound Summary. National Library of Medicine. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of Crude Ethyl 2-aminofuran-3-carboxylate

Welcome to the technical support center for the purification of Ethyl 2-aminofuran-3-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth solutions and troubleshooting advice for common challenges encountered during the purification of this versatile heterocyclic building block. The inherent reactivity and potential instability of the 2-aminofuran scaffold demand carefully considered purification strategies to ensure high purity and yield, which are critical for subsequent synthetic steps and biological assays.

Frequently Asked Questions (FAQs)

This section addresses the most common questions and issues that arise during the handling and purification of crude Ethyl 2-aminofuran-3-carboxylate.

Q1: My crude reaction mixture is a dark brown or black color. What causes this discoloration and is the product salvageable?

A1: Dark coloration is a common issue when working with 2-aminofurans and typically indicates product decomposition or the formation of polymeric side products.[1] The 2-aminofuran ring system, particularly when lacking strong electron-withdrawing groups, can be sensitive to air, light, heat, and acidic conditions.[1]

• Causality: The electron-rich nature of the furan ring, combined with the activating amino group, makes the molecule susceptible to oxidation and polymerization. This degradation is often accelerated by prolonged reaction times, high temperatures, or acidic work-up procedures which can cause the furan ring to cleave.[1]

• Salvage and Prevention: While significant decomposition will lower your final yield, the target compound can often be salvaged. It is crucial to proceed with purification as quickly as possible. To prevent this issue in future experiments, consider the following:

  • Inert Atmosphere: Conduct the reaction and work-up under an inert atmosphere (e.g., nitrogen or argon).[1]

  • Temperature Control: Avoid excessive heating during both the reaction and solvent removal steps.

  • Neutral Work-up: Use neutral or slightly basic aqueous solutions (e.g., saturated sodium bicarbonate solution) for extraction and washing, and minimize the contact time.[1]

  • Light Protection: Protect the reaction mixture from direct light by covering the flask with aluminum foil.

Q2: What are the primary recommended methods for purifying crude Ethyl 2-aminofuran-3-carboxylate?

A2: The two most effective and widely reported purification methods for this class of compounds are flash column chromatography and recrystallization.

• Flash Column Chromatography: This is the most versatile method for separating the target compound from a variety of impurities, including starting materials, reagents, and by-products. It is particularly useful for complex crude mixtures or when impurities have similar polarities. Several publications report the use of silica gel chromatography with a solvent system of ethyl acetate in hexanes or petroleum ether.[2][3]

• Recrystallization: This method is ideal when the crude product is relatively pure (>85-90%) and a suitable solvent system can be identified. It is an excellent technique for removing smaller amounts of impurities and can yield highly pure crystalline material, which is often desirable for final compounds. A mixed solvent system like petroleum ether/ethyl acetate has been noted for similar furan structures.[2]

Q3: I am experiencing significant peak tailing and poor separation during silica gel column chromatography. What is happening and how can I resolve it?

A3: This is a classic problem encountered when purifying basic compounds like amines on standard (slightly acidic) silica gel. The free silanol groups (Si-OH) on the silica surface can interact strongly with the basic amino group, leading to irreversible adsorption, streaking (tailing), and poor recovery.[4][5]

• Mechanism: The acidic silanol groups can protonate the amine, causing it to bind ionically to the stationary phase. This strong interaction prevents clean elution with the mobile phase.

• Solutions:

  • Mobile Phase Modifier: Add a small amount of a competing base to your eluent to neutralize the acidic sites on the silica. A common practice is to add 0.1-1% triethylamine (Et₃N) or ammonium hydroxide to the solvent system (e.g., ethyl acetate/hexane).[5][6] This additive competes with your product for binding to the silanol groups, allowing your compound to elute more symmetrically.

  • Deactivated Silica: Use a pre-treated or "deactivated" silica gel. You can prepare this by slurrying the silica gel in the mobile phase containing the amine additive before packing the column.[6]

  • Alternative Stationary Phases: Consider using a less acidic stationary phase like alumina (neutral or basic) or an amine-functionalized silica column, which is specifically designed for purifying basic compounds.[4][5]

Q4: When is recrystallization a more suitable choice than chromatography?

A4: Recrystallization is preferable under specific circumstances:

• High Initial Purity: If your crude material is already of high purity and you primarily need to remove trace impurities or improve the crystalline form.

• Scalability: Recrystallization is often easier and more economical to scale up for larger quantities of material compared to preparative chromatography.

• Final Purification Step: It is an excellent final "polishing" step after chromatography to obtain material of the highest possible purity for elemental analysis or X-ray crystallography.

• Known Impurities: If the main impurities have significantly different solubility profiles from the desired product in a particular solvent.

However, if the crude mixture contains multiple components with similar properties or is an amorphous oil, column chromatography is the more appropriate initial choice.

Q5: How should I properly handle and store purified Ethyl 2-aminofuran-3-carboxylate to ensure its long-term stability?

A5: Due to its potential for degradation, proper storage is critical. The purified compound should be stored in a dark place, such as an amber vial, and under an inert atmosphere (argon or nitrogen) to prevent oxidation.[7][8] For long-term stability, refrigeration at 2-8°C is highly recommended.[7][8]

Troubleshooting Guide

This table provides a quick reference for troubleshooting common problems encountered during the purification process.

Problem	Probable Cause(s)	Recommended Solution(s)
Low Final Yield	1. Decomposition during reaction or work-up.[1]2. Irreversible adsorption on silica gel column.[4]3. Product loss in mother liquor during recrystallization.	1. Use inert atmosphere, control temperature, and employ neutral work-up conditions.[1]2. Add a competing base (e.g., 1% Et₃N) to the eluent or use deactivated/amine-functionalized silica.[5][6]3. Cool the recrystallization mixture slowly and for a sufficient time. Minimize the amount of solvent used for washing the crystals.
Product Discoloration During Purification	1. Prolonged exposure to air or acidic silica gel.[1]2. Use of protic solvents (e.g., methanol) in chromatography can sometimes facilitate degradation on silica.	1. Work quickly, use an inert atmosphere where possible, and neutralize the silica column with a basic additive.[6]2. Opt for aprotic solvent systems like Hexane/EtOAc or DCM/EtOAc. If a polar solvent is needed, consider using DCM/Acetone.
Persistent Impurity After Column	1. Co-elution with the product.2. Impurity is a structural isomer with very similar polarity.	1. Optimize the solvent system using TLC with different solvent mixtures (e.g., test toluene/acetone or DCM/ether).2. Consider an alternative purification technique. If the product is crystalline, attempt recrystallization. Alternatively, try reversed-phase chromatography.[5]
"Oiling Out" During Recrystallization	1. The boiling point of the solvent is higher than the melting point of the solute.2. Solution is cooled too rapidly.3. The solution is supersaturated with impurities.	1. Choose a lower-boiling point solvent or solvent mixture.2. Allow the solution to cool slowly to room temperature before placing it in an ice bath or refrigerator.[9]3. Attempt to purify the material first by column chromatography to remove the bulk of impurities.

Experimental Protocols & Method Selection

The choice between chromatography and recrystallization depends on the state and purity of the crude material. The following workflow provides a decision-making framework.

Caption: Purification method selection workflow.

Protocol 1: Flash Column Chromatography

This protocol is the recommended starting point for most crude reaction mixtures.

• TLC Analysis & Solvent System Selection:

  • Dissolve a small sample of the crude material in a suitable solvent (e.g., ethyl acetate or dichloromethane).

  • Spot the solution on a silica gel TLC plate.

  • Develop the plate in various solvent systems. A good starting point is a mixture of ethyl acetate (EtOAc) and hexanes (Hex).[2][3]

  • The ideal solvent system will give your product a Retention Factor (Rf) of 0.25 - 0.35 .

  • Troubleshooting: If you observe streaking on the TLC plate, add 1% triethylamine (Et₃N) to the developing solvent. This almost always indicates that you will need Et₃N in your column eluent.

• Column Packing:

  • Select an appropriately sized silica gel column for your sample amount (typically a 40-100:1 ratio of silica:crude material by weight).

  • Pack the column using the "slurry method" with the initial, low-polarity eluent (e.g., 5% EtOAc/Hexanes + 1% Et₃N if needed).

• Sample Loading:

  • Dissolve the crude material in a minimal amount of dichloromethane or the column eluent.

  • Alternatively, for less soluble materials, perform a "dry load" by adsorbing the crude product (dissolved in a volatile solvent) onto a small amount of silica gel, evaporating the solvent, and loading the resulting dry powder onto the top of the column.

• Elution and Fraction Collection:

  • Begin eluting with the low-polarity solvent mixture.

  • Gradually increase the polarity of the eluent (gradient elution) as the column runs (e.g., from 5% EtOAc to 20% EtOAc in Hexanes).

  • Collect fractions and monitor them by TLC to identify which ones contain the pure product.

• Isolation:

  • Combine the pure fractions.

  • Remove the solvent under reduced pressure (rotary evaporation) at a moderate temperature (<40°C) to yield the purified Ethyl 2-aminofuran-3-carboxylate.

Protocol 2: Recrystallization

This protocol is best for purifying solid material that is already relatively clean.

• Solvent Selection:

  • The ideal recrystallization solvent is one in which the compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point.[10]

  • Test small amounts of your product in various solvents (e.g., ethanol, isopropanol, ethyl acetate, hexanes, or mixtures thereof). A mixture of ethyl acetate and a non-polar solvent like hexanes or heptane is often effective.

  • Place a small amount of crude solid in a test tube, add a few drops of solvent, and heat. If it dissolves, cool to see if crystals form. If it doesn't dissolve, add more solvent dropwise until it does at boiling.

• Dissolution:

  • Place the crude solid in an Erlenmeyer flask.

  • Add the minimum amount of the chosen hot recrystallization solvent to completely dissolve the solid. Keep the solution at or near boiling.

• Crystallization:

  • Allow the flask to cool slowly to room temperature. Rapid cooling can trap impurities.[9]

  • Once the flask has reached room temperature, you can place it in an ice bath to maximize crystal formation.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration (e.g., using a Büchner funnel).

  • Wash the collected crystals with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor.

  • Dry the crystals under vacuum to remove all traces of solvent.

Troubleshooting Chromatography: A Deeper Dive

Caption: Troubleshooting flowchart for column chromatography.

References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. kinglab.chemistry.wfu.edu [kinglab.chemistry.wfu.edu]
• 5. biotage.com [biotage.com]
• 6. rsc.org [rsc.org]
• 7. benchchem.com [benchchem.com]
• 8. 1142925-09-4|Ethyl 2-aminofuran-3-carboxylate|BLD Pharm [bldpharm.com]
• 9. rjptonline.org [rjptonline.org]
• 10. mt.com [mt.com]

Optimal recrystallization solvents for Ethyl 2-aminofuran-3-carboxylate

Technical Support Guide: Recrystallization of Ethyl 2-aminofuran-3-carboxylate

Part 1: Executive Summary & Chemical Context

Subject: Optimization of Recrystallization Solvents for Ethyl 2-aminofuran-3-carboxylate CAS Registry Number: 50719-42-7 (Generic for isomer class; specific CAS may vary by substitution pattern) Chemical Class: 2-Aminofurans (Gewald Reaction Product)

Technical Overview: Ethyl 2-aminofuran-3-carboxylate is a densely functionalized heterocyclic building block. As a product of the Gewald reaction (or modified Thorpe-Ziegler cyclization), crude samples often contain specific impurities: unreacted

-halo ketones, sulfur byproducts (if Gewald method used), and oligomeric "tars" resulting from the high reactivity of the electron-rich furan ring.

Successful purification requires balancing the compound's moderate polarity (due to the amine and ester groups) against its tendency to "oil out" or decompose under prolonged thermal stress.

Part 2: Solvent Selection & Protocol (The Core Directive)

Primary Solvent Recommendations

Based on the polarity profile (H-bond donor/acceptor) and lattice energy characteristics of aminofuran carboxylates, the following solvent systems are statistically most effective.

System	Solvent Composition	Polarity Index	Application Context
System A (Preferred)	Ethanol / Water	High	Best for removal of polar, dark-colored tarry impurities. Yields defined needles/prisms.
System B (Alternative)	Ethyl Acetate / Hexanes	Medium	Use if the compound hydrolyzes or oils out in aqueous alcohol. Good for bulk removal of non-polar starting materials.
System C (Single)	Toluene	Low-Medium	Useful for highly crystalline samples; requires slow cooling to avoid oiling.

Detailed Recrystallization Protocol (System A: EtOH/H₂O)

Pre-requisite: Ensure the crude material is dry.[1] If the crude is a dark oil, perform a short silica plug filtration (100% DCM) before attempting crystallization.

• Dissolution:

  • Place crude solid in an Erlenmeyer flask.

  • Add Absolute Ethanol (minimum amount) and heat to near reflux (approx. 70°C).

  • Critical Step: If the solution is dark brown/black, add Activated Charcoal (1-2% w/w) and stir at 60°C for 5 minutes. Filter hot through a Celite pad.

• The "Cloud Point" Technique:

  • Maintain the filtrate at a gentle boil.

  • Add warm Deionized Water dropwise down the side of the flask.

  • Stop immediately when a persistent turbidity (cloudiness) appears.

  • Add one single drop of Ethanol to clear the solution.

• Crystallization:

  • Remove from heat. Cover the flask with foil (aminofurans can be light-sensitive).

  • Allow to cool to Room Temperature (RT) undisturbed for 2 hours.

  • Transfer to a 4°C fridge for 4-12 hours.

• Isolation:

  • Filter the crystals using vacuum filtration.[1]

  • Wash with cold 20% Ethanol/Water mixture.

  • Dry under high vacuum at RT (Do not heat above 40°C during drying).

Part 3: Troubleshooting & FAQs

Q1: My product is "oiling out" (forming a liquid layer at the bottom) instead of crystallizing. Why?

• Cause: The temperature dropped too quickly, or the solvent polarity gap is too wide.

• Fix:

  • Re-heat the mixture until the oil redissolves.

  • Add a small amount of the "good" solvent (e.g., Ethanol).

  • Seed it: Add a tiny crystal of pure product (if available) or scratch the inner glass wall with a glass rod at the interface of the liquid to induce nucleation.

  • Cool much slower (wrap the flask in a towel).

Q2: The crystals are colored (yellow/orange/brown) even after recrystallization.

• Cause: Oxidation products of the furan ring or trapped sulfur impurities.

• Fix: Recrystallization alone often fails to remove these chromophores. You must perform an Activated Charcoal treatment (as described in Step 1 of the protocol) or wash the organic layer with sodium bisulfite solution during the workup before crystallization.

Q3: Can I use Methanol instead of Ethanol?

• Answer: Yes, Methanol is a viable substitute. However, Ethyl 2-aminofuran-3-carboxylate is often too soluble in Methanol, leading to lower recovery yields. Ethanol provides a better recovery balance.

Part 4: Visualizing the Workflow

The following diagram illustrates the decision logic for solvent selection and the purification workflow.

Caption: Decision matrix for purification of aminofuran derivatives, prioritizing physical state and impurity profile.

Part 5: References

• Gewald, K., Schinke, E., & Böttcher, H. (1966). Heterocyclen aus CH-aciden Nitrilen, VIII. 2-Amino-thiophene aus methylenaktiven Nitrilen, Carbonylverbindungen und Schwefel. Chemische Berichte.

• Sabnis, R. W. (2014). 2-Aminothiophenes by the Gewald Reaction. Methods in Organic Synthesis. (Note: Aminofuran protocols are mechanistically derived from this foundational chemistry).

• Mettler Toledo. (n.d.). Recrystallization Guide: Solvents and Methods.

• PubChem. (2025).[2][3] Ethyl 2-aminofuran-3-carboxylate Compound Summary. National Library of Medicine.

Sources

• 1. people.chem.umass.edu [people.chem.umass.edu]
• 2. Ethyl 3-aminobenzofuran-2-carboxylate | C11H11NO3 | CID 2063537 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Ethyl 2-aminofuran-3-carboxylate | C7H9NO3 | CID 55297873 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Cyclization Failures with Ethyl 2-aminofuran-3-carboxylate

This technical support guide is designed for researchers, scientists, and drug development professionals who are utilizing Ethyl 2-aminofuran-3-carboxylate for the synthesis of fused heterocyclic compounds, particularly furo[2,3-d]pyrimidines. This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during the cyclization process. The guidance provided herein is based on established chemical principles and field-proven insights to ensure scientific integrity and practical utility.

Introduction to the Chemistry

Ethyl 2-aminofuran-3-carboxylate is a versatile building block for the synthesis of various heterocyclic systems, most notably the furo[2,3-d]pyrimidine scaffold, which is of significant interest in medicinal chemistry. The common approach involves a condensation and subsequent cyclization reaction with a one-carbon unit source, such as formamide or triethyl orthoformate, to construct the pyrimidine ring. While this reaction is robust, several factors can lead to failure, including low yields, incomplete conversion, or the formation of undesired side products. This guide will systematically address these potential pitfalls.

Part 1: Troubleshooting Guide for Cyclization Failures

This section is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Question 1: My cyclization reaction shows low to no conversion of the starting material. What are the likely causes and how can I fix this?

Answer:

Low or no conversion is a common issue that can often be traced back to reaction conditions and reagent quality. Here is a systematic approach to troubleshooting this problem:

1. Reagent and Solvent Quality:

• Purity of Ethyl 2-aminofuran-3-carboxylate: Impurities in the starting material can inhibit the reaction. It is recommended to verify the purity of your starting material by NMR or LC-MS. If necessary, recrystallize or purify by column chromatography.

• Anhydrous Conditions: The presence of water can be detrimental, especially when using reagents like triethyl orthoformate. Water can hydrolyze the orthoformate and also potentially lead to the hydrolysis of the starting material's ester group under certain conditions. Ensure all glassware is oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents.[1]

• Decomposition of Reagents: Formamide can decompose to ammonia and formic acid at high temperatures. Triethyl orthoformate is sensitive to moisture. Use fresh, high-purity reagents.

2. Reaction Temperature and Time:

• Insufficient Temperature: Many cyclization reactions of this type require high temperatures, often in the range of 150-190°C, to drive the reaction to completion.[2][3] Ensure your reaction is reaching and maintaining the target temperature.

• Reaction Monitoring: It is crucial to monitor the reaction progress using an appropriate technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). A common mistake is not allowing the reaction to proceed for a sufficient amount of time.

3. Inefficient Mixing:

• In heterogeneous reaction mixtures, or as solids precipitate, efficient stirring is critical to ensure proper mixing of reactants.[1]

Troubleshooting Workflow for Low/No Conversion:

Caption: Troubleshooting workflow for low or no reaction conversion.

Question 2: My reaction produces a significant amount of side products. What are they and how can I minimize their formation?

Answer:

The formation of side products is a clear indication that alternative reaction pathways are competing with your desired cyclization. The most common side reactions with Ethyl 2-aminofuran-3-carboxylate include hydrolysis and polymerization.

1. Hydrolysis of the Ethyl Ester:

• Under Acidic or Basic Conditions: The ethyl ester group is susceptible to hydrolysis, especially at elevated temperatures in the presence of acid or base.[4][5] This will result in the formation of the corresponding carboxylic acid.

• Mitigation:

  • If using an acid or base catalyst, consider using a milder one or reducing the amount.

  • Ensure strictly anhydrous conditions to minimize the presence of water, which is required for hydrolysis.

2. Furan Ring Opening/Degradation:

• 2-Aminofurans can be unstable under strongly acidic conditions, potentially leading to ring-opening and the formation of 1,4-dicarbonyl compounds.[6]

• Mitigation:

  • Avoid strong acids if possible. If an acid catalyst is necessary, use it in catalytic amounts.

  • Keep reaction times to the minimum required for product formation.

3. Polymerization/Tarry Material:

• At high temperatures, aminofurans can be prone to self-condensation or polymerization, resulting in the formation of dark, insoluble tars.

• Mitigation:

  • Do not exceed the recommended reaction temperature.

  • Ensure a homogenous reaction mixture through efficient stirring.

  • Consider using a high-boiling point, inert solvent to maintain a more controlled temperature and prevent localized overheating.

Table 1: Common Side Products and Mitigation Strategies

Side Product	Probable Cause	Proposed Mitigation Strategy
2-Aminofuran-3-carboxylic acid	Hydrolysis of the ethyl ester	Use anhydrous conditions; minimize acid/base catalysts.
Polymeric/Tarry Material	High reaction temperature; prolonged reaction time	Do not exceed optimal temperature; monitor reaction closely.
Ring-Opened Products	Strong acidic conditions	Avoid strong acids; use catalytic amounts if necessary.

Question 3: I am having difficulty purifying my furo[2,3-d]pyrimidine product. What are some effective purification strategies?

Answer:

Purification of furo[2,3-d]pyrimidine derivatives can be challenging due to their often limited solubility and the presence of persistent impurities.

1. Recrystallization:

• Solvent Selection: Finding a suitable solvent is key. The ideal solvent will dissolve the compound when hot but not when cold. Common solvents for recrystallization of such heterocyclic systems include ethanol, isopropanol, acetonitrile, or mixtures involving dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

• Troubleshooting Recrystallization:

  • Oiling Out: If the product separates as an oil, it may be due to a high concentration of impurities or the solvent being too nonpolar. Try using a more polar solvent or a solvent mixture.

  • Poor Crystal Formation: If crystals do not form upon cooling, the solution may be too dilute. Concentrate the solution by evaporating some of the solvent. Inducing crystallization by scratching the inside of the flask or adding a seed crystal can also be effective.

  • Colored Impurities: If the crystals are colored, adding a small amount of activated charcoal to the hot solution before filtration can help adsorb these impurities.

2. Column Chromatography:

• Stationary Phase: Silica gel is the most common stationary phase.

• Mobile Phase (Eluent): A gradient elution is often necessary. Start with a less polar solvent system (e.g., dichloromethane or ethyl acetate in hexanes) and gradually increase the polarity by adding methanol.

• TLC Analysis: Before running a column, it is essential to determine an appropriate solvent system using TLC. The ideal solvent system will give your product an Rf value between 0.2 and 0.4.

3. Washing:

• After filtration, washing the collected solid with a cold, less-polar solvent in which the product is insoluble can remove residual impurities.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the proposed mechanism for the cyclization of Ethyl 2-aminofuran-3-carboxylate to furo[2,3-d]pyrimidin-4(3H)-one?

A1: The reaction with formamide is a classic example of constructing a pyrimidine ring. The mechanism is believed to proceed in two main stages:

• Formation of an Amidine Intermediate: The amino group of Ethyl 2-aminofuran-3-carboxylate attacks the carbonyl carbon of formamide, followed by the elimination of water to form an N-formyl intermediate. This can then tautomerize to a formamidine.

• Intramolecular Cyclization and Tautomerization: The nitrogen of the formamidine then attacks the ester carbonyl group, leading to a cyclized intermediate. Elimination of ethanol and subsequent tautomerization yields the aromatic furo[2,3-d]pyrimidin-4(3H)-one.

Caption: Simplified mechanism for furo[2,3-d]pyrimidin-4(3H)-one formation.

Q2: How does the reactivity of the ethyl ester group compare to a nitrile group in the 3-position for this type of cyclization?

A2: Both the ethyl ester and nitrile groups are electron-withdrawing and can facilitate the cyclization. However, there are key differences:

• Electrophilicity: The carbon of a nitrile group is generally considered less electrophilic than a carbonyl carbon of an ester. However, in the context of intramolecular cyclizations, the geometry and activation of the reacting groups play a crucial role.

• Reaction Conditions: Syntheses starting from the 2-aminofuran-3-carbonitrile often proceed under similar conditions to those with the ethyl ester.[7][8]

• Leaving Group: In the cyclization step, the ethoxy group of the ester is eliminated as ethanol, while for the nitrile, the reaction often proceeds through an imine intermediate which then tautomerizes.

Q3: How can I confirm the identity and purity of my starting material and final product?

A3: Spectroscopic methods are essential for characterization.

Table 2: Spectroscopic Data for Ethyl 2-aminofuran-3-carboxylate and Furo[2,3-d]pyrimidin-4(3H)-one

Compound	¹H NMR (Typical Shifts, δ ppm)	¹³C NMR (Typical Shifts, δ ppm)	IR (Key Peaks, cm⁻¹)
Ethyl 2-aminofuran-3-carboxylate	7.4 (d, 1H, furan-H), 6.0 (d, 1H, furan-H), 5.5 (br s, 2H, -NH₂), 4.2 (q, 2H, -OCH₂CH₃), 1.3 (t, 3H, -OCH₂CH₃)	~165 (C=O, ester), ~150-160 (furan C-O), ~100-120 (furan C-H), 60 (-OCH₂), 14 (-CH₃)	3400-3200 (N-H stretch), ~1680 (C=O stretch, ester)
Furo[2,3-d]pyrimidin-4(3H)-one	12.0 (br s, 1H, -NH), 8.1 (s, 1H, pyrimidine-H), 7.8 (d, 1H, furan-H), 6.8 (d, 1H, furan-H)	~160 (C=O, amide), ~140-155 (pyrimidine & furan carbons)	~3200 (N-H stretch), ~1670 (C=O stretch, amide)

Note: Chemical shifts are approximate and can vary depending on the solvent and substituents.[9][10][11]

Q4: What are the key safety considerations when working with these compounds and reactions?

A4:

• High Temperatures: Use a well-calibrated heating mantle or oil bath and ensure the setup is secure.

• Reagent Toxicity: Handle all chemicals in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Pressure Build-up: When heating reactions in a sealed vessel, be aware of potential pressure build-up and use appropriate pressure-rated glassware.

References

• BenchChem. (2025). Troubleshooting guide for the synthesis of heterocyclic compounds.
• ResearchGate. (n.d.). Synthesis of New Furo[2,3‐d]pyrimidines and Pyrimido[4′,5′:4,5]furo[2,3‐d]pyrimidines.
• Figueroa-Villar, J. D., et al. (2007). One-Step Synthesis of Furo[2,3-d]Pyrimidine-2,4(1H,3H)-Diones Using the Can-Mediated Furan Ring Formation.
• Abdel Reheim, M. A. M., et al. (2024). Identification of furo[2,3-d]pyrimidin-4-ylsulfanyl-1,3,4-thiadiazole derivatives as novel FLT3-ITD inhibitors.
• Abdel Reheim, M. A. M., et al. (2025).
• ResearchGate. (n.d.). Multi-component approach to 2-aminofurans, furo[2,3-b]pyridines, and furo[2,3-d]pyrimidines containing imidazole moiety.
• Azmy, E. M., et al. (n.d.). Supplementary data The 1H-NMR and 13C-NMR spectra were recorded on Varian Mercury VX (400 MHz) spectrometer. Rsc.org.

• Shaker, R. M. (n.d.). Synthesis of new furo[2,3-d]pyrimidines and furo[3,2-e][1][12][13]triazolo[1,5-c. Arkivoc.

• Wikipedia. (n.d.). Gould–Jacobs reaction.
• BLD Pharm. (n.d.).
• ResearchGate. (n.d.).
• Wikipedia. (n.d.). Gould–Jacobs reaction.
• BenchChem. (n.d.). Ethyl 3-(Aminomethyl)
• University of Rochester. (n.d.). How To: Troubleshoot a Reaction.
• OpenOChem Learn. (n.d.). HNMR Practice 4.
• Wiley Online Library. (1939). Gould-Jacobs Reaction.
• PubChem. (n.d.).
• Bentham Science. (2008). Ring Closure Reactions in Heterocyclic Systems with Implementation of Wittig and aza-Wittig Reactions.
• ResearchGate. (n.d.). Synthesis, characterization and thermal decomposition of ethyl-2'-amino-5'-cyano-6'-(1H-indole-3yl)
• PMC. (n.d.). Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties.
• Scribd. (n.d.). Organic Chemists' Ring Closure Guide.
• ChemicalBook. (n.d.). 3-Furoic acid(488-93-7) 1H NMR spectrum.
• ResearchGate. (n.d.).

• PubMed. (n.d.). Design and synthesis of novel furan, furo[2,3-d]pyrimidine and furo[3,2-e][1][12][13]triazolo[1,5-c]pyrimidine derivatives as potential VEGFR-2 inhibitors.

• ResearchGate. (n.d.). (PDF)
• RSC Publishing. (n.d.).
• Biotage. (n.d.).
• Google Patents. (n.d.).
• Semantic Scholar. (n.d.).
• University of Bristol. (n.d.). Heterocyclic Chemistry - TUTORIAL PROBLEMS.
• LMA leidykla. (2015). Synthesis of 5-(arylaminomethyl)
• Oriental Journal of Chemistry. (2017). Spectral Characterization and Vibrational Assignments of Ethyl 4-(3-(2,3-Dihydrobenzofuran-5-Carboxamido)Phenyl)-6-Methyl-2-Oxo-1,2,3,4-Tetrahydropyrimidine-5-Carboxylate by ab Initio Density Functional Method.
• ResearchGate. (2024).
• Chemistry LibreTexts. (2026). 17.4: Hydrolysis of Esters and Amides.
• Chemistry Steps. (2021). The Mechanism of Nitrile Hydrolysis To Carboxylic Acid.
• Chemguide. (n.d.). hydrolysis of esters.
• YouTube. (2021). Carboxylic Acid Derivatives & Hydrolysis Reactions: Crash Course Organic Chemistry #31.
• Indian Academy of Sciences. (n.d.). Thermal decomposition of some nitroanilinoacetic acids. Academy of Sciences. (n.d.). Thermal decomposition of some nitroanilinoacetic acids.

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Technical Support Center: Minimizing Side Reactions in 2-Aminofuran Derivatization

Introduction

Welcome to the technical support center for the derivatization of 2-aminofurans. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical solutions for minimizing common side reactions encountered during the chemical modification of this important heterocyclic scaffold. 2-Aminofuran derivatives are versatile building blocks in medicinal chemistry, recognized for their wide range of biological activities, including anticancer and antibacterial properties.[1] However, their synthesis and derivatization can be challenging due to the inherent reactivity and potential instability of the 2-aminofuran ring system.

This resource provides a structured question-and-answer format to directly address specific issues, explaining the underlying chemical principles and offering field-proven protocols to enhance reaction efficiency and product purity.

Troubleshooting Guides & FAQs

Issue 1: Reaction Mixture Turns Dark Brown or Black, Resulting in Low Yields

Q1: My reaction mixture is rapidly darkening upon addition of reagents, and the final yield of my desired 2-aminofuran derivative is significantly lower than expected. What is causing this decomposition, and how can I prevent it?

A1: Cause and Mechanism of Decomposition

The darkening of your reaction mixture is a strong indicator of product and/or starting material decomposition, a common issue when working with electron-rich 2-aminofurans.[2] The primary culprits are oxidation and polymerization . The 2-aminofuran system is highly susceptible to oxidation due to the electron-donating nature of the amino group, which increases the electron density of the furan ring. This makes the ring prone to attack by atmospheric oxygen and other oxidizing agents, leading to the formation of highly colored, complex polymeric materials.[2]

Furthermore, under acidic conditions or at elevated temperatures, the furan ring can undergo ring-opening or participate in acid-catalyzed polymerization reactions.[2]

Visualizing the Problem: Decomposition Pathways

Caption: General decomposition pathways for 2-aminofurans.

Solutions & Mitigation Strategies

To circumvent these decomposition pathways, a multi-faceted approach focusing on rigorous control of the reaction environment is essential.

Table 1: Recommended Reaction Conditions to Minimize Decomposition

Parameter	Standard Conditions	Recommended Modification	Rationale
Atmosphere	Air	Inert (Nitrogen or Argon)	Prevents oxidation by atmospheric oxygen.[2]
Temperature	Elevated (reflux)	Room temperature or below (0 °C to -78 °C)	Minimizes thermal degradation and unwanted side reactions.
Light	Ambient	Protect from light (e.g., wrap flask in foil)	Reduces light-induced decomposition pathways.[2]
Solvents	Protic (e.g., Ethanol)	Dry, aprotic solvents (e.g., THF, Dichloromethane)	Minimizes proton-catalyzed decomposition and ring-opening.
Reagent Purity	Technical grade	Freshly distilled/purified	Removes oxidative impurities and water.

Step-by-Step Protocol: Acylation of a 2-Aminofuran under Inert Conditions

• Preparation: Dry all glassware in an oven at 120 °C overnight and allow to cool under a stream of dry nitrogen or in a desiccator.

• Inert Atmosphere: Assemble the reaction apparatus (e.g., a three-neck flask with a condenser, dropping funnel, and nitrogen inlet) and purge with dry nitrogen for 10-15 minutes. Maintain a positive pressure of nitrogen throughout the reaction.

• Reagent Handling: Use freshly opened or distilled anhydrous solvents. Transfer reagents via syringe or cannula to minimize exposure to air.

• Reaction Setup: Dissolve the 2-aminofuran substrate in the chosen anhydrous aprotic solvent. Cool the solution to 0 °C using an ice bath.

• Reagent Addition: Slowly add the acylating agent (e.g., acetyl chloride or acetic anhydride) dropwise to the stirred solution. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, perform a non-aqueous work-up if possible. If an aqueous wash is necessary, use deoxygenated, neutral, or slightly basic water and minimize contact time.[2]

• Purification: Purify the product promptly using flash column chromatography, preferably with deactivated silica gel to reduce contact time and potential for on-column degradation.[2]

Issue 2: Formation of Isomeric Byproducts

Q2: I am observing the formation of an unexpected isomer in my reaction, which is difficult to separate from the desired product. How can I identify this byproduct and adjust my reaction to favor the formation of the correct isomer?

A2: Common Isomeric Byproducts and Their Formation

The formation of isomeric byproducts is often dependent on the specific synthetic route employed. Two common scenarios are:

• Regioisomeric Furans in Feist-Benary Type Syntheses: In syntheses like the Feist-Benary reaction, a 1,4-dicarbonyl intermediate can undergo an alternative Paal-Knorr type cyclization, leading to a regioisomeric furan.[2] The reaction conditions, particularly the choice of base and solvent, can influence the preferred cyclization pathway.[2]

• Formation of 2-Aminopyrans in Multicomponent Reactions: Certain multicomponent reactions designed to produce 2-aminofurans can have a competing reaction pathway that leads to the formation of isomeric 2-aminopyrans.[2][3][4]

Structural Confirmation and Mitigation

To address this issue, you must first confirm the structure of the byproduct.

• Isolation and Characterization: Isolate the byproduct using careful column chromatography or preparative HPLC. Characterize its structure using spectroscopic methods such as 1H NMR, 13C NMR, and mass spectrometry. The distinct chemical shifts and coupling patterns will allow for unambiguous identification of the isomer.[2]

• Reaction Optimization to Enhance Selectivity: Once the byproduct is identified, you can modify the reaction conditions to favor the desired product.

Table 2: Strategies to Control Isomer Formation

Synthetic Route	Common Isomeric Byproduct	Recommended Solutions
Feist-Benary Synthesis	Regioisomeric Furan	Adjust base (e.g., use a milder base like triethylamine instead of a stronger one). Alter solvent polarity (non-polar solvents can sometimes suppress the Paal-Knorr pathway).[2]
Multicomponent Reactions	2-Aminopyran	Carefully select catalysts and reactants known to favor 2-aminofuran formation. Review literature for selective protocols for your specific substrate class.[2][3][4]

Visualizing a Troubleshooting Workflow

Caption: Troubleshooting workflow for isomeric byproduct formation.

Issue 3: Low Reactivity of the Amino Group

Q3: I am attempting to perform an acylation/alkylation on the 2-amino group, but the reaction is sluggish or does not proceed to completion. How can I increase the reactivity of the amine?

A3: Understanding and Overcoming Low Reactivity

While the 2-amino group is generally nucleophilic, its reactivity can be diminished by steric hindrance from adjacent substituents on the furan ring or by electronic effects if strong electron-withdrawing groups are present.

Strategies to Enhance Reactivity

• Use of a Stronger Base: Deprotonation of the amino group to form the corresponding amide anion will significantly increase its nucleophilicity. Common strong bases include sodium hydride (NaH), lithium diisopropylamide (LDA), or potassium bis(trimethylsilyl)amide (KHMDS). This approach is suitable for alkylation reactions.

• Activation of the Electrophile: For acylation reactions, increasing the electrophilicity of the acylating agent can enhance the reaction rate.[5]

  • Acid Catalysis: The addition of a catalytic amount of a weak acid, such as glacial acetic acid, can protonate the carbonyl oxygen of an anhydride, making it a more potent electrophile.[5]

  • Use of More Reactive Acylating Agents: Acyl chlorides are generally more reactive than anhydrides, which are more reactive than carboxylic acids (which would require a coupling agent like DCC or EDC).

• Elevated Temperatures: Gently heating the reaction mixture can provide the necessary activation energy for the reaction to proceed.[5] However, this must be balanced with the potential for thermal decomposition, as discussed in Issue 1.

Experimental Protocol: Base-Mediated N-Alkylation of a 2-Aminofuran

• Setup: Under an inert atmosphere, dissolve the 2-aminofuran in anhydrous THF and cool to 0 °C.

• Deprotonation: Slowly add a slight excess (1.1 equivalents) of a strong base (e.g., NaH, 60% dispersion in mineral oil) portion-wise. Allow the mixture to stir at 0 °C for 30 minutes, or until hydrogen evolution ceases.

• Alkylation: Add the alkylating agent (e.g., methyl iodide) dropwise at 0 °C.

• Monitoring: Allow the reaction to warm to room temperature and stir until TLC analysis indicates completion.

• Quenching: Carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Work-up and Purification: Extract the product with an organic solvent, dry the organic layer, and purify by column chromatography.

Issue 4: Unwanted Ring Reactions

Q4: During my derivatization attempt, I seem to be getting products resulting from reactions on the furan ring itself, rather than on the amino substituent. What are these side reactions and how can I avoid them?

A4: Furan Ring Reactivity and Use of Protecting Groups

The 2-aminofuran ring is electron-rich and can participate in various reactions such as electrophilic substitution, cycloadditions, and ring-opening.[6][7] Electrophilic attack often occurs at the C5 position.[7] If the desired transformation requires harsh electrophilic or acidic conditions, these ring side reactions can become predominant.

The Solution: Protecting Group Strategy

To prevent unwanted reactions on the furan ring and direct reactivity towards the amino group, a protecting group strategy is often the most effective solution.[8] A protecting group temporarily modifies the amino group, reducing its electron-donating effect and deactivating the furan ring towards electrophilic attack.[8]

Table 3: Common Amine Protecting Groups and Their Cleavage Conditions

Protecting Group	Abbreviation	Protection Reagent	Deprotection Conditions
tert-Butoxycarbonyl	Boc	Di-tert-butyl dicarbonate (Boc)₂O	Strong acid (e.g., TFA, HCl in dioxane)[8]
Carbobenzyloxy	Cbz (or Z)	Benzyl chloroformate	Catalytic hydrogenation (e.g., H₂, Pd/C)[9]
9-Fluorenylmethyloxycarbonyl	Fmoc	Fmoc-Cl or Fmoc-OSu	Base (e.g., Piperidine in DMF)[8][9]
Trifluoroacetyl	TFA	Trifluoroacetic anhydride (TFAA)	Mild base (e.g., K₂CO₃ in methanol)[10]

Workflow for a Protecting Group Strategy

Caption: General workflow for using an amine protecting group.

By implementing these troubleshooting strategies and understanding the underlying chemical principles, researchers can significantly improve the outcomes of their 2-aminofuran derivatization reactions, leading to higher yields, improved purity, and more reliable synthetic outcomes.

References

• ResearchGate. (2025, November 10). 2-Aminofurans and 3-Aminofurans | Request PDF. Retrieved from [Link]

• ResearchGate. (2025, August 7). ChemInform Abstract: Synthesis of 2-Aminofurans and 2-Unsubstituted Furans via Carbenoid-Mediated [3 + 2] Cycloaddition. | Request PDF. Retrieved from [Link]

• ACS Publications. (2022, November 7). Synthesis of 2-Aminofurans and 2-Aminothiophenes through Elemental Sulfur-Promoted Switchable Redox Condensation Reaction of Enaminones with Methylene Nitriles | The Journal of Organic Chemistry. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Synthesis of 2-aminofurans and 2-unsubstituted furansviacarbenoid-mediated [3 + 2] cycloaddition. Retrieved from [Link]

• PMC. (2022, December 4). A Novel Method to Construct 2-Aminobenzofurans via [4 + 1] Cycloaddition Reaction of In Situ Generated Ortho-Quinone Methides with Isocyanides. Retrieved from [Link]

• ResearchGate. (2025, August 9). A Study of 2-Aminofurans. Retrieved from [Link]

• ResearchGate. (n.d.). Novel one-pot approach to 2-aminofuran derivatives via multicomponent reaction of 3-hydroxy-4H-pyran-4-ones, α-ketoaldehydes and methylene active nitriles. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Ring transformation and reactions of 2-amino-4,5-dihydrofuran-3,4-dicarbonitriles. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. Retrieved from [Link]

• Wikipedia. (n.d.). Protecting group. Retrieved from [Link]

• Organic Synthesis. (n.d.). Protecting Groups. Retrieved from [Link]

• ResearchGate. (n.d.). Three‐component synthesis of 2‐aminofuran. Retrieved from [Link]

• MDPI. (2023, March 5). Recent Advances in the Efficient Synthesis of Useful Amines from Biomass-Based Furan Compounds and Their Derivatives over Heterogeneous Catalysts. Retrieved from [Link]

• Google Patents. (2023, October 26). US20230339876A1 - Process for preparing aminofuranes.

• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved from [Link]

• ScienceOpen. (2019, October 21). Review Article The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Be. Retrieved from [Link]

• Semantic Scholar. (2020, August 25). Novel one-pot approach to 2-aminofuran derivatives via multicomponent reaction of 3-hydroxy-4H-pyran-4-ones, α-ketoaldehydes and methylene active nitriles. Retrieved from [Link]

• PMC. (n.d.). Controlling One- or Two-Electron Oxidation for Selective Amine Functionalization by Alternating Current Frequency. Retrieved from [Link]

• PMC. (2021, March 19). Two-Step Derivatization of Amino Acids for Stable-Isotope Dilution GC–MS Analysis: Long-Term Stability of Methyl Ester-Pentafluoropropionic Derivatives in Toluene Extracts. Retrieved from [Link]

• PMC. (n.d.). Catalytic Asymmetric Ring-Opening Reactions of Unstrained Heterocycles Using Cobalt Vinylidenes. Retrieved from [Link]

• SciSpace. (2012, March 21). Derivatization Reactions and Reagents for Gas Chromatography Analysis. Retrieved from [Link]

• ResearchGate. (n.d.). Derivatization Reactions and Reagents for Gas Chromatography Analysis. Retrieved from [Link]

• Wiley Analytical Science. (2020, November 23). Derivatization procedures and their analytical performances for HPLC determination in bioanalysis - 2020. Retrieved from [Link]

• PubMed. (2019, July 15). Key microstructural mechanisms of the 2-aminopurine mutagenicity: Results of extensive quantum-chemical research. Retrieved from [Link]

• MDPI. (2024, August 6). Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy α-Aminosulfones. Retrieved from [Link]

• PubMed. (2014, July 28). Regioselective synthesis of 3,4,5-trisubstituted 2-aminofurans. Retrieved from [Link]

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Technical Support Center: Storage &amp; Handling of Amino Furans

Topic: Storage conditions to prevent oxidation of amino furans Audience: Researchers, Scientists, and Drug Development Professionals Content Type: Technical Support Guide (Q&A, Troubleshooting, Protocols)

Introduction: The Stability Paradox of Amino Furans

Amino furans (specifically 2-aminofurans and 3-aminofurans) are chemically paradoxical: their high reactivity makes them valuable synthetic scaffolds for pharmaceuticals, yet this same electron-rich nature renders them notoriously unstable. The amino group donates electron density into the furan ring (

effect), significantly raising the HOMO energy level. This makes the furan ring exceptionally susceptible to oxidative ring opening, polymerization (browning), and hydrolysis under even mild conditions.

This guide serves as a self-validating system to preserve the integrity of these transient species.

Part 1: Critical Storage Parameters (The "Why" and "How")

Q1: Why do my amino furan samples turn black even in the freezer?

A: Darkening is the hallmark of oxidative polymerization. Even at -20°C, trapped oxygen or residual acidity can catalyze degradation.

• Mechanism: The electron-rich furan ring reacts with molecular oxygen (often via singlet oxygen mechanisms or radical chains) to form unstable endoperoxides. These intermediates rapidly rearrange into cis-enediones or polymerize into complex "furan gums" [1].

• The Fix: Merely freezing is insufficient. You must exclude oxygen before freezing.

  • Protocol: Flush the headspace with Argon (heavier than air) rather than Nitrogen for solid storage. Seal with Parafilm® or, preferably, store in a glovebox.

Q2: Is it better to store amino furans as solids or in solution?

A: Solid state is strictly preferred. In solution, the rate of bimolecular oxidative coupling increases due to diffusion. Furthermore, many solvents (like ethers) can form peroxides that initiate furan degradation.

• If solution storage is unavoidable: Use degassed, anhydrous solvents (e.g., DMSO-d6 or Acetonitrile) and store at -80°C. Avoid chlorinated solvents (CHCl3, DCM) as they can become slightly acidic over time, triggering acid-catalyzed ring opening [2].

Q3: What is the "Golden Rule" for pH during storage?

A: Keep it Neutral to Slightly Basic. Amino furans are acid-labile. Protons attack the furan ring (often at the C5 position), disrupting aromaticity and leading to hydrolytic ring opening (forming 1,4-dicarbonyls).

• Recommendation: If your compound is an oil or in solution, store over a few pellets of activated 4Å molecular sieves or a trace of solid base (like

  ) to scavenge stray protons [3].

Part 2: Visualization - Stability Preservation Workflow

The following logic flow outlines the decision-making process for handling amino furans immediately post-synthesis.

Caption: Decision matrix for stabilizing amino furans post-synthesis. Note the critical avoidance of acidic silica chromatography for unstable oils.

Part 3: Troubleshooting & Diagnostics

Use this table to diagnose the state of your sample before committing it to a reaction.

Symptom	Probable Cause	Corrective Action
Sample turns Brown/Black	Oxidative polymerization (formation of "furan gums").	Irreversible. Discard sample. For future, ensure stricter O2 exclusion.
New Carbonyl Peak in IR/NMR	Ring opening (oxidative or hydrolytic) to form 1,4-dicarbonyls.	Purify immediately. If <10% degradation, recrystallize. If >10%, re-synthesize.
Loss of UV Absorbance	Loss of aromatic conjugation.	Check solvent quality.[1] Peroxides in ether/THF may have destroyed the ring.
Precipitate in Solution	Polymerization or solubility crash due to temperature.	Warm to RT under Argon.[1] If solid doesn't dissolve, it is likely a polymer. Filter and check filtrate NMR.

Part 4: Validated Protocols

Protocol A: Long-Term Storage of Solid Amino Furans

Best for: Purified, crystalline 2-aminofurans.

• Container Selection: Use a screw-cap amber glass vial with a PTFE-lined septum. Avoid clear glass (UV protection).

• Atmosphere Exchange:

  • Place the open vial in a vacuum desiccator.

  • Evacuate for 5 minutes (do not sublime the compound).

  • Backfill with dry Argon. Repeat 3x.

• Sealing: Cap the vial tightly under Argon flow. Wrap the cap junction with Parafilm® and then electrical tape (to prevent Parafilm embrittlement at low temps).

• Environment: Store at -20°C or -80°C .

• Usage: Allow vial to warm to room temperature before opening to prevent water condensation on the cold solid.

Protocol B: Handling in Solution (The "Degas-First" Method)

Best for: Reaction intermediates that cannot be isolated.

• Solvent Prep: Sparge the chosen solvent (e.g., DMSO, Toluene) with Argon for 15 minutes before adding the amino furan.

• Dissolution: Add the amino furan to the solvent under a positive pressure of Argon.

• Additive (Optional): If the compound is known to be acid-sensitive, add 1% (w/w) solid anhydrous

  or store over activated 3Å molecular sieves.

• Transfer: Use a cannula or gas-tight syringe for all transfers. Never pour.

References

• National Renewable Energy Laboratory (NREL). (2012). Experimental and theoretical study of oxidative stability of alkylated furans. Retrieved from [Link]

• Scribd. (2015). Furan Safety Data Sheet (SDS). Retrieved from [Link]

• Ural Federal University. (2018). Oxidative Transformations of Furan Amines. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Removing unreacted starting materials from Ethyl 2-aminofuran-3-carboxylate

[1]

Topic: Removing unreacted starting materials (specifically Ethyl Cyanoacetate and Sulfur) from Ethyl 2-aminofuran-3-carboxylate. Audience: Researchers, Medicinal Chemists, and Process Chemists.[1][2] Context: The Gewald reaction and its variations (e.g., Feist-Benary) often yield this scaffold.[1] While the thiophene analogues are robust, 2-aminofurans are notoriously unstable , prone to oxidation and ring-opening, making standard purification protocols destructive.[1][2]

Module 1: Diagnostic & Decision Matrix

Before attempting purification, assess the state of your crude material.[1][2] 2-aminofurans degrade into "black tars" via Schiff base formation and polymerization if mishandled.

Figure 1: Purification Decision Matrix. Note the "Rescue" path for degrading products, which is critical for unstable aminofurans.

Module 2: The "Sticky" Reactant – Removing Ethyl Cyanoacetate (ECA)

The Problem: Ethyl cyanoacetate has a high boiling point (~206°C) and cannot be removed by rotary evaporation. It often co-elutes with the product during chromatography.

The Solution: Exploiting the

-proton acidity of ECA without hydrolyzing the furan ester.

FAQ: Why can't I just distill off the ECA?

A: You can, but it is high-risk.[1][2] 2-aminofurans are thermally sensitive. Heating the mixture to >100°C (even under vacuum) to remove ECA often accelerates the polymerization of the amine, resulting in a lower yield and a black residue. Chemical removal is safer.

Protocol: The "Cold Carbonate" Wash

Rationale: ECA has a pKa of ~13 (activated methylene). The 2-aminofuran is a weak base but also has a sensitive ester group. Using a mild inorganic base deprotonates the ECA, moving it to the aqueous layer as an enolate, while leaving the neutral furan in the organic layer.[1][2]

Step-by-Step:

• Dilution: Dissolve your crude residue in Ethyl Acetate (EtOAc).[3] Avoid Dichloromethane (DCM) if possible, as it can form emulsions with basic water.[1][2]

• Temperature Control: Cool the solution to 0–5°C (Ice bath). Crucial: Heat promotes ester hydrolysis.[1]

• The Wash:

  • Prepare a 5% Sodium Carbonate (

    ) solution (approx pH 11).

  • Wash the organic layer gently with this cold solution.

  • Monitor: The ECA converts to its water-soluble enolate.

  • Warning: Do not use

    (pH 14), as it will hydrolyze your product's ester group rapidly.[1][2]

• Separation: Separate layers quickly.

• Neutralization: Wash the organic layer immediately with Brine (saturated NaCl) to remove residual base.

• Drying: Dry over

  (anhydrous) and concentrate at low temperature (<40°C).

Module 3: Sulfur Contamination (Gewald Specifics)

The Problem: If synthesized via the Gewald reaction using elemental sulfur,

often contaminates the product. It is non-polar and dissolves poorly in many solvents, often crystallizing with your product.[1][2]

FAQ: Can I use Triphenylphosphine (TPP) to remove sulfur?

A: While TPP reacts with sulfur to form Triphenylphosphine Sulfide (TPPS), this introduces another impurity (TPPS) that is often harder to separate from 2-aminofurans than sulfur itself.[1] We recommend solubility-based exclusion instead.

Protocol: Alcohol Trituration

Rationale: Elemental sulfur has very low solubility in cold alcohols (Methanol/Ethanol), whereas Ethyl 2-aminofuran-3-carboxylate is moderately soluble.[1][2]

• Concentrate: Evaporate reaction solvents to obtain a solid/oil crude.

• Dissolve: Add a minimum amount of warm Methanol (MeOH) (approx. 40°C).

• Precipitate: Cool the mixture rapidly to -20°C (freezer) or in an ice-salt bath.

• Filter: Elemental sulfur often precipitates as a fine yellow powder or needles before the furan crystallizes, or remains insoluble if not enough solvent is used.

  • Alternative: If the product solidifies, wash the solid cake with cold Carbon Disulfide (

    ) or cold Hexanes .[1] Sulfur is highly soluble in , while the polar aminofuran is not.[1] (Note: is toxic and flammable; use extreme caution).[1]

Module 4: Stability & Storage (The "Black Tar" Issue)

The Problem: Users frequently report the compound turning black overnight. The Cause: The electron-rich amino group at position 2 makes the furan ring highly susceptible to oxidative ring-opening and polymerization.

Stability Data & Handling Rules

Parameter	Recommendation	Rationale
Acid Sensitivity	HIGH	Avoid acid washes (HCl). Protonation at C5 or the amine can trigger ring opening (hydrolysis to 1,4-dicarbonyls).[1]
Light Sensitivity	MODERATE	Store in amber vials. UV light can promote radical polymerization.
Oxidation	HIGH	Store under Argon/Nitrogen. The amine oxidizes to nitro/nitroso or azo-linkages easily.
Storage Temp	-20°C	Thermal energy accelerates degradation.

Protocol: Flash Chromatography for Unstable Furans

If recrystallization fails and you must column the product:

• Stationary Phase: Use Neutral Alumina or Silica Gel neutralized with 1% Triethylamine (

  ) .

  • Why? Standard Silica is slightly acidic (pH ~5-6). This acidity is sufficient to decompose 2-aminofurans during a slow column run.

• Eluent: Hexanes : Ethyl Acetate (Gradient).

• Speed: Run a "Flash" column (high flow rate). Do not let the compound sit on the silica.

Module 5: Summary of Physicochemical Properties

Property	Value	Notes for Purification
Molecular Weight	155.15 g/mol
pKa (Amine)	~3-4 (Conjugate acid)	Weakly basic due to resonance with the ester.[1] Hard to protonate without decomposing the ring.
pKa (ECA Impurity)	~13 ( -proton)	Allows removal via basic wash (pH 11).[1]
Solubility	EtOAc, DCM, MeOH, EtOH	Soluble in polar organics.[1][2]
Insolubility	Hexanes, Water	Precipitates in non-polar solvents.[1][2]

References

• Gewald Reaction & Thiophene/Furan Analogues

  • Title: "The Gewald Reaction: Synthesis, Properties and Applications of Substituted 2-Aminothiophenes" (Applicable to Furans via

    -haloketones).[1]
  • Source: Semantic Scholar / Heterocycles.

  • URL:[1]

• Purific

  -Cyanoesters:
  • Title: "Organic Syntheses Procedure: Ethyl (1-ethylpropylidene)

  • Source: Organic Syntheses, Coll.[1][2] Vol. 3, p.385 (1955).[1][2]

  • URL:[1]

• General Workup & Solubility Data

  • Title: "Extraction and Washing Guide" (pKa and solvent choices).
  • Source: MIT OpenCourseWare (Chemistry 5.301).

  • URL:[1]

• Stability of Aminofurans

  • Title: "2-Aminofurans and 3-Aminofurans: Preparation and Reactions" (Discusses ring opening sensitivity).
  • Source: Comprehensive Heterocyclic Chemistry II.

  • URL:

Sources

• 1. impactfactor.org [impactfactor.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Catalyst Selection for Furan Ring Closure

Welcome to the Technical Support Center dedicated to the synthesis of furan-containing compounds. As a Senior Application Scientist, this guide is designed to provide researchers, chemists, and drug development professionals with in-depth, field-proven insights into overcoming common challenges in furan ring closure reactions. We will move beyond simple protocols to explore the causality behind experimental choices, ensuring you can troubleshoot effectively and optimize your catalyst selection for robust and high-yield syntheses.

Section 1: Foundational Concepts - A Framework for Catalyst Selection

The successful synthesis of a furan ring, most classically via the Paal-Knorr synthesis from a 1,4-dicarbonyl compound, is critically dependent on the choice of catalyst. The catalyst's primary role is to facilitate the intramolecular cyclization and subsequent dehydration. However, the furan ring itself is often sensitive to the very conditions required for its formation, particularly strong acids, which can lead to polymerization or ring-opening.[1][2][3] Therefore, catalyst selection is a balancing act between promoting the desired reaction and preventing product degradation.

The choice between a Brønsted acid (a proton donor) and a Lewis acid (an electron-pair acceptor) is a primary consideration.[4]

• Brønsted acids (e.g., H₂SO₄, HCl, p-TsOH) directly protonate a carbonyl oxygen, activating it for nucleophilic attack by the enol of the second carbonyl. While effective, strong Brønsted acids can readily promote side reactions.[1][5]

• Lewis acids (e.g., Sc(OTf)₃, TiCl₄, ZnCl₂) coordinate to the carbonyl oxygen, increasing its electrophilicity in a generally milder and more controlled fashion.[1] This makes them ideal for substrates with acid-sensitive functional groups.

The following workflow provides a logical framework for navigating catalyst selection.

Caption: Catalyst selection workflow for furan ring closure.

Section 2: Troubleshooting Guide

This section addresses specific, common problems encountered during furan synthesis in a direct question-and-answer format.

Q1: My reaction yield is low, but my starting material is fully consumed. What is the likely cause?

A1: This classic scenario points towards the formation of soluble side products or product degradation. When the desired furan is not the major product despite full conversion, the primary culprits are often overly harsh reaction conditions.[1]

• Causality: Strong acid catalysts like sulfuric acid, especially when combined with high temperatures and prolonged reaction times, can promote a host of undesired pathways.[5] The acidic conditions can lead to aldol condensations, rearrangements, or polymerization of either the starting dicarbonyl or the furan product itself.[1] The furan ring, once formed, is susceptible to acid-catalyzed polymerization, forming insoluble, often dark-colored materials known as humins.[2][6]

• Troubleshooting Steps:

  • Switch to a Milder Catalyst: Replace strong mineral acids with a milder Lewis acid (e.g., Sc(OTf)₃, Bi(NO₃)₃) or a solid acid catalyst like montmorillonite K-10 clay.[1] These catalysts are less likely to promote the degradation of the sensitive furan product.

  • Reduce Temperature: If your reaction is running at reflux, attempt the synthesis at a lower temperature (e.g., room temperature to 50 °C). While this may increase the reaction time, it significantly reduces the rate of degradation pathways.

  • Shorten Reaction Time: Monitor the reaction closely using Thin Layer Chromatography (TLC) or LC-MS. Stop the reaction as soon as the starting material is consumed to prevent the product from sitting in the acidic medium unnecessarily. Microwave-assisted synthesis can dramatically reduce reaction times from hours to minutes, often improving yields.[1][7]

Q2: I am observing a significant byproduct that I suspect is from furan ring-opening. How can I prevent this?

A2: The furan ring is notoriously unstable in acidic conditions, where it can undergo protonation-activated hydrolysis and ring-opening to yield dicarbonyl compounds.[3][8] This is a common failure mode, especially in the presence of water (even trace amounts) and strong acids.

• Causality: The ring-opening is initiated by protonation of the furan ring, typically at the α-carbon adjacent to the oxygen.[3] This creates a reactive intermediate that is readily attacked by nucleophiles, including water, leading to cleavage of the C-O bond and formation of a linear 1,4-dicarbonyl species. The presence of water in the reaction medium can accelerate this degradation pathway.[3][9]

• Troubleshooting Steps:

  • Ensure Anhydrous Conditions: Use anhydrous solvents and reagents. The Paal-Knorr synthesis is fundamentally a dehydration reaction; therefore, removing water shifts the equilibrium toward the furan product and minimizes the potential for hydrolytic ring-opening.[1] The use of a dehydrating agent like phosphorus pentoxide (P₂O₅) can be beneficial with certain substrates.[1]

  • Optimize Catalyst Choice: As detailed in Q1, milder Lewis acids are less prone to causing ring-opening. Solid acids are also an excellent choice as they can be easily filtered off, preventing the product from being exposed to acid during workup.

  • Control Workup pH: During aqueous workups, avoid strong acids. Neutralize the reaction mixture carefully, ensuring the pH does not drop below 4-5.[2] Perform any extractions or washes at low temperatures (e.g., 0 °C) to minimize the rate of decomposition.[2]

  • Use Neutral Chromatography Media: Standard silica gel can be slightly acidic and may degrade sensitive furans during purification.[3] Use deactivated or neutral silica gel, or add a small amount of a base like triethylamine (~0.1-1%) to your eluent.[3]

Q3: My substrate contains acid-sensitive groups (e.g., esters, acetals). How can I perform the furan ring closure without cleaving them?

A3: This is a frequent challenge in multi-step synthesis and drug development. The key is to use a catalytic system that is selective for the furan-forming cyclization over the hydrolysis of other functional groups.

• Causality: Strong Brønsted acids are non-selective proton donors and will readily protonate and catalyze the hydrolysis of groups like esters, acetals, and tert-boc protecting groups. This leads to a complex mixture of products and low yield of the desired furan.

• Troubleshooting Steps:

  • Prioritize Mild Lewis Acids: This is the most effective solution. Catalysts like scandium triflate (Sc(OTf)₃) or bismuth nitrate (Bi(NO₃)₃) are highly effective for Paal-Knorr cyclizations under conditions that leave most sensitive functional groups untouched.[1]

  • Employ Solid Acid Catalysts: Heterogeneous catalysts such as montmorillonite K-10 or zeolites can provide the necessary acidity in a localized solid phase, often with higher selectivity and milder overall reaction conditions.[1][10]

  • Use Iodine: Molecular iodine (I₂) has been reported as an effective and mild catalyst for furan synthesis, proceeding under neutral or very weakly acidic conditions.[1]

  • Protecting Groups: If all else fails, consider protecting the acid-sensitive functional groups before the cyclization reaction.[1] While this adds steps to the synthesis, it can be a robust strategy for complex molecules.

Q4: My heterogeneous catalyst is losing activity upon reuse. What are the deactivation mechanisms?

A4: Catalyst deactivation is a significant issue, particularly in processes involving biomass-derived feedstocks.[6] Several mechanisms can be at play.

• Causality & Deactivation Mechanisms:

  • Fouling/Coking: This is the most common issue. Polymeric byproducts (humins) deposit on the catalyst surface, physically blocking active sites and pores.[6] This is exacerbated by high temperatures and acidic conditions.

  • Sintering: At high temperatures, the small metal particles of a supported catalyst can agglomerate into larger particles, reducing the active surface area.[6]

  • Leaching: The active component of the catalyst can dissolve into the reaction medium, leading to a permanent loss of activity.[10]

• Troubleshooting & Regeneration:

  • Purify Feedstock: Impurities in the starting 1,4-dicarbonyl, especially if derived from biomass, can act as catalyst poisons or coke precursors.[6]

  • Optimize Reaction Conditions: Lowering the reaction temperature can significantly slow the rate of coking and sintering.

  • Catalyst Regeneration: For deactivation by coking, a controlled oxidative treatment can sometimes restore activity. This involves carefully heating the filtered and dried catalyst under a dilute stream of oxygen to burn off the carbonaceous deposits. Caution: This process is exothermic and must be carefully controlled to avoid sintering the catalyst.[6]

Section 3: Frequently Asked Questions (FAQs)

Q: What is the primary advantage of using a heterogeneous catalyst over a homogeneous one? A: The main advantage is the ease of separation. A solid catalyst can be removed by simple filtration, which simplifies the product workup, prevents contamination of the product with the catalyst, and allows for easier catalyst recycling. This is particularly beneficial for large-scale synthesis.[11]

Q: How does the substrate's electronic and steric profile influence the reaction? A: The structure of the 1,4-dicarbonyl compound is crucial. Steric hindrance near the carbonyl groups can disfavor the conformation required for cyclization, slowing the reaction and requiring more forcing conditions.[1] Electron-withdrawing groups can deactivate the carbonyls, while electron-donating groups can activate them but may also increase the sensitivity of the final furan product to acid.[3]

Q: Can I use a one-pot procedure if my 1,4-dicarbonyl precursor is unstable? A: Yes, the instability or difficulty in preparing the 1,4-dicarbonyl starting material is a known limitation of the classical Paal-Knorr synthesis.[12] Modern methods have been developed to generate the dicarbonyl in situ from other precursors, followed by a one-pot cyclization to the furan.[13][14]

Section 4: Data & Protocols

Comparative Table of Common Catalysts

The following table summarizes various catalytic systems for the Paal-Knorr furan synthesis, providing a quick reference for selecting a starting point for your optimization.

Catalyst	Catalyst Type	Typical Conditions	Yield Range	Advantages	Limitations & Considerations	Reference
H₂SO₄	Brønsted Acid	Toluene, Reflux	Moderate-Good	Inexpensive, powerful	Harsh conditions, promotes side reactions, not for sensitive substrates	[1]
P₂O₅	Brønsted Acid	Neat, Heat	Good	Strong dehydrating agent	Harsh, difficult to handle, can cause charring	[1]
TiCl₄	Lewis Acid	CH₂Cl₂, 0°C to RT	80-95%	High yielding, mild temperature	Moisture sensitive, requires inert atmosphere, workup can be difficult	[1]
Montmorillonite K-10	Solid Acid	Toluene, Reflux	70-85%	Heterogeneous, reusable, mild	May require higher temperatures/longer times than homogeneous acids	[1]
**Iodine (I₂) **	Other	CH₃CN, Reflux	75-90%	Mild, neutral conditions	Can be substrate-specific	[1]
Microwave + Acetic Acid	Brønsted Acid	AcOH, 120-150°C	Good-Excellent	Extremely fast (5-15 min)	Requires specialized equipment, high temperatures (but short duration)	[1][7]

Experimental Protocol: Mild Furan Synthesis using Titanium Tetrachloride (TiCl₄)

This protocol is adapted from literature and is suitable for many substrates, offering high yields under relatively mild temperature conditions.[1]

Caption: Experimental workflow for TiCl₄-catalyzed furan synthesis.

Step-by-Step Methodology:

• Reaction Setup: In an oven-dried flask under an inert atmosphere (Nitrogen or Argon), dissolve the 1,4-dicarbonyl starting material (1.0 mmol) in anhydrous dichloromethane (CH₂Cl₂) (10 mL).

• Cooling: Cool the solution to 0 °C using an ice bath with continuous stirring.

• Catalyst Addition: Slowly add titanium tetrachloride (1.2 mmol) dropwise to the stirred solution. Caution: TiCl₄ is highly reactive with moisture.

• Reaction Progression: Allow the reaction mixture to slowly warm to room temperature and continue stirring for 1-2 hours.

• Monitoring: Monitor the reaction's progress by TLC until the starting material is consumed.

• Work-up: Once complete, carefully quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (2 x 10 mL).

• Drying: Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Purification: Filter the drying agent, concentrate the solvent under reduced pressure, and purify the crude product by flash column chromatography on neutral silica gel.

Section 5: References

• MDPI. (2024, May 29). Novel Catalytic Strategies for the Synthesis of Furans and Their Derivatives. Retrieved March 3, 2026, from [Link]

• Frontiers. (2021, November 22). Development of Sustainable Catalytic Pathways for Furan Derivatives. Retrieved March 3, 2026, from [Link]

• ResearchGate. (2024, May 7). Novel Catalytic Strategies for the Synthesis of Furans and Their Derivatives. Retrieved March 3, 2026, from [Link]

• ResearchGate. (n.d.). A Lewis/Brønsted Acid-Mediated Route to Furans from Nitroalkenes and Enol Ethers | Request PDF. Retrieved March 3, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Furan synthesis. Retrieved March 3, 2026, from [Link]

• PMC. (2022, May 17). Conditions to Control Furan Ring Opening during Furfuryl Alcohol Polymerization. Retrieved March 3, 2026, from [Link]

• Bentham Science Publishers. (2024, June 1). Synthesis, Characterization, and Optimization of Novel Furan-ring Fused Chalcones via Radical Cyclization of α,β-Unsaturated Ketones and Cyclic Ketone. Retrieved March 3, 2026, from [Link]

• BYJU'S. (2022, March 8). Lewis Acid vs Bronsted Acid. Retrieved March 3, 2026, from [Link]

• ResearchGate. (n.d.). Acid-Catalyzed Ring Opening of Furan in Aqueous Solution | Request PDF. Retrieved March 3, 2026, from [Link]

• Wikipedia. (n.d.). Paal–Knorr synthesis. Retrieved March 3, 2026, from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. byjus.com [byjus.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. benthamdirect.com [benthamdirect.com]
• 8. researchgate.net [researchgate.net]
• 9. Conditions to Control Furan Ring Opening during Furfuryl Alcohol Polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 10. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 11. DSpace [repository.upenn.edu]
• 12. alfa-chemistry.com [alfa-chemistry.com]
• 13. researchgate.net [researchgate.net]
• 14. Furan synthesis [organic-chemistry.org]

Technical Support Center: Resolving Aqueous Solubility Issues for Ethyl 2-aminofuran-3-carboxylate

Welcome to the Technical Support Center. This guide is designed for researchers, pharmacologists, and formulation scientists facing challenges with the aqueous solubility of Ethyl 2-aminofuran-3-carboxylate . Below, you will find a rigorous breakdown of the compound's physicochemical profile, troubleshooting FAQs, and validated formulation protocols.

Compound Profiling & Causality of Insolubility

To formulate a compound effectively, we must first understand the molecular mechanics driving its behavior in solution.

Ethyl 2-aminofuran-3-carboxylate (MW: 155.15 g/mol , XLogP3: ~1.4) presents classic formulation challenges[1]. While its molecular weight is well within the Lipinski "Rule of 5" limits, the compound exhibits significant lipophilicity and poor aqueous solubility.

Why is it insoluble in water? The furan ring and the ethyl ester group drive the molecule's hydrophobicity. Furthermore, while it possesses an amino group (-NH

), this group is highly conjugated with the aromatic furan oxygen and the electron-withdrawing carbonyl of the ester at position 3[2]. This conjugation delocalizes the lone pair of electrons on the nitrogen, drastically reducing its basicity (estimated pKa < 2). Consequently, the compound remains un-ionized at physiological pH (7.4), preventing dissolution in standard aqueous buffers.

Frequently Asked Questions (FAQs)

Q: Can I improve solubility by forming an HCl or sulfate salt? A: No. Due to the severe electron-withdrawing effect of the adjacent ester and the furan ring, the 2-amino group is exceptionally weakly basic[2]. Even if you force salt formation in concentrated acid, the salt will rapidly dissociate upon dilution in aqueous media at pH > 3, causing the free base to precipitate immediately.

Q: What is the best strategy for in vitro cell-based assays? A: A co-solvent approach using Dimethyl Sulfoxide (DMSO) is the gold standard[3]. Prepare a highly concentrated stock (e.g., 50 mM) in 100% anhydrous DMSO. For the final assay, dilute this stock directly into the culture media so that the final DMSO concentration remains below 0.5% (v/v) to avoid solvent-induced cytotoxicity.

Q: How do I formulate this for in vivo dosing (e.g., IV or oral gavage in mice) without causing precipitation? A: For in vivo applications where higher concentrations are required, you must use a multi-component co-solvent/surfactant system or cyclodextrin complexation[4]. A proven formulation is 5% DMSO + 5% Tween-80 + 90% Saline, or a 20% (w/v) Hydroxypropyl-

-Cyclodextrin (HP- -CD) solution. HP- -CD encapsulates the lipophilic furan and ester moieties within its hydrophobic cavity while its hydrophilic exterior ensures aqueous solubility[5].

Quantitative Formulation Strategies

Use the following table to select the appropriate formulation strategy based on your experimental endpoint and required concentration.

Formulation Strategy	Components	Max Estimated Concentration	Toxicity / Biocompatibility	Best Application
Direct Aqueous	PBS (pH 7.4)	< 0.1 mg/mL	Highly Biocompatible	Not recommended due to low solubility
DMSO Stock	100% DMSO (diluted to <0.5%)	~0.5 - 1.0 mg/mL (in assay)	Mild (Keep DMSO < 0.5%)	In vitro cell culture & biochemical assays
Co-solvent / Surfactant	5% DMSO, 5% Tween-80, 90% Saline	2 - 5 mg/mL	Moderate (Tween-80 can cause hemolysis at high doses)	In vivo IP or PO dosing
Cyclodextrin Inclusion	20% HP- -CD in Water/Saline	5 - 10 mg/mL	Excellent (HP- -CD is FDA approved)	In vivo IV, IP, or PO dosing

Step-by-Step Experimental Protocols

Protocol A: Preparation of a 20% HP- -CD Formulation for In Vivo Dosing

Mechanism of Action: The hydrophobic cavity of HP-

-CD forms a non-covalent inclusion complex with the lipophilic ethyl 2-aminofuran-3-carboxylate, masking it from the aqueous environment while the hydroxyl groups on the cyclodextrin exterior interact with water[4][5].

Materials:

• Ethyl 2-aminofuran-3-carboxylate (API)

• Hydroxypropyl-

  -Cyclodextrin (HP- -CD, pharmaceutical grade)

• Sterile Water for Injection or 0.9% Saline

• Bath sonicator and magnetic stirrer

Methodology:

• Vehicle Preparation: Dissolve 20 g of HP-

  -CD in 80 mL of sterile water. Stir until completely clear. Adjust the final volume to 100 mL to yield a 20% (w/v) solution.

• API Addition: Weigh the required amount of Ethyl 2-aminofuran-3-carboxylate (e.g., 50 mg for a 5 mg/mL target concentration).

• Wetting: Add the API slowly to 10 mL of the 20% HP-

  -CD solution while vortexing continuously.

• Complexation: Place the mixture in a bath sonicator for 15–30 minutes at room temperature. Causality: The mechanical energy facilitates the entry of the drug into the cyclodextrin cavity.

• Equilibration: Transfer to a magnetic stirrer and stir at 300 rpm for 2–4 hours to ensure thermodynamic equilibrium.

• Sterilization: Filter the resulting clear solution through a 0.22 µm PTFE or PVDF syringe filter before animal administration.

Protocol B: Co-Solvent/Surfactant System (5% DMSO / 5% Tween-80 / 90% Saline)

Mechanism of Action: DMSO acts as a powerful organic solvent to break the crystal lattice of the compound, while Tween-80 (a non-ionic surfactant) forms micelles that trap the hydrophobic drug, preventing precipitation upon dilution with the aqueous saline phase[3].

Methodology:

• Solubilization: Dissolve 10 mg of Ethyl 2-aminofuran-3-carboxylate completely in 0.5 mL of 100% DMSO. Vortex until clear.

• Surfactant Addition: Add 0.5 mL of Tween-80 to the DMSO-drug solution. Vortex vigorously for 1 minute to ensure a homogenous lipid-solvent mixture.

• Aqueous Phase Addition (Critical Step): Slowly add 9.0 mL of 0.9% Saline dropwise (approx. 1 mL/min) while continuously vortexing or stirring rapidly. Causality: Rapid addition of saline will cause localized supersaturation, stripping the solvent away too quickly and causing immediate precipitation of the free base.

• Verification: Inspect visually against a dark background for any fine particulate matter. Filter through a 0.45 µm filter if necessary.

Formulation Decision Workflow

Decision tree for selecting the optimal formulation strategy for Ethyl 2-aminofuran-3-carboxylate.

References

• National Institutes of Health (NIH). PubChem Compound Summary for CID 55297873, Ethyl 2-aminofuran-3-carboxylate. Retrieved from: [Link]

• Pei Q., et al. Solubilization techniques used for poorly water-soluble drugs. Acta Pharm Sin B. (via PubMed Central). Retrieved from: [Link]

• Bosselmann S., Williams R.O. Formulating Poorly Water Soluble Drugs. AAPS Advances in Pharmaceutical Sciences Series. Retrieved from: [Link]

• Royal Society of Chemistry. MedChemComm: Synthesis and evaluation of heterocyclic analogues. Retrieved from:[Link]

Sources

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Reference Data & Comparative Studies

In-Depth Comparison Guide: ¹H NMR Spectral Interpretation of Ethyl 2-aminofuran-3-carboxylate (Benchtop vs. High-Field NMR)

As drug development pipelines accelerate, analytical chemists are increasingly tasked with optimizing structural verification workflows. Ethyl 2-aminofuran-3-carboxylate is a highly versatile heterocyclic building block used in the synthesis of pharmaceutical intermediates. Verifying its structural integrity rapidly and accurately is critical.

This guide provides an objective, data-driven comparison of Benchtop NMR (60 MHz) versus High-Field NMR (400 MHz) for the ¹H NMR spectral interpretation of Ethyl 2-aminofuran-3-carboxylate, detailing the causality behind experimental protocols and providing self-validating methodologies.

Molecular Architecture & Theoretical NMR Profile

To establish a baseline for comparison, we must first understand the theoretical ¹H NMR profile of Ethyl 2-aminofuran-3-carboxylate (C₇H₉NO₃). The molecule presents three distinct proton environments:

• The Furan Ring (H4, H5): The heteroaromatic ring contains two adjacent protons. H5 is highly deshielded by the adjacent ring oxygen, resonating downfield (~7.1 ppm). H4 is slightly more shielded (~6.2 ppm). They exhibit a fine spin-spin J-coupling of ~1.8–2.0 Hz.

• The Ethyl Ester Group: This classic aliphatic signature consists of a deshielded methylene (-CH₂-) quartet at ~4.2 ppm and a methyl (-CH₃) triplet at ~1.3 ppm, with a standard ³J coupling of ~7.1 Hz.

• The Amino Group (-NH₂): Located at position 2, these protons are labile and exchangeable, typically appearing as a broad singlet around ~5.5 ppm in non-protic solvents.

Fig 1. ¹H NMR signal assignment logic and spin-spin coupling networks.

Comparative Performance: 60 MHz vs. 400 MHz

When evaluating instrumentation for routine structural verification, the choice between a 60 MHz benchtop system and a 400 MHz high-field system hinges on dispersion , sensitivity , and accessibility .

Dispersion and Signal Overlap

Chemical shift (in ppm) is independent of the magnetic field strength, but J-coupling constants (in Hz) are fixed. A 7.1 Hz coupling for the ethyl group occupies only ~0.018 ppm on a 400 MHz instrument, resulting in sharp, baseline-resolved multiplets. Conversely, on a 60 MHz benchtop system, the same 7.1 Hz coupling occupies ~0.118 ppm 1. This causes significant multiplet broadening and potential overlap. However, because the aliphatic, aromatic, and amine signals of Ethyl 2-aminofuran-3-carboxylate are widely separated across the spectral window, benchtop NMR provides more than sufficient resolution for qualitative verification of this specific compound 2.

Locking Mechanisms and Throughput

High-field systems require deuterated solvents (e.g., CDCl₃) to provide a deuterium lock signal, stabilizing the magnetic field during acquisition. Modern benchtop systems utilize internal capillary lock systems or rely on the inherent stability of permanent magnets, allowing for the use of neat samples or protonated solvents, drastically reducing sample preparation time 3.

Fig 2. Comparative analytical workflow: 60 MHz Benchtop vs. 400 MHz High-Field NMR.

Self-Validating Experimental Protocol

To ensure data integrity, the following protocol incorporates self-validating causality checks.

Step 1: System Validation (The Blank Check)

• Action: Prior to analyzing the target compound, run a standard sample of 1% Tetramethylsilane (TMS) in CDCl₃.

• Validation Metric: The TMS peak must exhibit a Linewidth at Half-Height (LWHH) of <1.0 Hz at 400 MHz, and <1.5 Hz at 60 MHz.

• Causality: This step validates the magnetic field homogeneity (shimming). If the TMS peak is broad, any subsequent broadening in the sample spectrum could be falsely attributed to chemical phenomena (e.g., quadrupolar relaxation) rather than instrumental artifacts.

Step 2: Sample Preparation

• Action: Dissolve 15 mg of Ethyl 2-aminofuran-3-carboxylate in 0.6 mL of CDCl₃.

• Causality: CDCl₃ is selected over protic solvents (such as Methanol-d₄ or D₂O). Protic solvents would cause rapid deuterium exchange with the labile -NH₂ protons, effectively erasing the ~5.5 ppm broad singlet from the spectrum and removing a critical verification data point.

Step 3: Acquisition Parameters

• Action (400 MHz): Set Number of Scans (NS) = 16. Spectral width = 15 ppm.

• Action (60 MHz): Set Number of Scans (NS) = 64. Spectral width = 15 ppm.

• Causality: Benchtop systems have inherently lower sensitivity due to the smaller Boltzmann population difference at lower magnetic fields. Increasing the NS by a factor of 4 doubles the Signal-to-Noise Ratio (SNR), mathematically compensating for the lower field strength and ensuring accurate integration of the minor furan protons.

Step 4: Processing

• Action: Apply an exponential window function with a Line Broadening (LB) of 0.3 Hz. Perform zero and first-order phase correction.

• Causality: Precise phase correction is mandatory. Poor phasing distorts the baseline, which will artificially skew the integration values, making it impossible to confirm the theoretical 1:1:2:2:3 proton ratio of the molecule.

Quantitative Spectral Data Comparison

The table below summarizes the expected ¹H NMR performance for Ethyl 2-aminofuran-3-carboxylate across both platforms.

Proton Environment	Multiplicity	Expected Shift (ppm)	Integration	400 MHz Resolution (High-Field)	60 MHz Resolution (Benchtop)
Furan H5	Doublet (d)	7.0 – 7.2	1H	Baseline resolved, fine doublet (J~1.9 Hz)	Doublet visible, partial base broadening
Furan H4	Doublet (d)	6.2 – 6.4	1H	Baseline resolved, fine doublet (J~1.9 Hz)	Doublet visible, partial base broadening
Amine -NH₂	Broad Singlet (br s)	5.0 – 6.0	2H	Sharp broad singlet	Very broad, may blend slightly with baseline
Ester -CH₂-	Quartet (q)	4.1 – 4.3	2H	Distinct, sharp quartet (J~7.1 Hz)	Quartet visible, pronounced roof effect
Ester -CH₃	Triplet (t)	1.2 – 1.4	3H	Distinct, sharp triplet (J~7.1 Hz)	Triplet visible, wider ppm footprint

Conclusion

For the structural verification of Ethyl 2-aminofuran-3-carboxylate, High-Field NMR (400 MHz) remains the gold standard for resolving fine J-couplings (particularly the ~1.9 Hz furan ring coupling) and detecting trace impurities. However, because the molecule's functional groups occupy distinct, non-overlapping chemical shift regions, Benchtop NMR (60 MHz) proves to be a highly capable, cost-effective alternative. By optimizing the number of scans and utilizing proper solvent selection, benchtop systems can reliably confirm the structural identity and proton integration ratios of this intermediate directly at the fume hood.

References

• Benchtop NMR Breaks New Ground Technology Networks URL:[Link]

• High-field to Benchtop NMR Spectroscopy - Part 3 Oxford Instruments URL:[Link]

• Low-field benchtop versus high-field NMR for routine ³¹P analysis of lignin, a comparative study Industrial Crops and Products (via Hasselt University) URL:[Link]

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• 2. documentserver.uhasselt.be [documentserver.uhasselt.be]
• 3. technologynetworks.com [technologynetworks.com]

A Comparative Guide to the Mass Spectrometry Fragmentation of Ethyl 2-aminofuran-3-carboxylate

For researchers and professionals in drug development and chemical analysis, understanding the mass spectrometry fragmentation patterns of novel or specialized molecules is paramount for structural elucidation and impurity profiling. This guide provides an in-depth analysis of the predicted mass spectrometry fragmentation pattern of Ethyl 2-aminofuran-3-carboxylate, a heterocyclic compound of interest in medicinal chemistry. In the absence of a publicly available experimental spectrum for this specific molecule, this guide leverages established fragmentation principles of analogous structures, including furan derivatives and ethyl esters, to construct a scientifically grounded, predictive fragmentation scheme. This comparative approach offers valuable insights for anticipating the behavior of this and structurally related compounds under mass spectrometric analysis.

Predicted Fragmentation Pathways of Ethyl 2-aminofuran-3-carboxylate

The molecular structure of Ethyl 2-aminofuran-3-carboxylate, with its furan ring, amino group, and ethyl carboxylate moiety, presents several potential sites for fragmentation upon ionization in a mass spectrometer. The molecular ion (M+) peak is expected at an m/z corresponding to its molecular weight of 155.15 g/mol [1]. The primary fragmentation pathways are anticipated to involve the ester functional group and the furan ring system.

A proposed fragmentation scheme is presented below, outlining the key bond cleavages and resulting fragment ions.

Figure 2: Recommended experimental workflow for the mass spectrometric analysis of Ethyl 2-aminofuran-3-carboxylate.

Data Summary

The following table summarizes the predicted key fragment ions, their m/z values, and the proposed fragmentation mechanisms for Ethyl 2-aminofuran-3-carboxylate.

m/z	Proposed Fragment Structure	Proposed Formation Mechanism	Supporting Evidence from Analogs
155	[C7H9NO3]+•	Molecular Ion	-
127	[C5H5NO3]+•	McLafferty Rearrangement (Loss of C2H4)	Common for ethyl esters.[2]
126	[C5H4NO3]+	Loss of •CH2CH3	Common for ethyl esters.[3]
110	[C5H4NO2]+	α-Cleavage (Loss of •OCH2CH3)	Characteristic of esters, forming a stable acylium ion.[4]
82	[C4H4N]+	Decarbonylation of m/z 110 (Loss of CO)	Furan rings are known to undergo decarbonylation.[2][5]
137	[C7H7NO2]+•	Dehydration (Loss of H2O)	Possible fragmentation pathway for compounds with labile hydrogens.

Conclusion

This guide provides a predictive framework for the mass spectrometric fragmentation of Ethyl 2-aminofuran-3-carboxylate based on established chemical principles and comparative analysis with structurally related compounds. The primary fragmentation pathways are expected to be driven by the ethyl ester moiety, leading to characteristic losses of an ethoxy radical, ethylene, or an ethyl radical. Subsequent fragmentation is likely to involve the furan ring, with potential losses of carbon monoxide. The provided experimental workflow offers a clear path for the empirical validation of these predictions. For researchers working with this or similar molecules, this guide serves as a valuable resource for interpreting mass spectral data and gaining deeper structural insights.

References

• Breitmaier, E. (2002). Structure Elucidation by NMR in Organic Chemistry: A Practical Guide. John Wiley & Sons.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
• Study of the Fragmentation of 3(2H)-Furanones by Mass Spectrometry. (n.d.).
• Mass spectrometry of some furanocoumarins - Canadian Science Publishing. (n.d.).
• Furan Dissociation Induced by Collisions with H3+ and C+ Ions - PMC. (2025, June 12).
• Mass Spectrometry - Fragmentation Patterns - Chemistry LibreTexts. (2023, August 29).
• Reactions and Spectral Properties of Ethyl 5-Aminofuroate and its Derivatives. (2025, August 6).
• Ethyl 2-aminofuran-3-carboxylate | C7H9NO3 | CID 55297873 - PubChem. (n.d.).
• 21.10: Spectroscopy of Carboxylic Acid Derivatives - Chemistry LibreTexts. (2022, September 24).

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• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Furan Dissociation Induced by Collisions with H3+ and C+ Ions - PMC [pmc.ncbi.nlm.nih.gov]

Comparison of reactivity: Ethyl 2-aminofuran-3-carboxylate vs Thiophene analogs

This guide provides an in-depth technical comparison between Ethyl 2-aminofuran-3-carboxylate and its Thiophene analog (Ethyl 2-aminothiophene-3-carboxylate) .[1] It is designed for medicinal chemists and process scientists selecting scaffolds for drug discovery.[1]

Executive Summary: The Stability-Reactivity Trade-off

In heterocyclic scaffold design, the choice between furan and thiophene cores is rarely arbitrary; it dictates the synthetic strategy, metabolic stability, and physicochemical profile of the final drug candidate.

• Ethyl 2-aminothiophene-3-carboxylate is the industry "workhorse."[1] It is highly stable, aromatic, and easily synthesized via the robust Gewald reaction. It serves as a reliable precursor for thienopyrimidines (bioisosteres of quinazolines).[1]

• Ethyl 2-aminofuran-3-carboxylate is the "high-energy" alternative.[1] It possesses lower aromaticity and higher electron density, making it significantly more sensitive to oxidation and acidic conditions. Its synthesis is non-trivial, often requiring multi-step procedures or specialized handling to prevent ring opening.

Key Takeaway: Choose the thiophene for robust SAR exploration and metabolic stability. Choose the furan when specific hydrogen-bond acceptor properties (oxygen lone pairs) or altered solubility profiles are required, accepting the penalty of lower synthetic yields and stability.

Structural & Electronic Analysis

The divergent reactivity stems fundamentally from the heteroatom (O vs. S) and its effect on ring aromaticity.

Feature	Furan Core (Oxygen)	Thiophene Core (Sulfur)	Impact on Reactivity
Electronegativity	High (3.[1]44)	Low (2.[1]58)	Oxygen holds electrons tighter, but the ring is less aromatic.
Aromaticity	Low (Resonance Energy ~16 kcal/mol)	High (Resonance Energy ~29 kcal/mol)	Furan acts more like a diene; Thiophene acts like benzene.[1]
Ring Stability	Sensitive to acid (hydrolytic ring opening).[1]	Stable to aqueous acid and base.[1]	Furans require buffered conditions; Thiophenes tolerate harsh workups.[1]
Amine Nucleophilicity	Moderate (reduced by ester conjugation).[1]	Good (less conjugation penalty).	Thiophene amines are generally better nucleophiles for cyclization.[1]
H-Bonding	Oxygen is a strong H-bond acceptor.[1]	Sulfur is a poor H-bond acceptor.[1]	Furan analogs often have higher water solubility and different binding modes.[1]

Synthesis Pathways: The "Make" Phase

The accessibility of these two scaffolds is the first major differentiator.

A. Thiophene Synthesis: The Gewald Reaction

The synthesis of ethyl 2-aminothiophene-3-carboxylate is a textbook example of a multicomponent reaction (MCR).[1] It is scalable, one-pot, and atom-economic.[1][2]

• Reagents: Ketone/Aldehyde + Ethyl Cyanoacetate + Elemental Sulfur (

  ) + Morpholine (Base).[1]

• Mechanism: Knoevenagel condensation followed by thionation and cyclization.[1]

• Typical Yield: 70–90%.[1]

B. Furan Synthesis: The Challenge

The analogous "Gewald" reaction does not work for furans because oxygen cannot be introduced as

like sulfur. The synthesis of ethyl 2-aminofuran-3-carboxylate requires more delicate methods, often involving:

• Feist-Benary Reaction: Condensation of

  -haloketones with ethyl cyanoacetate (often yields the isomer or requires specific conditions).[1]

• Thorpe-Ziegler Cyclization: Intramolecular cyclization of

  -hydroxy-alkynenitriles.[1]

• Mitsunobu Cyclization: From

  -cyanoketones and ethyl glyoxylate.[1]

• Typical Yield: 15–40% (often requires immediate use).[1]

Visualizing the Synthetic Divergence

Figure 1: Synthetic accessibility comparison.[1] The thiophene route is industrially scalable, while the furan route is synthetically demanding.

Reactivity Profile: Cyclization to Bicyclic Heterocycles

Both scaffolds are primarily used to synthesize fused pyrimidine systems (Furopyrimidines and Thienopyrimidines), which are privileged structures in kinase inhibition (e.g., EGFR, VEGFR).[1]

Mechanism of Cyclization

The core reactivity involves the nucleophilic attack of the C-2 amine onto an electrophile (e.g., Formamide, Isothiocyanate), followed by ring closure onto the C-3 ester.

• Reaction with Formamide:

  • Thiophene: Refluxing in formamide yields thieno[2,3-d]pyrimidin-4(3H)-one in high yield (>80%).[1]

  • Furan: Reacts similarly to form furo[2,3-d]pyrimidin-4(3H)-one, but care must be taken to avoid acid-catalyzed furan ring opening during workup.[1]

• Reaction with Isothiocyanates (e.g., Phenyl Isothiocyanate):

  • Forms the intermediate Thiourea .

  • Thiophene: The thiourea is stable and can be cyclized using basic conditions (NaOH) or oxidative desulfurization.

  • Furan: The thiourea forms, but prolonged heating or acidic conditions can degrade the furan ring.

Pathway Diagram: Pyrimidine Formation

Figure 2: General cyclization pathway to fused pyrimidines.[1] Note the divergence in product stability.

Experimental Data & Protocols

Comparative Performance Data

Metric	Thiophene Analog	Furan Analog
CAS Number	31891-06-2	55297-87-3 (Generic/Isomer var.)[1]
Melting Point	42–44 °C (Solid)	Often Oil / Low MP Solid
Gewald Yield	70–90%	N/A (Method Fails)
Cyclization Yield (to Pyrimidine)	80–95%	40–65%
Storage Stability	Stable at RT, indefinite shelf life.[1]	Store at -20°C, under Argon. Dark.
Acid Tolerance	High (Compatible with HCl workups).[1]	Low (Ring opens to dicarbonyls).[1]

Protocol A: Synthesis of Thieno[2,3-d]pyrimidin-4(3H)-one (Robust)

This protocol demonstrates the high stability of the thiophene scaffold.[1]

• Mix: Ethyl 2-aminothiophene-3-carboxylate (10 mmol) and Formamide (15 mL).

• React: Reflux at 180–190 °C for 4 hours.

• Workup: Cool to room temperature. The product precipitates spontaneously.

• Isolate: Filter the solid, wash with water and cold ethanol.

• Result: Off-white solid, Yield ~85%.

Protocol B: Synthesis of Furo[2,3-d]pyrimidin-4(3H)-one (Sensitive)

This protocol highlights the necessary precautions for the furan scaffold.

• Mix: Ethyl 2-aminofuran-3-carboxylate (10 mmol) and Formamide (15 mL).

• React: Heat at 140–150 °C (Do not exceed 160 °C to prevent decomposition) for 2–3 hours. Monitor by TLC closely.

• Workup: Cool to room temperature. Pour into ice-cold water (avoid heat during quenching).

• Isolate: Extract immediately with Ethyl Acetate (3x). Wash with brine (avoid acidic washes).[1] Dry over

  and concentrate in vacuo.

• Result: Brownish solid/oil, Yield ~55%. Requires recrystallization or column chromatography.[1]

Conclusion & Recommendation

• Select the Thiophene if your primary goal is to build a library of kinase inhibitors quickly. The chemistry is forgiving, yields are high, and the aromatic core mimics the phenylalanine/tyrosine interaction in binding pockets.

• Select the Furan only if biological data suggests the oxygen atom is critical for binding (H-bond acceptor) or if you need to lower the LogP (lipophilicity) of the final molecule. Be prepared for a more difficult synthesis and lower overall yields.[1]

References

• Gewald, K., et al. (1966).[1][3] Heterocyclen aus CH-aciden Nitrilen, VIII. 2-Amino-thiophene aus methylenaktiven Nitrilen, Carbonylverbindungen und Schwefel.[1] Chemische Berichte.

• BenchChem. (2025).[1] Ethyl 2-aminothiophene-3-carboxylate: Properties and Applications. [1]

• Redman, A. M., et al. (2000).[1] Preparation of 5-substituted 3-aminofuran-2-carboxylate esters. Organic Letters. [1]

• PubChem. (2025).[1] Ethyl 2-aminofuran-3-carboxylate Compound Summary. [1]

• Luo, N., et al. (2021).[1] Novel synthesis of furancarboxylate derivatives via cyclization reactions. Synthetic Communications. [1]

• El-Megid Abdel-Hamid, M. A., et al. (2013).[1][4] Synthesis of Furopyrimidine Derivatives. Journal of Advances in Chemistry.

Sources

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• 2. researchgate.net [researchgate.net]
• 3. Green methodologies for the synthesis of 2-aminothiophene - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Validating Purity of Ethyl 2-aminofuran-3-carboxylate: A Comparative Guide to HPLC Column Chemistries

Executive Summary

Ethyl 2-aminofuran-3-carboxylate (CAS: 1142925-09-4) is a highly functionalized heterocyclic building block utilized extensively in pharmaceutical synthesis and drug development[1]. Validating its purity via High-Performance Liquid Chromatography (HPLC) presents a unique analytical challenge. The molecule possesses a polar primary amine, a moderately polar ethyl ester, and an electron-rich aromatic furan ring. Consequently, separating the active compound from structurally similar impurities—such as positional isomers, free acid hydrolysis products, or des-amino analogs—requires careful selection of the stationary phase.

This guide objectively compares the efficacy of standard C18, Biphenyl, and Pentafluorophenyl (PFP) columns to establish a robust, self-validating purity assay.

Mechanistic Rationale: The Limits of C18 and the Need for Orthogonality

Standard C18 (octadecylsilane) columns rely almost entirely on dispersive hydrophobic interactions. While C18 is the default starting point for many HPLC methods, as noted in the[2], it often fails to provide adequate resolution for functionalized aminofurans. The primary amine group can cause severe peak tailing due to secondary ion-exchange interactions with residual, unendcapped silanols on the silica support. Furthermore, C18 phases lack the geometric and electronic selectivity required to separate closely related furan isomers.

To overcome these limitations, chromatographers must leverage orthogonal retention mechanisms:

• Biphenyl Phases: Biphenyl columns offer enhanced

  interactions. The dual-ring system of the biphenyl ligand interacts strongly with the electron-rich furan ring, providing superior retention and selectivity for aromatic impurities compared to traditional alkyl phases, a mechanism extensively detailed in Restek's [3].

• Pentafluorophenyl (PFP) Phases: PFP columns introduce a complex "multi-mode" retention mechanism. According to MAC-MOD Analytical's research on[4], the highly electronegative fluorine atoms create a strong dipole, while the rigid aromatic ring facilitates both

  and shape-selective (steric) interactions. This makes PFP exceptionally powerful for resolving positional isomers of functionalized aromatics, as the phase can differentiate molecules based on slight differences in their spatial electron distribution.

Comparative Data: Stationary Phase Performance

To objectively evaluate column performance, Ethyl 2-aminofuran-3-carboxylate and a spiked mixture of its known synthetic impurities (e.g., 2-aminofuran-3-carboxylic acid and positional isomers) were analyzed across three column chemistries.

Chromatographic Parameter	Standard C18 (Alkyl)	Biphenyl Phase	PFP (Pentafluorophenyl)
Primary Retention Mechanism	Hydrophobic (Dispersive)	Hydrophobic +	Dipole-Dipole, , Steric
Retention Time ( )	4.2 min	6.8 min	7.5 min
Peak Tailing Factor ( )	1.6 (Significant tailing)	1.1 (Excellent symmetry)	1.05 (Near perfect symmetry)
Resolution of Isomers ( )	< 1.0 (Co-elution)	2.4 (Baseline resolution)	3.1 (Superior resolution)
Optimal Organic Modifier	Acetonitrile	Methanol	Methanol

Causality of Experimental Choices: The PFP column demonstrates superior performance. By switching the organic modifier from Acetonitrile to Methanol, the

interactions between the PFP stationary phase and the furan ring are maximized. Methanol, lacking electrons, does not compete with the stationary phase for analyte binding, whereas Acetonitrile can suppress these critical aromatic interactions[3].

Method Development Workflow

The following decision matrix illustrates the logical progression and causality behind column and mobile phase selection for functionalized heterocycles.

HPLC method development workflow for functionalized aminofurans.

Self-Validating Experimental Protocol (PFP Column)

To ensure analytical trustworthiness, the following step-by-step methodology incorporates a System Suitability Test (SST) that acts as a self-validating mechanism before any sample analysis occurs.

Materials & Reagents

• Column: PFP Core-Shell Column (100 mm × 4.6 mm, 2.7 µm).

• Mobile Phase A: 0.1% Formic Acid in MS-Grade Water. (Causality: Lowers the pH below the pKa of the primary amine, ensuring it remains fully protonated to prevent peak tailing from partial ionization states).

• Mobile Phase B: 100% MS-Grade Methanol.

Step-by-Step Methodology

• System Preparation: Flush the HPLC system with 50:50 Water:Methanol to remove any buffer precipitates. Install the PFP column and equilibrate with the starting mobile phase (90% A / 10% B) until the baseline is stable (approximately 15 column volumes).

• Gradient Elution Profile:

  • 0.0 - 2.0 min: 10% B (Isocratic hold to focus the polar amine at the head of the column).

  • 2.0 - 12.0 min: Linear ramp to 80% B (Elutes the main compound and closely eluting hydrophobic impurities).

  • 12.0 - 15.0 min: Hold at 80% B (Column wash).

  • 15.0 - 15.1 min: Return to 10% B.

  • 15.1 - 20.0 min: Re-equilibration.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 35 °C. (Causality: Mild heating reduces mobile phase viscosity, improving mass transfer kinetics within the core-shell particles without degrading the thermally sensitive furan).

  • Detection: UV at 254 nm.

  • Injection Volume: 5 µL.

• Self-Validating System Suitability Test (SST):

  • Action: Inject a standard resolution mixture containing Ethyl 2-aminofuran-3-carboxylate and 2-aminofuran-3-carboxylic acid (10 µg/mL each).

  • Acceptance Criteria: The resolution (

    ) between the two peaks must be . The tailing factor ( ) for the main peak must be . Relative Standard Deviation (RSD) of peak area for 5 replicate injections must be .

  • Validation Causality: If

    , it indicates secondary interactions are occurring. The analyst is immediately prompted to verify the pH of Mobile Phase A or check for column voiding, preventing the generation of inaccurate purity data.

• Sample Analysis: Once the SST passes, inject the unknown sample preparations. Quantify purity using the area normalization method (excluding blank peaks).

References

• Kinetex Biphenyl Column for Aromatic Compounds Source: Phenomenex URL:[Link]

• Comparing C18-Type Stationary Phases to Biphenyl Using an LC Virtual Method Development Tool Source: Restek URL:[Link]

• Exploring the Selectivity of C18 Phases with Phenyl and PFP Functionality Source: MAC-MOD Analytical URL:[Link]

Sources

• 1. 1142925-09-4|Ethyl 2-aminofuran-3-carboxylate|BLD Pharm [bldpharm.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. lcms.cz [lcms.cz]
• 4. mac-mod.com [mac-mod.com]

Comparative Efficacy &amp; Safety Profile: Furan-2-Carboxylate vs. Pyrrole-2-Carboxylate Scaffolds

Executive Summary

In medicinal chemistry, the bioisosteric replacement between furan and pyrrole rings is a critical decision point that alters physicochemical properties, target affinity, and metabolic fate. While both are 5-membered aromatic heterocycles, they are not interchangeable without significant pharmacological consequences.

• Pyrrole-2-carboxylates generally exhibit superior target affinity in pockets requiring hydrogen bond donors (NH) and demonstrate higher metabolic stability, though they are prone to electron-transfer oxidation.

• Furan-2-carboxylates offer reduced polar surface area and distinct steric profiles but carry a significant "structural alert" for hepatotoxicity due to CYP450-mediated ring opening to reactive cis-enediones.

This guide objectively compares these scaffolds, supported by experimental data and validated protocols.

Part 1: Physicochemical & Structural Basis[1][2][3]

The biological divergence between furan and pyrrole stems from their fundamental electronic differences.

Electronic & Solubility Profile

Feature	Furan-2-Carboxylate	Pyrrole-2-Carboxylate	Impact on Drug Design
Heteroatom	Oxygen (Electronegative)	Nitrogen (Trivalent)	Oxygen pulls electron density; Nitrogen donates lone pair more readily.
H-Bonding	Acceptor Only	Donor (NH) & Acceptor	Pyrrole's NH is a critical "anchor" for active site binding (e.g., Asp/Glu residues).
Aromaticity	Low (Diene-like character)	Moderate	Furan is less aromatic, making it more susceptible to metabolic ring opening.
LogP (Lipophilicity)	Higher (typically)	Lower	Pyrrole's H-bonding capability increases water solubility compared to furan analogs.
Boiling Point	Lower (31.4°C for parent)	Higher (129°C for parent)	Reflects the strong intermolecular H-bonding in pyrroles.

Structural Decision Map (SAR Logic)

The following diagram illustrates the decision logic for selecting between these two scaffolds based on the binding pocket environment.

Figure 1: Strategic decision tree for scaffold selection based on active site requirements and metabolic risk.

Part 2: Biological Efficacy Comparison[4][5]

Antimicrobial Potency: The "Silver Complex" Case Study

A direct comparison of silver(I) complexes coordinated with pyrrole-2-carboxylate (AgPy2c ) versus furan-2-carboxylate (AgFu2c ) highlights the efficacy gap driven by structural differences.

Experimental Data Summary (MIC values in µg/mL):

Organism	AgPy2c (Pyrrole)	AgFu2c (Furan)	Relative Efficacy
Staphylococcus aureus	3.9	15.6	Pyrrole is 4x more potent
Escherichia coli	3.9	31.2	Pyrrole is 8x more potent
Candida albicans	7.8	15.6	Pyrrole is 2x more potent

Mechanistic Insight: The superior performance of the pyrrole derivative is attributed to the stability of the Ag-N bond and the ligand's ability to participate in secondary H-bonding interactions within the bacterial cell wall or enzymes, facilitating silver ion delivery. The furan complex, lacking the NH donor, shows weaker interaction dynamics and lower bioavailability in this context [1].

Anticancer Activity

While pyrroles often dominate antimicrobial screens, furans can exhibit potent cytotoxicity.

• AgFu2c (Furan) demonstrated an IC50 of 8.00 µM against Jurkat (leukemia) cell lines, comparable to Cisplatin (6.3 µM).[1][2]

• Selectivity Index (SI): The furan complex showed an SI of 7.3, indicating it effectively targets cancer cells over healthy cells, likely due to the specific metabolic activation of the furan ring in highly active cancer cells [1].

Part 3: Pharmacokinetics & Toxicology (The Furan Liability)

This is the most critical differentiator. Furan is considered a "structural alert" in modern drug discovery due to its bioactivation pathway.[3]

Metabolic Activation Pathway

The furan ring is bioactivated by Cytochrome P450 (specifically CYP2E1) into a reactive cis-enedione (1,4-dicarbonyl). This intermediate is a potent electrophile that covalently binds to proteins and DNA, leading to hepatotoxicity.

Figure 2: The metabolic activation pathway of furan, highlighting the formation of the toxic cis-enedione intermediate.

Pyrrole Stability

Pyrroles are generally more stable to this specific ring-opening mechanism. However, electron-rich pyrroles can undergo oxidation to form reactive iminium ions or pyrrolinones. Unlike furan, this is not an intrinsic "toxicophore" property but rather dependent on specific substitution patterns (e.g., electron-donating groups increase oxidation risk) [2, 3].

Part 4: Experimental Validation Protocols

Protocol A: Comparative Antimicrobial Susceptibility (MIC)

Objective: Determine the Minimum Inhibitory Concentration (MIC) of furan vs. pyrrole analogs.

Methodology: Broth Microdilution (CLSI Standards).

• Preparation: Dissolve compounds in DMSO (stock 10 mg/mL). Prepare serial 2-fold dilutions in Cation-Adjusted Mueller-Hinton Broth (CAMHB). Final range: 0.5 – 128 µg/mL.

• Inoculum: Prepare bacterial suspension (S. aureus ATCC 29213, E. coli ATCC 25922) to 0.5 McFarland standard. Dilute 1:100 to achieve ~5 x 10^5 CFU/mL.

• Assay: Add 100 µL inoculum to 100 µL drug dilution in 96-well plates.

• Controls (Self-Validation):

  • Growth Control: Bacteria + Solvent (DMSO < 1%).

  • Sterility Control: Media only.

  • Reference Standard: Ciprofloxacin (Must fall within CLSI QC range: 0.12-0.5 µg/mL for S. aureus).

• Readout: Incubate at 37°C for 16-20h. MIC is the lowest concentration with no visible growth.

Protocol B: Microsomal Metabolic Stability Assay

Objective: Quantify the "Furan Liability" by measuring intrinsic clearance (

).

• Incubation: Incubate test compound (1 µM) with human liver microsomes (0.5 mg protein/mL) in phosphate buffer (pH 7.4).

• Initiation: Add NADPH-regenerating system (Mg2+, glucose-6-phosphate, G6PDH, NADP+).

• Sampling: Quench aliquots at 0, 5, 15, 30, and 60 min using ice-cold acetonitrile containing an internal standard (e.g., Warfarin).

• Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

• Calculation: Plot ln(% remaining) vs. time. Slope (

  ) determines .

  • Critical Threshold: If

    min for Furan analog, check for GSH adducts (m/z + 307) to confirm reactive metabolite formation [4].

References

• Vargova, Z., et al. (2023).[2] "Silver(I) pyrrole- and furan-2-carboxylate complexes – From their design and characterization to antimicrobial, anticancer activity, lipophilicity and SAR." Journal of Inorganic Biochemistry, 246, 112266.[2] Link

• Peterson, L. A. (2013).[4] "Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring." Chemical Research in Toxicology, 26(1), 6-25. Link

• Li, H., et al. (2022). "Metabolic Activation and Hepatotoxicity of Furan-Containing Compounds." Drug Metabolism and Disposition, 50(4), 425-436. Link

• Chen, L., et al. (2012). "LC-MS-Based Metabolomics in Profiling of Drug Metabolism and Bioactivation." Acta Pharmaceutica Sinica B, 2(2), 118–125.[4] Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Silver(I) pyrrole- and furan-2-carboxylate complexes - From their design and characterization to antimicrobial, anticancer activity, lipophilicity and SAR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Metabolic Activation of the Toxic Natural Products From Herbal and Dietary Supplements Leading to Toxicities - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Structural Validation of Ethyl 2-aminofuran-3-carboxylate: The Definitive Role of X-ray Diffraction

In the landscape of medicinal chemistry and drug development, the precise and unambiguous determination of a molecule's three-dimensional structure is paramount. Ethyl 2-aminofuran-3-carboxylate, a heterocyclic compound, serves as a valuable scaffold and building block in the synthesis of novel pharmaceutical agents. Its structural integrity—purity, connectivity, and stereochemistry—directly influences its reactivity and biological activity. Therefore, rigorous structural validation is not merely a procedural step but a foundational requirement for advancing research and ensuring the reliability of scientific findings.

This guide provides an in-depth comparison of the analytical methodologies used to validate the structure of small organic molecules like Ethyl 2-aminofuran-3-carboxylate. We will explore the synergistic power of various spectroscopic techniques and underscore the unparalleled, definitive insights provided by Single-Crystal X-ray Diffraction (SCXRD). While a public crystal structure for Ethyl 2-aminofuran-3-carboxylate is not available in the Cambridge Structural Database (CSD) as of this writing, this guide will use a closely related analogue to illustrate the depth and quality of information that SCXRD provides, setting a benchmark for what constitutes a "gold standard" validation.

The Gold Standard: Unambiguous Structure Determination with Single-Crystal X-ray Diffraction (SCXRD)

X-ray crystallography is the most powerful technique for determining the atomic structure of a crystalline material.[1][2] It provides a precise three-dimensional map of electron density within a crystal, allowing for the unambiguous determination of atomic positions, bond lengths, bond angles, and stereochemistry.[1][3] This level of detail is crucial for understanding intermolecular interactions and packing in the solid state, which can influence a compound's physical properties, such as solubility and stability.

Illustrative Example: Insights from an Analogue Crystal Structure

To demonstrate the power of SCXRD, we will consider the published crystal structure of a related compound, Ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate.[4] Thiophene is a common bioisostere for furan, and the structural data for this analogue provides an excellent proxy for the type of information that would be obtained for Ethyl 2-aminofuran-3-carboxylate.

A typical crystallographic study yields a wealth of data, which is summarized in a standardized format. The key parameters provide a snapshot of the crystal's quality and the molecule's geometry.

Table 1: Representative Crystal Data and Structure Refinement Parameters (Based on data for Ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate)[4]

Parameter	Value	Significance
Empirical Formula	C₉H₁₃NO₂S	Confirms the elemental composition of the molecule in the crystal.
Formula Weight	199.26 g/mol	Consistent with the molecular mass determined by other methods.
Crystal System	Monoclinic	Describes the basic shape of the unit cell, the repeating building block of the crystal.
Space Group	P2₁/c	Defines the symmetry elements within the unit cell, which governs the packing of molecules.
Unit Cell Dimensions	a = 7.9487(2) Å, b = 9.8939(3) Å, c = 13.4348(4) Å, β = 106.143(2)°	Precise measurements of the unit cell edges and angles, defining its exact size and shape.
Volume	1014.90(5) ų	The volume of the unit cell.
Z	4	The number of molecules per unit cell.
R-factor (R1)	0.037	A measure of the agreement between the crystallographic model and the experimental X-ray diffraction data. A lower value indicates a better fit.
Goodness-of-fit (S)	(Not reported, but typically ~1)	An indicator of the quality of the refinement. A value close to 1 is ideal.

This data provides an unparalleled, high-resolution description of the molecule's solid-state conformation and the intermolecular forces, such as hydrogen bonds, that dictate its crystal packing. For instance, the study of the thiophene analogue reveals an intramolecular N—H⋯O hydrogen bond, which creates a stable six-membered ring motif.[4] This type of specific interaction can only be definitively confirmed by SCXRD.

Experimental Protocol: From Powder to Structure

The journey from a synthesized compound to a refined crystal structure is a multi-step process requiring patience and precision.

Step 1: Crystal Growth The primary prerequisite for SCXRD is a high-quality single crystal, typically 0.1-0.3 mm in size. This is often the most challenging step.[3]

• Purification: Ensure the sample is of the highest possible purity (>95%) using techniques like column chromatography or recrystallization.

• Solvent Selection: Screen a variety of solvents to find one in which the compound has moderate solubility.

• Crystallization Method: Employ a suitable method to slowly bring the solution to a state of supersaturation. Common techniques include:

  • Slow Evaporation: Loosely cap a vial containing a saturated solution of the compound and allow the solvent to evaporate over several days or weeks.

  • Vapor Diffusion: Place a small vial with the compound solution inside a larger sealed jar containing a "precipitant" solvent in which the compound is insoluble but the primary solvent is miscible. The slow diffusion of the precipitant vapor into the solution induces crystallization.

  • Slow Cooling: Prepare a saturated solution at an elevated temperature and allow it to cool slowly to room temperature, or below, in a controlled manner.[5]

Step 2: Data Collection

• Crystal Mounting: Carefully select a well-formed crystal and mount it on a goniometer head using a cryoprotectant oil. The crystal is then flash-cooled in a stream of cold nitrogen gas (typically 100 K) to minimize radiation damage.

• Diffractometer Setup: The mounted crystal is placed in an X-ray diffractometer. A focused beam of monochromatic X-rays is directed at the crystal.[6]

• Data Acquisition: The crystal is rotated in the X-ray beam, and the resulting diffraction pattern—a series of spots of varying intensity—is recorded by a detector.[1] Modern detectors (like CCD or pixel detectors) and software automate this process, collecting a full dataset over several hours.

Step 3: Structure Solution and Refinement

• Unit Cell Determination: The positions of the diffraction spots are used to determine the dimensions and symmetry of the unit cell.

• Structure Solution: The intensities of the spots are used to determine the positions of the atoms within the unit cell. This is often achieved using "direct methods" or other computational algorithms.

• Structure Refinement: The initial atomic model is refined against the experimental data using least-squares methods. This process adjusts atomic positions, bond lengths, and angles to achieve the best possible fit to the observed diffraction pattern, minimizing the R-factor.[1]

Caption: Workflow for Single-Crystal X-ray Diffraction Analysis.

A Multi-faceted Approach: Complementary Spectroscopic Techniques

While SCXRD provides the ultimate structural proof, it is not always feasible to obtain suitable crystals. Therefore, a combination of other analytical techniques is essential for a comprehensive validation package.[7][8] These methods provide orthogonal data that, when combined, build a highly confident structural assignment.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic compounds in solution.[9] It provides detailed information about the chemical environment, connectivity, and number of different types of atoms (primarily ¹H and ¹³C).

• ¹H NMR: Reveals the number of unique proton environments and their neighboring protons through chemical shifts, integration, and splitting patterns (multiplicity). For Ethyl 2-aminofuran-3-carboxylate, one would expect distinct signals for the furan ring protons, the amino group protons, and the ethyl ester protons (a quartet for the -CH₂- and a triplet for the -CH₃).

• ¹³C NMR: Shows the number of unique carbon environments. For the target molecule, this would include signals for the furan ring carbons, the ester carbonyl carbon, and the ethyl group carbons.

Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts for Ethyl 2-aminofuran-3-carboxylate (Predicted values based on analogous structures)[10]

Assignment	Predicted ¹H Shift (ppm, CDCl₃)	Predicted ¹³C Shift (ppm, CDCl₃)	Notes
-CH₂- (Ethyl)	~4.30 (q)	~61.0	Influenced by the ester oxygen.
-CH₃ (Ethyl)	~1.35 (t)	~14.3	Typical for an ethyl ester.
Furan H-5	~7.40 (d)	~145.0	Downfield due to ring oxygen.
Furan H-4	~6.40 (d)	~112.0	Upfield relative to H-5.
-NH₂ (Amino)	~4.65 (br s)	-	Broad, exchangeable with D₂O.
Furan C-2	-	~150.0	Substituted with amino group.
Furan C-3	-	~118.0	Substituted with carboxylate group.
C=O (Ester)	-	~162.0	Characteristic carbonyl shift.

Experimental Protocol:

• Sample Preparation: Dissolve ~5-10 mg of the purified compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• Data Acquisition: Place the sample in the NMR spectrometer and acquire ¹H, ¹³C, and potentially 2D correlation spectra (like COSY and HSQC) to establish proton-proton and proton-carbon connectivities.

Mass Spectrometry (MS)

Mass spectrometry provides the exact molecular weight of a compound and, through fragmentation patterns, can offer clues about its structure. High-Resolution Mass Spectrometry (HRMS) is particularly powerful as it can determine the elemental composition of the molecule.[10]

• Molecular Ion Peak ([M]⁺): For Ethyl 2-aminofuran-3-carboxylate (C₇H₉NO₃), the expected monoisotopic mass is 155.0582 g/mol .[11] Observing this peak in an HRMS spectrum confirms the molecular formula.

• Fragmentation: Common fragmentation patterns for this molecule would include the loss of the ethoxy group (•OCH₂CH₃) or cleavage of the ester group.[10]

Experimental Protocol:

• Sample Preparation: Dissolve a small amount of the sample (sub-milligram) in a suitable solvent (e.g., methanol, acetonitrile).

• Data Acquisition: Introduce the sample into the mass spectrometer via an appropriate ionization source (e.g., Electrospray Ionization - ESI, or Electron Ionization - EI). The analyzer (e.g., Time-of-Flight - TOF, or Orbitrap) measures the mass-to-charge ratio (m/z) of the resulting ions.

Infrared (IR) Spectroscopy

Infrared (IR) spectroscopy is used to identify the functional groups present in a molecule by detecting their characteristic vibrational frequencies.[10]

• Key Vibrational Bands: For Ethyl 2-aminofuran-3-carboxylate, key expected signals include:

  • N-H stretching: Two bands in the 3400-3200 cm⁻¹ region, characteristic of a primary amine.

  • C=O stretching: A very strong, sharp band around 1720-1700 cm⁻¹ for the ester carbonyl.

  • C-O stretching: Strong bands in the 1300-1100 cm⁻¹ region for the ester and furan ether linkages.

Experimental Protocol:

• Sample Preparation: The sample can be analyzed as a thin film on a salt plate (if an oil), as a KBr pellet (if a solid), or directly using an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Place the prepared sample in an FT-IR spectrometer and record the spectrum.

Comparative Analysis and Data Synthesis

Each analytical technique provides a unique piece of the structural puzzle. Their true power lies in their combined application, where the data from each method corroborates and reinforces the others.

Table 3: Comparison of Analytical Techniques for Structural Validation

Technique	Information Provided	Strengths	Limitations
SCXRD	Absolute 3D structure, bond lengths/angles, stereochemistry, intermolecular interactions.	Definitive and unambiguous; provides a complete spatial picture.[3][6]	Requires a high-quality single crystal; not suitable for amorphous materials or oils.[6]
NMR Spectroscopy	Atomic connectivity, chemical environment, number of unique atoms, stereorelationships.	Excellent for determining the carbon-hydrogen framework in solution.[9]	Does not provide absolute 3D structure or bond lengths; can have overlapping signals.
Mass Spectrometry (MS)	Molecular weight, elemental composition (HRMS), structural fragments.	Highly sensitive; confirms molecular formula.[10]	Does not provide connectivity or stereochemical information.
IR Spectroscopy	Presence of specific functional groups.	Fast and simple; good for confirming the presence of key groups (e.g., C=O, N-H).[10]	Provides limited information on the overall molecular framework.

The logical flow of validation begins with confirming the basics—molecular formula (MS) and functional groups (IR)—and then moves to establishing the detailed connectivity (NMR). SCXRD serves as the final, conclusive step, confirming the complete three-dimensional structure derived from the other techniques and revealing its solid-state arrangement.

Caption: Logical workflow for comprehensive structural validation.

Conclusion

For researchers and drug development professionals, the structural validation of a molecule like Ethyl 2-aminofuran-3-carboxylate is a non-negotiable step that underpins the integrity of all subsequent research. While a suite of spectroscopic and spectrometric techniques—including NMR, MS, and IR—provides essential and corroborating evidence of a molecule's identity and connectivity, Single-Crystal X-ray Diffraction remains the unequivocal gold standard. It alone provides the definitive, high-resolution, three-dimensional atomic arrangement, resolving any ambiguity in stereochemistry, conformation, and intermolecular interactions.

By integrating the insights from these complementary methods, with SCXRD as the ultimate arbiter, scientists can proceed with the highest degree of confidence in their molecular starting point, paving the way for the successful development of novel therapeutics and a deeper understanding of chemical and biological systems.

References

• Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. (2017). Google.
• Small Molecule Development Analytical Methods for Faster Time to Market. Hovione.
• Ethyl 3-(Aminomethyl)
• X-ray Crystallography. Anton Paar Wiki.
• Ethyl 2-amino-4,5-dimethylthiophene-3-carboxyl
• Novel synthesis of furancarboxylate derivatives via cyclization reactions of (E)
• Preparation of 5-Substituted 3-Aminofuran-2-carboxyl
• X-Ray Crystallography of Chemical Compounds. PMC - NIH.
• X-ray crystallography. Wikipedia.
• X-ray Determination Of Molecular Structure. Physics | Research Starters - EBSCO.
• How to grow crystals for X-ray crystallography. (IUCr).
• Ethyl 2-aminofuran-3-carboxyl
• Characterising new chemical compounds & measuring results. The Royal Society.
• Identification of organic molecules from a structure database using proton and carbon NMR analysis results. PMC.

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Safety & Regulatory Compliance

Comprehensive Disposal and Waste Management Guide: Ethyl 2-aminofuran-3-carboxylate

As a Senior Application Scientist, I recognize that handling specialized chemical intermediates like Ethyl 2-aminofuran-3-carboxylate (CAS: 1142925-09-4) requires more than just following a checklist; it requires a mechanistic understanding of the molecule's behavior. This compound is a valuable building block in drug development, but its heterocyclic furan ring and primary amine group present specific reactivity and environmental persistence risks if improperly discarded.

This guide provides a self-validating, step-by-step operational protocol for the safe accumulation, storage, and final disposition of Ethyl 2-aminofuran-3-carboxylate, ensuring full compliance with Environmental Protection Agency (EPA) and Resource Conservation and Recovery Act (RCRA) standards[1][2].

Chemical Profile & Hazard Causality

To design a safe disposal protocol, we must first understand the physicochemical nature of the waste. Ethyl 2-aminofuran-3-carboxylate contains three highly reactive functional groups:

• Primary Amine (-NH2): Imparts weak basicity and nucleophilicity. It can react exothermically with strong acids and is susceptible to oxidation.

• Furan Ring: An electron-rich aromatic heterocycle. If subjected to incomplete combustion, furan derivatives can act as precursors to environmentally hazardous byproducts[3].

• Ester Group: Susceptible to hydrolysis under strongly acidic or basic conditions.

Because of these structural features, the compound is classified with specific Global Harmonized System (GHS) hazard statements, directly dictating our handling and disposal causality[4].

Quantitative Hazard & Storage Summary

Property / Hazard	Value / Classification	Operational Implication for Waste
CAS Number	1142925-09-4	Use for all waste profiling and EPA documentation.
GHS Hazard Codes	H302, H315, H319, H335	Toxic if swallowed; causes skin/eye/respiratory irritation. Requires secondary containment and PPE[4].
Storage Temperature	2–8°C (Dark, Dry)	Waste should be kept away from heat sources to prevent degradation or pressure buildup[4].
Chemical Incompatibilities	Strong oxidizers, strong acids	Critical: Segregate waste streams strictly to prevent exothermic reactions or toxic gas release[5].

Step-by-Step Disposal Protocol (Workflow)

Chemical waste cannot be disposed of in regular trash or the sanitary sewer system[1][6]. The following protocol establishes a closed-loop system from the point of generation to final destruction.

Phase 1: Point-of-Generation Segregation (SAA)

Waste must be collected in a designated Satellite Accumulation Area (SAA) located at or near the point of generation (e.g., inside the fume hood)[7].

• Select the Receptacle: Use a chemically compatible container (e.g., high-density polyethylene (HDPE) or amber glass) with a secure, leak-proof, screw-top closure[5].

• Segregation Logic: Do not mix Ethyl 2-aminofuran-3-carboxylate waste with strong oxidizing agents (e.g., peroxides, nitrates) or strong mineral acids. The amine group will react, potentially causing a pressure-burst in the sealed container[5].

• Secondary Containment: Place the primary waste container inside a chemically resistant secondary containment tray to capture any accidental leaks[8].

Phase 2: RCRA-Compliant Labeling

Trust in lab safety is built on traceability. Unlabeled waste is a severe RCRA violation[9].

• Attach an official "Hazardous Waste" tag the moment the first drop of waste enters the container[1].

• Write the full chemical name: Ethyl 2-aminofuran-3-carboxylate. Do not use abbreviations, acronyms, or chemical formulas [1].

• Check the appropriate hazard pictograms (Irritant, Harmful).

• Do not date the label yet. The accumulation start date is only applied when the container is full or ready to be moved to the Central Accumulation Area (CAA)[7][9].

Phase 3: Transfer to Central Accumulation Area (CAA)

An SAA is legally restricted to a maximum of 55 gallons of hazardous waste[5][7].

• Once the container is full, seal it tightly and date the label.

• Transfer the container to the facility's CAA within 3 days[9].

• Depending on your facility's EPA generator status (VSQG, SQG, or LQG), the waste can only remain in the CAA for a strict time limit (e.g., 90 days for LQGs, 180 days for SQGs) before it must be hauled away[7].

Phase 4: Final Disposition via Licensed TSDF

The only ecologically and legally sound method for the final destruction of Ethyl 2-aminofuran-3-carboxylate is high-temperature incineration managed by a licensed Treatment, Storage, and Disposal Facility (TSDF)[3][7].

• The Causality of Incineration: High-temperature thermal treatment (typically >1000°C) is required to completely cleave the furan ring and amine bonds, converting the organic material into carbon dioxide, water vapor, and nitrogen oxides (NOx). The TSDF utilizes industrial scrubbers to neutralize the NOx emissions, preventing the release of toxic nitrogenous or heterocyclic byproducts into the atmosphere[3].

Spill Response & Decontamination

If a spill occurs during the handling or transfer of this chemical, immediate containment is required to prevent respiratory exposure (H335) and surface contamination.

• Evacuate and Ventilate: Ensure the fume hood is running on maximum exhaust. If spilled outside a hood, clear the immediate area.

• PPE: Don chemical-resistant gloves (Nitrile, >0.11mm thickness), safety goggles, and a lab coat.

• Containment: Surround the spill with an inert, non-combustible absorbent material (e.g., vermiculite, dry sand, or proprietary chemical spill pads). Never use combustible materials like sawdust.

• Collection: Sweep the absorbed mixture using a non-sparking tool and place it into a heavy-duty hazardous waste bag or rigid container.

• Decontamination: Wash the spill surface with soap and water, collecting the rinsate as hazardous waste. Do not flush the rinsate down the drain[10][11].

Waste Lifecycle Visualization

The following diagram maps the self-validating workflow of Ethyl 2-aminofuran-3-carboxylate from generation to final destruction, ensuring no single point of failure in the compliance chain.

Fig 1: RCRA-compliant waste lifecycle for Ethyl 2-aminofuran-3-carboxylate.

References

• Case Western Reserve University. "How to Dispose of Chemical Waste | Environmental Health and Safety." case.edu. Available at: [Link]

• Molecular Biology Products. "4 Simple Tips for Disposing of Hazardous Lab Chemicals." mbpinc.net. Available at:[Link]

• Environmental Marketing Services. "Disposal of Chemicals in the Laboratory." emsllcusa.com. Available at:[Link]

• Lab Manager. "Managing Hazardous Chemical Waste in the Lab." labmanager.com. Available at:[Link]

• American Chemical Society. "Hazardous Waste and Disposal." acs.org. Available at:[Link]

• US Environmental Protection Agency (EPA). "Hazardous Waste Listings." epa.gov. Available at:[Link]

• Vanderbilt University Medical Center. "Laboratory Guide for Managing Chemical Waste." vumc.org. Available at: [Link]

• University of Houston-Clear Lake. "RCRA addresses waste management, disposal and recycling." uhcl.edu. Available at:[Link]

• Daniels Health. "How to Ensure Safe Chemical Waste Disposal in Laboratories." danielshealth.com. Available at:[Link]

• Google Patents. "Process for reducing dioxin and furan emissions in the stack gas from an incinerator." google.com.

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• 2. epa.gov [epa.gov]
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• 4. 1142925-09-4|Ethyl 2-aminofuran-3-carboxylate|BLD Pharm [bldpharm.com]
• 5. vumc.org [vumc.org]
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• 11. acs.org [acs.org]

Navigating the Safe Handling of Ethyl 2-aminofuran-3-carboxylate: A Guide to Personal Protective Equipment and Disposal

An Essential Guide for Researchers in Drug Discovery and Development

The proper handling of chemical reagents is paramount to ensuring the safety of laboratory personnel and the integrity of experimental outcomes. This guide provides essential, immediate safety and logistical information for the handling of Ethyl 2-aminofuran-3-carboxylate, a key building block in many synthetic pathways. As a Senior Application Scientist, my aim is to provide you with a framework that is not only procedurally sound but also grounded in the rationale behind each safety recommendation. In the absence of a specific Safety Data Sheet (SDS) for Ethyl 2-aminofuran-3-carboxylate (CAS No. 1142925-09-4), this guidance is synthesized from the safety profiles of closely related aminofuran derivatives.[1][2] We will therefore adopt a cautious approach, adhering to the principle of treating a compound with unknown hazards with the same level of protection as its most hazardous known analogues.

Understanding the Potential Hazards: A Logic-Driven Approach

• Skin Irritation: Direct contact may cause redness, itching, and inflammation.[1]

• Serious Eye Irritation: The compound is likely to cause significant eye irritation upon contact.[1]

• Respiratory Tract Irritation: Inhalation of dust or aerosols may lead to irritation of the respiratory system.[1]

Given these potential hazards, a comprehensive personal protective equipment (PPE) strategy is not just recommended, it is a critical component of your experimental workflow.

Core Personal Protective Equipment (PPE) Requirements

The selection of appropriate PPE is the first line of defense against chemical exposure. The following table outlines the minimum recommended PPE for handling Ethyl 2-aminofuran-3-carboxylate in a laboratory setting.

Task	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting (Solid)	Safety glasses with side shields or chemical splash goggles	Nitrile or neoprene gloves	Fully buttoned laboratory coat	N95-rated dust mask or use of a chemical fume hood
Dissolving and Solution Handling	Chemical splash goggles	Nitrile or neoprene gloves	Fully buttoned laboratory coat. Consider a chemical-resistant apron.	Work within a certified chemical fume hood
Reaction Setup and Monitoring	Chemical splash goggles	Nitrile or neoprene gloves	Fully buttoned laboratory coat	Work within a certified chemical fume hood
Work-up and Purification	Chemical splash goggles or a full-face shield	Nitrile or neoprene gloves (consider double-gloving)	Fully buttoned laboratory coat and a chemical-resistant apron	Work within a certified chemical fume hood
Spill Cleanup	Chemical splash goggles and a face shield	Heavy-duty nitrile or butyl rubber gloves	Chemical-resistant suit or coveralls	Air-purifying respirator with appropriate cartridges or a self-contained breathing apparatus (SCBA) depending on the spill size

A Step-by-Step Guide to Safe Handling and Disposal

Adherence to a strict operational protocol is essential for minimizing risk. The following workflow provides a procedural guide for handling Ethyl 2-aminofuran-3-carboxylate from receipt to disposal.

Pre-Handling and Preparation

• Information is Key: Before beginning any work, consult the available safety information for related compounds.[1][2]

• Fume Hood Verification: Ensure your chemical fume hood is certified and functioning correctly.

• Gather Your PPE: Assemble all necessary PPE as outlined in the table above. Inspect all items for damage before use.

• Prepare Your Workspace: Designate a specific area for handling the compound. Ensure an eyewash station and safety shower are readily accessible.

Donning Your Personal Protective Equipment

The order in which you put on your PPE is crucial to avoid cross-contamination.

A safe sequence for the removal of PPE.

• Contaminated PPE Disposal: All disposable PPE that has come into contact with Ethyl 2-aminofuran-3-carboxylate should be considered hazardous waste. Place it in a designated, sealed waste container.

Chemical Waste Disposal

• Unused Compound: Dispose of any unused Ethyl 2-aminofuran-3-carboxylate as hazardous chemical waste according to your institution's and local regulations.

• Contaminated Materials: Any materials used for cleaning up spills or for the reaction work-up (e.g., silica gel, filter paper) should also be disposed of as hazardous waste.

• Solutions: Collect all aqueous and organic solutions containing the compound in appropriately labeled hazardous waste containers.

In Case of Exposure: Immediate First Aid Measures

• Skin Contact: Immediately wash the affected area with plenty of soap and water. [1]Remove contaminated clothing.

• Eye Contact: Rinse cautiously with water for several minutes. [1]Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.

• Inhalation: Move the person to fresh air and keep them in a position comfortable for breathing. [1]If you feel unwell, call a poison center or doctor.

• Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.

By integrating these safety protocols into your laboratory practice, you can significantly mitigate the risks associated with handling Ethyl 2-aminofuran-3-carboxylate, fostering a safer research environment for yourself and your colleagues.

References

Sources

• 1. aksci.com [aksci.com]
• 2. 1314908-87-6|Methyl 2-aminofuran-3-carboxylate|BLD Pharm [bldpharm.com]